Furan-3-yl(2-methylnaphthalen-1-yl)methanol

Core Science & Biosynthesis

Furan-3-yl(2-methylnaphthalen-1-yl)methanol: A Technical Guide on Molecular Architecture, Synthesis, and Analytical Profiling

Executive Summary

In the landscape of modern drug discovery, structurally complex diaryl and aryl-heteroaryl methanols serve as privileged scaffolds and versatile building blocks. Furan-3-yl(2-methylnaphthalen-1-yl)methanol (CAS: 1443339-78-3) is a highly specialized secondary alcohol characterized by an electron-rich furan-3-yl moiety and a sterically demanding 2-methylnaphthalene system[1]. This whitepaper provides an authoritative, in-depth analysis of its physicochemical properties, synthetic methodologies, and analytical resolution techniques, designed for researchers and drug development professionals.

Molecular Architecture & Physicochemical Profiling

The structural uniqueness of Furan-3-yl(2-methylnaphthalen-1-yl)methanol lies in the juxtaposition of two distinct aromatic systems around a central chiral carbinol carbon.

• The 2-Methylnaphthalen-1-yl Anchor: The attachment at the 1-position of the naphthalene ring, combined with a methyl group at the 2-position, creates significant steric bulk. This steric hindrance restricts the conformational flexibility of the carbinol C-C bond, forcing the molecule into specific spatial orientations that are highly valuable for probing deep, lipophilic binding pockets in target proteins.

• The Furan-3-yl Pharmacophore: Unlike the more common furan-2-yl derivatives, the furan-3-yl attachment offers a different vector for hydrogen bonding (via the oxygen heteroatom) and altered electron density. It acts as a bioisostere for phenyl or pyrrole rings while providing a reactive handle for downstream modifications (e.g., Diels-Alder cycloadditions or oxidation to butenolides).

Quantitative Physicochemical Data

To facilitate comparative analysis in molecular modeling and pharmacokinetics, the structural and predicted physicochemical properties are summarized below:

Property	Value	Causality / Significance
CAS Number	1443339-78-3	Unique identifier for commercial procurement[1].
Molecular Formula	C16H14O2	Dictates mass and elemental composition.
Molecular Weight	238.28 g/mol	Optimal for fragment-based drug design (FBDD) (< 300 Da).
Topological Polar Surface Area (TPSA)	33.3 Ų	Excellent membrane permeability; well within the Lipinski limit.
Hydrogen Bond Donors (HBD)	1	Provided by the secondary hydroxyl group.
Hydrogen Bond Acceptors (HBA)	2	Provided by the hydroxyl and furan oxygen atoms.
Rotatable Bonds	2	Low flexibility ensures a lower entropic penalty upon target binding.
Predicted LogP	~3.8	High lipophilicity driven by the naphthalene core.

Retrosynthetic Strategies & Synthetic Protocols

The most direct and robust synthetic route to Furan-3-yl(2-methylnaphthalen-1-yl)methanol involves the nucleophilic addition of an organomagnesium (Grignard) reagent to an appropriate aldehyde. Specifically, the reaction between furan-3-carboxaldehyde (3-furfural) and 2-methyl-1-naphthylmagnesium bromide yields the target racemic alcohol[2].

Causality in Experimental Design

• Solvent Selection (THF): Tetrahydrofuran (THF) is strictly required. The oxygen atom in THF coordinates with the electrophilic magnesium center, stabilizing the Grignard reagent and preventing the Schlenk equilibrium from precipitating inactive organomagnesium species[3].

• Temperature Control (0 °C to RT): The nucleophilic attack on the aldehyde is highly exothermic. Initiating the reaction at 0 °C mitigates the risk of localized superheating, which could lead to unwanted side reactions such as the ring-opening of the furan moiety or reduction of the aldehyde via β -hydride transfer.

• Quenching Strategy (Sat. NH4Cl): A mild, slightly acidic aqueous quench (saturated ammonium chloride) is chosen over strong acids (like HCl) to protonate the magnesium alkoxide intermediate. Strong acids risk catalyzing the dehydration of the newly formed secondary alcohol, which would irreversibly yield a fully conjugated alkene.

Figure 1: Synthetic workflow for the Grignard addition yielding the racemic target compound.

Self-Validating Experimental Protocol: Grignard Addition

• Preparation: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with ultra-high purity Nitrogen ( N2​ ) three times.

• Electrophile Solution: Dissolve furan-3-carboxaldehyde (1.0 mmol, 96 mg) in 5.0 mL of anhydrous THF. Cool the solution to 0 °C using an ice-water bath.

• Nucleophilic Addition: Dropwise, add 2-methyl-1-naphthylmagnesium bromide (0.25 M solution in THF, 4.8 mL, 1.2 mmol)[3] over 15 minutes via a syringe pump. Maintain rigorous stirring.

• Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature over 2 hours.

• In-Process Validation (TLC): Spot the reaction mixture against the starting aldehyde on a silica gel TLC plate (Eluent: Hexanes:EtOAc 8:2). The reaction is deemed complete when the UV-active aldehyde spot ( Rf​≈0.6 ) is entirely consumed, replaced by a more polar, UV-active product spot ( Rf​≈0.3 )[2].

• Quenching: Cool the flask back to 0 °C. Slowly add 5 mL of saturated aqueous NH4​Cl dropwise to quench unreacted Grignard reagent and protonate the alkoxide.

• Extraction & Drying: Transfer to a separatory funnel, extract the aqueous layer with Ethyl Acetate ( 3×10 mL). Combine the organic layers, wash with brine (15 mL), and dry over anhydrous Na2​SO4​ .

• Purification: Filter the drying agent, concentrate under reduced pressure, and purify via flash column chromatography (gradient: 5% to 20% EtOAc in Hexanes) to yield the racemic alcohol as a solid.

Analytical Characterization & Chromatographic Resolution

Because the synthesis creates a chiral center at the carbinol carbon, the resulting product is a racemate. For advanced pharmacological screening, resolving the (R) and (S) enantiomers is critical, as spatial orientation dictates target affinity.

Chiral Resolution via SFC

Supercritical Fluid Chromatography (SFC) is the industry standard for resolving diaryl methanols. Utilizing supercritical CO2​ combined with a methanol modifier on an immobilized amylose/cellulose chiral stationary phase (e.g., Chiralpak AD-H) allows for baseline separation without the need for chemical derivatization. SFC is preferred over traditional HPLC due to higher diffusivity and lower viscosity, ensuring rapid, non-destructive resolution.

Figure 2: Analytical workflow for chiral resolution and structural validation of the enantiomers.

Structural Confirmation

Post-resolution, each enantiomer must be subjected to rigorous analytical validation:

• 1 H NMR (400 MHz, CDCl3​ ): Key diagnostic signals include the carbinol proton (typically a singlet or doublet depending on coupling to the adjacent OH, resonating around δ 6.0 - 6.5 ppm due to the strong deshielding effect of the two aromatic rings) and the distinct furan-3-yl protons (a multiplet around δ 7.3 - 7.5 ppm).

• LC-MS (ESI+): While secondary alcohols can sometimes undergo in-source fragmentation (loss of H2​O ), a careful low-energy ESI+ scan will reveal the [M+H−H2​O]+ ion at m/z 221.1 or the sodium adduct [M+Na]+ at m/z 261.1, confirming the molecular weight of 238.28 g/mol .

References

• AA Blocks. "Product Index - AA Blocks: 1443339-78-3. FURAN-3-YL(2-METHYLNAPHTHALEN-1-YL)METHANOL." aablocks.com.
• Fisher Scientific. "2-Methyl-1-naphthylmagnesium bromide, 0.25M solution in THF, AcroSeal 50 mL." fishersci.com.
• Journal of the American Chemical Society. "Addition/Oxidative Rearrangement of 3-Furfurals and 3-Furyl Imines: New Approaches to Substituted Furans and Pyrroles." acs.org.

Sources

• 1. aablocks.com [aablocks.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2-Methyl-1-naphthylmagnesium bromide, 0.25M solution in THF, AcroSeal 50 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

mechanism of formation for Furan-3-yl(2-methylnaphthalen-1-yl)methanol

An In-depth Technical Guide to the Formation of Furan-3-yl(2-methylnaphthalen-1-yl)methanol

Abstract

Furan-3-yl(2-methylnaphthalen-1-yl)methanol is a diaryl-like methanol structure of interest in medicinal chemistry and materials science due to the combination of the furan and naphthalene pharmacophores. Understanding its formation is critical for the rational design of synthetic routes and the optimization of reaction conditions for purity and yield. This technical guide provides an in-depth analysis of the predominant mechanism for the synthesis of this molecule: the nucleophilic addition of a 2-methylnaphthalen-1-yl organometallic species to 3-furaldehyde. We will explore the causality behind key experimental choices, present a validated protocol, and offer insights grounded in established organometallic chemistry principles.

Introduction: Strategic Importance and Mechanistic Overview

The synthesis of aryl-heteroaryl methanols is a cornerstone of modern organic synthesis, providing access to a vast array of biologically active compounds and functional materials. The target molecule, Furan-3-yl(2-methylnaphthalen-1-yl)methanol, combines the electron-rich furan moiety, a common structural alert in pharmaceuticals, with the extended aromatic system of naphthalene.

The most direct and reliable synthetic strategy involves a carbon-carbon bond formation between the C1 position of the 2-methylnaphthalene ring and the carbonyl carbon of 3-furaldehyde. This is achieved by leveraging the powerful nucleophilicity of organometallic reagents, specifically organolithium or Grignard reagents. These reagents effectively reverse the polarity (umpolung) of the naphthalene C1 carbon, transforming it from an electrophilic to a strongly nucleophilic center capable of attacking the aldehyde.

This guide will focus on the following mechanistic pathway:

• Formation of the Organometallic Nucleophile : Preparation of a (2-methylnaphthalen-1-yl)metal species (either lithium or magnesium bromide).

• Nucleophilic Addition : The attack of this organometallic reagent on the electrophilic carbonyl of 3-furaldehyde to form a metal alkoxide intermediate.

• Aqueous Workup : Protonation of the alkoxide to yield the final secondary alcohol product.

The Core Mechanism: A Step-by-Step Analysis

The formation of the target methanol is not a single transformation but a sequence of well-defined steps, each with specific requirements for success.

Step 1: Generation of the Naphthyl Nucleophile

The initial and most critical step is the creation of the potent carbon-based nucleophile from 1-bromo-2-methylnaphthalene. Both organolithium and Grignard reagents are suitable for this purpose, though they differ in reactivity and preparation.

Option A: Organolithium Reagent Formation (Lithium-Halogen Exchange)

Organolithium reagents are exceptionally strong bases and nucleophiles, often more reactive than their Grignard counterparts.[1][2] They are typically generated at low temperatures to prevent side reactions. The process involves a lithium-halogen exchange, where an alkyl-lithium reagent (commonly n-butyllithium, n-BuLi) exchanges its lithium atom for the bromine on the naphthalene ring.[1][3]

• Causality : This exchange is an equilibrium process. It is driven to completion because the newly formed aryllithium is more stable than the starting alkyllithium. The aryl carbanion places the negative charge in an sp² orbital, which has more s-character and is more stable than the sp³ orbital of the alkyl carbanion.[1] The reaction is performed at low temperatures (typically -78 °C) to prevent the highly reactive n-BuLi from reacting with the solvent (e.g., THF) or engaging in unwanted side reactions.

Option B: Grignard Reagent Formation

The Grignard reaction is a classic method for generating carbon nucleophiles.[4] It involves the reaction of an alkyl or aryl halide with magnesium metal in an anhydrous ether solvent, such as diethyl ether or tetrahydrofuran (THF).[4][5]

• Causality : The reaction occurs on the surface of the magnesium metal. Magnesium undergoes an oxidative insertion into the carbon-bromine bond, forming the organomagnesium bromide (R-Mg-Br).[4] This process requires strictly anhydrous (water-free) conditions, as even trace amounts of water will protonate and destroy the highly basic Grignard reagent, converting it into an unreactive alkane (2-methylnaphthalene in this case).[4][6] The ether solvent is not just a medium; it is crucial for stabilizing the Grignard reagent by coordinating to the magnesium atom.

Step 2: Nucleophilic Addition to 3-Furaldehyde

Once formed, the organometallic reagent is added to a solution of 3-furaldehyde. This is the key bond-forming step.

• Mechanism : The carbon-metal bond in both organolithium and Grignard reagents is highly polarized towards carbon, rendering it strongly nucleophilic.[6] This nucleophilic carbon atom attacks the electrophilic carbonyl carbon of 3-furaldehyde. The π-bond of the carbonyl breaks, and the electrons move onto the oxygen atom, forming a tetrahedral lithium or magnesium alkoxide intermediate.[7]

• Expertise & Trustworthiness : The choice of addition order can be critical. Typically, the aldehyde solution is cooled before the organometallic reagent is added slowly. This helps to control the exothermic reaction and prevent side reactions, such as enolization of the aldehyde, although this is less of a concern with non-enolizable aldehydes like 3-furaldehyde.[1] For large-scale reactions, inverse addition (adding the organolithium to the aldehyde) can sometimes be preferred for safety and to manage potential solubility issues of intermediates.[8][9]

Step 3: Aqueous Workup and Protonation

The final step is the neutralization of the reaction mixture and protonation of the alkoxide intermediate to yield the alcohol.

• Mechanism : A mild acidic solution is added to the reaction vessel. The negatively charged oxygen of the alkoxide is protonated, forming the neutral hydroxyl group of the final product, Furan-3-yl(2-methylnaphthalen-1-yl)methanol.[7]

• Critical Insight : The choice of acid is paramount due to the acid-sensitive nature of the furan ring.[10] Strong acids can cause the furan ring to undergo polymerization or ring-opening.[10][11] Therefore, a self-validating protocol must employ a mild acid source. A saturated aqueous solution of ammonium chloride (NH₄Cl) is the standard and most reliable choice. It is sufficiently acidic to protonate the alkoxide but not so strong as to degrade the furan product.

Mechanistic Summary Diagram

The entire process, from starting materials to the final product, is summarized in the diagram below.

Caption: Overall reaction mechanism for the synthesis.

Validated Experimental Protocol: A Grignard Approach

This protocol provides a reliable, step-by-step methodology for the synthesis of Furan-3-yl(2-methylnaphthalen-1-yl)methanol via the Grignard pathway.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Quantity	Moles (mmol)
1-Bromo-2-methylnaphthalene	C₁₁H₉Br	221.10	2.21 g	10.0
Magnesium Turnings	Mg	24.31	0.29 g	12.0
Iodine	I₂	253.81	1 crystal	Catalytic
3-Furaldehyde	C₅H₄O₂	96.08	0.86 g	9.0
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	-	50 mL	-
Saturated NH₄Cl (aq.)	NH₄Cl	-	30 mL	-
Diethyl Ether	(C₂H₅)₂O	-	50 mL	-
Anhydrous MgSO₄	MgSO₄	-	~2 g	-

Step-by-Step Methodology

• Apparatus Setup : Assemble a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Flame-dry all glassware under a stream of nitrogen to remove residual moisture.

• Grignard Reagent Formation :

  • Place the magnesium turnings and a single crystal of iodine into the flask.

  • Gently heat the flask under nitrogen until purple iodine vapors are observed. This activates the magnesium surface.[4]

  • Allow the flask to cool to room temperature.

  • In the dropping funnel, prepare a solution of 1-bromo-2-methylnaphthalene in 20 mL of anhydrous THF.

  • Add ~2 mL of this solution to the magnesium turnings. The reaction should initiate, evidenced by gentle bubbling and a slight warming of the flask. If it does not start, gently warm the flask.

  • Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for 1 hour to ensure complete formation of the Grignard reagent. The solution should appear grayish and cloudy.

• Nucleophilic Addition :

  • Prepare a solution of 3-furaldehyde in 10 mL of anhydrous THF.

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • Add the 3-furaldehyde solution dropwise to the cold, stirring Grignard reagent over 20 minutes.

  • After addition, remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Workup and Purification :

  • Cool the reaction mixture back to 0 °C.

  • Slowly and carefully quench the reaction by adding 30 mL of saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (2 x 25 mL).

  • Combine all organic layers and wash with brine (saturated NaCl solution).

  • Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

  • The resulting crude oil can be purified by column chromatography on silica gel to yield the pure product.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the synthesis.

Conclusion

The formation of Furan-3-yl(2-methylnaphthalen-1-yl)methanol is reliably achieved through the nucleophilic addition of a pre-formed (2-methylnaphthalen-1-yl) organometallic reagent to 3-furaldehyde. The success of the synthesis hinges on a deep understanding of the underlying mechanism: the careful generation of a potent carbon nucleophile under anhydrous conditions, its controlled reaction with the aldehyde electrophile, and a non-destructive workup that respects the chemical sensitivities of the furan ring. By following the validated protocol and understanding the causality behind each step, researchers can confidently and efficiently synthesize this and related aryl-heteroaryl methanol compounds for further investigation.

References

• Collum, D. B. (2020). Optimization of Organolithium Reactions. Organic Process Research & Development.
• Various Authors. (2014). What's the mechanism of the reaction of (E)-methyl 3-(furan-2-yl)acrylate in acidic methanol? Chemistry Stack Exchange.
• University of Colorado Boulder. (n.d.). Grignard Reaction. Chemistry and Biochemistry.
• Krasovskiy, A., et al. (2009). Practical catalytic asymmetric synthesis of diaryl-, aryl heteroaryl-, and diheteroarylmethanols. PubMed.
• Ashenhurst, J. (n.d.). Addition of Organolithiums To Aldehydes and Ketones. Master Organic Chemistry.
• Bailey, W. F., & Longstaff, S. C. (2008). Optimization of Organolithium Reactions. Organic Process Research & Development.
• Wikipedia contributors. (n.d.). Organolithium reagent. Wikipedia.
• Mettler Toledo. (n.d.). Lithiation and Organolithium Reactions. Mettler Toledo.
• Pharmaguideline. (2020). Synthesis, Reactions and Medicinal Uses of Furan. Pharmaguideline.
• Ashenhurst, J. (2011). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry.
• Chemistry LibreTexts. (2024). 7: The Grignard Reaction (Experiment). Chemistry LibreTexts.
• Wang, G., et al. (2021). The conversion of furan in methanol and water. ResearchGate.

Sources

• 1. resources.saylor.org [resources.saylor.org]
• 2. mt.com [mt.com]
• 3. Practical catalytic asymmetric synthesis of diaryl-, aryl heteroaryl-, and diheteroarylmethanols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. sites.wp.odu.edu [sites.wp.odu.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Safe Handling of Furan-3-yl(2-methylnaphthalen-1-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical guide intended for informational purposes for qualified research and development professionals. Furan-3-yl(2-methylnaphthalen-1-yl)methanol is a specialized chemical for which a standardized Safety Data Sheet (SDS) may not be readily available. The information herein is synthesized from an analysis of its constituent structural motifs: the furan ring, the naphthalene system, and the aromatic alcohol functional group. All procedures must be conducted with a thorough, case-by-case risk assessment in a controlled laboratory environment.

Executive Summary: A Precautionary Overview

Furan-3-yl(2-methylnaphthalen-1-yl)methanol is a complex organic molecule that combines the hazardous properties of several chemical classes. The furan moiety is associated with potential carcinogenicity and significant toxicity, particularly hepatotoxicity, after metabolic activation.[1][2] The naphthalene core is a flammable solid and a suspected carcinogen, with additional hazards to the eyes, skin, and central nervous system.[3][4] The aromatic alcohol group, while generally of lower toxicity than its constituent rings, influences the molecule's reactivity and metabolic pathways.[5]

This guide provides a framework for the safe handling, storage, and disposal of this compound, emphasizing the causality behind each procedural recommendation. The core principle is to treat this compound with a high degree of caution due to the predicted synergistic hazards of its components.

Predicted Hazard Identification and Classification

Due to the absence of specific toxicological data for the title compound, a GHS (Globally Harmonized System) classification is predicted based on its structural components. This precautionary classification should be considered mandatory for all handling protocols.

Predicted GHS Hazard Statements:

• H351: Suspected of causing cancer.[6][7]

• H302: Harmful if swallowed.[4][6]

• H315: Causes skin irritation.[8]

• H319: Causes serious eye irritation.[8]

• H335: May cause respiratory irritation.

• H410: Very toxic to aquatic life with long-lasting effects.[6]

• H228: Flammable solid (precautionary, based on naphthalene).[4]

Data Summary Table: Hazard Analysis by Structural Moiety

Structural Component	Known Hazards	Predicted Contribution to Compound	Key References
Furan Ring	Possible human carcinogen (IARC Group 2B), hepatotoxicant, potential mutagen, irritant.[1][7]	Likely confers carcinogenicity and organ toxicity. Metabolic activation by cytochrome P450 enzymes is a critical concern, potentially forming reactive intermediates.[2][9]	[1][2][7][9]
Naphthalene Ring	Flammable solid, suspected carcinogen, irritant (skin, eyes), CNS effects (headache, confusion), harmful if swallowed.[3][10]	Contributes to flammability, overall toxicity, and potential for dust explosion if handled as a fine powder.[4][6]	[3][4][6][10]
Aromatic Alcohol	Generally low to moderate acute toxicity. Can cause skin and eye irritation.[5]	Influences solubility and reactivity. May be a target for metabolic processes, potentially altering the toxicity profile.	[5][11]

Hazard Communication Diagram

The following diagram illustrates the predicted GHS pictograms that should be prominently displayed on all containers and in all work areas where this compound is handled.

Predicted GHS Pictograms for the Compound.

Core Protocols for Safe Handling and Exposure Control

The causality behind these protocols is to minimize all potential routes of exposure—inhalation, dermal contact, and ingestion—and to prevent ignition.

Engineering Controls: The First Line of Defense

• Primary Handling: All weighing and transfers of the solid compound must be conducted within a certified chemical fume hood or a powder containment balance enclosure to prevent inhalation of fine particulates.

• Ventilation: Ensure the laboratory is equipped with efficient general ventilation. Local exhaust ventilation should be used for any procedures with the potential to generate dust or aerosols.[12]

• Ignition Source Control: The compound should only be used in areas free of open flames and other ignition sources.[12] Use only explosion-proof electrical, ventilating, and lighting equipment. All equipment must be properly grounded and bonded to prevent static discharge.[13]

Personal Protective Equipment (PPE): A Self-Validating Barrier System

• Hand Protection: Wear nitrile or neoprene gloves tested according to EN 374 standards. Double-gloving is recommended. Contaminated gloves must be removed and disposed of immediately.

• Eye/Face Protection: Chemical safety goggles and a face shield are mandatory to protect against splashes and airborne particles.[10]

• Respiratory Protection: For operations outside of a fume hood or if dust is generated, a full-facepiece respirator with organic vapor cartridges and P100 (or N100) particulate filters is required.[3]

• Protective Clothing: A flame-retardant lab coat and closed-toe shoes are required. For larger quantities, a complete chemical-resistant suit may be necessary.[10]

Hygiene and Handling Practices

• Obtain special instructions before use and do not handle until all safety precautions have been read and understood.[12]

• Avoid contact with skin, eyes, and clothing.[10]

• Wash hands thoroughly with soap and water after handling and before breaks.[12]

• Do not eat, drink, or smoke in areas where the chemical is handled or stored.[6]

Experimental Workflow: A Step-by-Step Guide

The following workflow illustrates the critical safety checkpoints for a typical laboratory procedure involving this compound.

Safety-Integrated Experimental Workflow.

Emergency Procedures

Rapid and correct response is critical to mitigating harm.

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If symptoms persist, call a poison center or doctor.[14]

• Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[12][14]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and get immediate medical attention.[14]

• Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor immediately.[10][13]

• Fire: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam. Do not use a solid stream of water as it may scatter and spread the fire.[10]

• Spill: Evacuate personnel to a safe area. Wear full PPE, including respiratory protection. Avoid dust formation.[10] Contain the spill, and collect it with an electrically protected vacuum cleaner or by wet-brushing. Place in a sealed, labeled container for disposal.[10] Avoid release to the environment.[6]

Storage and Disposal

• Storage: Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[15] Store locked up and away from heat, sparks, and open flames.[13] Keep away from oxidizing agents.

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with all local, regional, and national regulations. Do not allow the chemical to enter drains or sewers.[6]

References

• Hazards of furans and alkylfurans in food to consumers' health. (2022). Tuoi Tre News.
• Naphthalene - SAFETY DATA SHEET. (2024). pentachemicals.
• Naphthalene - SIGMA-ALDRICH. Sigma-Aldrich.
• Toxicity and hazards of Furan. (2021). ChemicalBook.
• Furan - Information. (2025). AGES.
• literature review on substituted furan compounds. Benchchem.
• Furan in food – EFSA confirms health concerns. (2017). EFSA.
• Furan. Wikipedia.
• Naphthalene SDS, 91-20-3 Safety Data Sheets. ECHEMI.
• Risks for public health related to the presence of furan and methylfurans in food. (2017). PMC - NIH.
• Metabolism of Furans in Vitro: Ipomeanine and 4-Ipomeanol. (2006). ACS Publications.
• Safety Data Sheet: Naphthalene. Carl ROTH.
• NIOSH Pocket Guide to Chemical Hazards - Naphthalene. CDC.
• Safety Data Sheet. (2019). Sigma-Aldrich.
• 3 - SAFETY DATA SHEET. (2010). Fisher Scientific.
• SAFETY DATA SHEET. (2022). Sigma-Aldrich.
• SAFETY DATA SHEET. (2010). Thermo Fisher Scientific.
• 3-Furanmethanol SDS, 4412-91-3 Safety Data Sheets. ECHEMI.
• Appendix I - Hazards Of Functional Groups. Environment, Health and Safety - Princeton University.
• HS 29.06.21 — Alcohols; aromatic alcohols and derivatives, benzyl alcohol. FreightUtils.

Sources

• 1. Hazards of furans and alkylfurans in food to consumers' health [nifc.gov.vn]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CDC - NIOSH Pocket Guide to Chemical Hazards - Naphthalene [cdc.gov]
• 4. carlroth.com [carlroth.com]
• 5. Appendix I - Hazards Of Functional Groups [ehs.cornell.edu]
• 6. echemi.com [echemi.com]
• 7. Furan - Information - AGES [ages.at]
• 8. echemi.com [echemi.com]
• 9. Toxicity and hazards of Furan_Chemicalbook [chemicalbook.com]
• 10. gustavus.edu [gustavus.edu]
• 11. freightutils.com [freightutils.com]
• 12. pentachemicals.eu [pentachemicals.eu]
• 13. beta.lakeland.edu [beta.lakeland.edu]
• 14. fishersci.com [fishersci.com]
• 15. assets.thermofisher.com [assets.thermofisher.com]

Furan-3-yl(2-methylnaphthalen-1-yl)methanol molecular weight and exact mass

Furan-3-yl(2-methylnaphthalen-1-yl)methanol: A Technical Guide to Exact Mass Profiling and Structural Characterization

Executive Summary

Furan-3-yl(2-methylnaphthalen-1-yl)methanol is a highly conjugated, specialized building block utilized in advanced organic synthesis and drug discovery. Because it features a central methanol carbon bridging an electron-rich furan ring and a lipophilic 2-methylnaphthalene moiety, verifying its structural integrity via High-Resolution Mass Spectrometry (HRMS) requires a nuanced understanding of in-source fragmentation. This guide details the exact mass specifications, the mechanistic causality behind its ionization behavior, and a self-validating analytical protocol for its characterization.

Chemical Identity and Quantitative Mass Specifications

In high-resolution mass spectrometry, distinguishing between the average molecular weight (which accounts for natural isotopic distribution) and the monoisotopic exact mass is critical for accurate calibration and identification.

Chemical Identity:

• Nomenclature: Furan-3-yl(2-methylnaphthalen-1-yl)methanol

• CAS Registry Number: 1443339-78-3[1]

• Molecular Formula: C16​H14​O2​

Table 1: Mass Specifications for HRMS Calibration

Property	Value	Derivation / Formula
Molecular Weight	238.28 g/mol	Based on standard atomic weights (C:12.011, H:1.008, O:15.999)[1].

| Exact Mass (Monoisotopic) | 238.0994 Da | Calculated using the most abundant isotopes ( 12C , 1H , 16O ). | | Protonated Ion [M+H]+ | 239.1067 Da | Exact Mass + Proton ( H+ : 1.0073 Da). | | Dehydrated Ion [M+H−H2​O]+ | 221.0961 Da | [M+H]+

• Water ( H2​O : 18.0106 Da). | | Sodium Adduct [M+Na]+ | 261.0891 Da | Exact Mass + Sodium ( Na+ : 22.9898 Da). |

Mechanistic Insights into Electrospray Ionization (ESI)

When subjected to positive-ion Electrospray Ionization (ESI+), benzylic and allylic alcohols rarely survive as intact protonated molecules ( [M+H]+ )[2]. Instead, they undergo rapid, predictable in-source fragmentation.

The Causality of Dehydration: The secondary hydroxyl group in Furan-3-yl(2-methylnaphthalen-1-yl)methanol is flanked by two highly aromatic systems. Upon protonation in the ESI source, the loss of water is thermodynamically driven by the formation of a highly stabilized carbocation (m/z 221.0961). The resulting positive charge is extensively delocalized across both the furan and the naphthalene rings[2]. Consequently, analytical scientists must target the [M+H−H2​O]+ peak rather than the intact [M+H]+ peak to confirm the compound's identity during ESI+ profiling.

Self-Validating HRMS Protocol

To ensure absolute trustworthiness in exact mass determination, the analytical protocol must incorporate real-time mass drift correction. A system is only as reliable as its calibration; therefore, we utilize a dual-ESI setup with Leucine Enkephalin as an internal calibrant to create a self-validating workflow[3].

Step-by-Step Methodology: LC-ESI-TOF-MS Workflow

• Sample Preparation:

  • Action: Dissolve 1 mg of Furan-3-yl(2-methylnaphthalen-1-yl)methanol in 1 mL of LC-MS grade Methanol. Dilute to a working concentration of 1 µg/mL using a 50:50 mixture of Water:Acetonitrile containing 0.1% Formic Acid.

  • Causality: Formic acid acts as a proton donor, facilitating efficient ionization and promoting the diagnostic dehydration of the alcohol group in the source.

• Chromatographic Separation:

  • Action: Inject 2 µL onto a C18 Ultra-Performance Liquid Chromatography (UPLC) column. Run a mobile phase gradient from 5% to 95% Acetonitrile over 10 minutes.

  • Causality: The lipophilic naphthalene core ensures strong retention on the non-polar C18 stationary phase; the steep organic gradient elutes the compound in a sharp, concentrated band, minimizing background ion suppression.

• Dual-ESI Ionization (Lock Mass Calibration):

  • Action: Operate the mass spectrometer in ESI+ mode. Simultaneously infuse Leucine Enkephalin (2 ng/µL) through a secondary, independent LockSpray emitter[3].

  • Causality: Leucine Enkephalin provides a constant, known reference ion at m/z 556.2771. The Time-of-Flight (TOF) analyzer automatically corrects its mass axis against this value every 10 seconds, eliminating instrumental drift and guaranteeing a mass accuracy of < 5 ppm.

• Data Acquisition and Processing:

  • Action: Scan the quadrupole-TOF from m/z 100 to 1000. Extract the ion chromatogram specifically for m/z 221.0961 (using a narrow tolerance of ± 5 ppm).

  • Causality: Extracting the exact mass of the stabilized carbocation confirms the identity and purity of the target compound without interference from isobaric background noise.

Visualizing the Analytical Workflow

Fig 1. LC-ESI-TOF-MS workflow using a dual-ESI lock mass system for exact mass validation.

References

• Product Index - AA Blocks Source: aablocks.com URL:[Link]

• High-Performance Liquid Chromatography/High-Resolution Multiple Stage Tandem Mass Spectrometry Using Negative-Ion-Mode Hydroxide-Doped Electrospray Ionization for the Characterization of Lignin Degradation Products Source: Analytical Chemistry - ACS Publications URL:[Link]

• Electrospray Quadrupole Travelling Wave Ion Mobility Time-of-Flight Mass Spectrometry for the Detection of Plasma Metabolome Changes Caused by Xanthohumol in Obese Zucker (fa/fa) Rats Source: MDPI URL:[Link]

Sources

• 1. aablocks.com [aablocks.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

A Technical Guide to the Organic Solvent Solubility of Furan-3-yl(2-methylnaphthalen-1-yl)methanol

An Application Scientist's Perspective for Researchers and Drug Development Professionals

Abstract

The solubility of an active pharmaceutical ingredient (API) or key synthetic intermediate is a critical physicochemical property that governs its behavior in chemical reactions, purifications, formulations, and ultimately, its bioavailability. This guide provides an in-depth technical framework for understanding and determining the solubility of Furan-3-yl(2-methylnaphthalen-1-yl)methanol, a novel molecule, in organic solvents. Due to the absence of published empirical data for this specific compound, this document emphasizes the foundational principles and methodologies required to establish its solubility profile. We will deconstruct the molecule's structural components to predict its behavior, introduce theoretical frameworks such as Hansen Solubility Parameters (HSP), and provide a detailed, field-proven experimental protocol for accurate solubility determination. This guide is intended to serve as a comprehensive resource for scientists, enabling them to make informed decisions in process chemistry, formulation development, and analytical method design.

Introduction: A Structural Analysis of Furan-3-yl(2-methylnaphthalen-1-yl)methanol

Understanding the solubility of a molecule begins with a thorough analysis of its chemical structure. Furan-3-yl(2-methylnaphthalen-1-yl)methanol is a complex organic molecule comprising three distinct functional regions that collectively dictate its interaction with various solvents.

• The Naphthalene Moiety (2-methylnaphthalen-1-yl): This large, bicyclic aromatic system is fundamentally non-polar and hydrophobic. The presence of the methyl group further enhances its lipophilicity. This part of the molecule will primarily interact with solvents through weak van der Waals forces (specifically, London dispersion forces) and will favor dissolution in non-polar or moderately polar solvents that also have aromatic character (e.g., toluene, xylenes). Studies on 2-methylnaphthalene itself show its solubility increases as the polarity of the solvent decreases[1].

• The Furan Moiety (Furan-3-yl): The furan ring is a five-membered aromatic heterocycle containing an oxygen atom. While it is aromatic, the oxygen atom introduces a degree of polarity and makes it a weak hydrogen bond acceptor. Furan itself is soluble in most common organic solvents[2].

• The Methanol Moiety (-CH₂OH): The primary alcohol (hydroxymethyl) group is the most significant contributor to the molecule's polarity. It acts as both a strong hydrogen bond donor (via the hydroxyl proton) and a hydrogen bond acceptor (via the oxygen lone pairs). This feature will strongly favor solubility in polar protic solvents (e.g., methanol, ethanol) and polar aprotic solvents that are good hydrogen bond acceptors (e.g., DMSO, THF).

The interplay between the large, non-polar naphthalene "tail" and the polar, hydrogen-bonding furan-methanol "head" suggests that Furan-3-yl(2-methylnaphthalen-1-yl)methanol will exhibit a nuanced solubility profile, likely showing good solubility in a range of solvents with intermediate to high polarity.

Theoretical Frameworks for Predicting Solubility

While experimental determination is the gold standard, theoretical models provide a powerful predictive lens to guide solvent selection and understand dissolution mechanisms.

The Principle of "Like Dissolves Like"

This foundational principle states that substances with similar intermolecular forces will be mutually soluble[3].

• Polar Solvents (e.g., Ethanol, Methanol, DMSO) will effectively solvate the polar hydroxyl group through dipole-dipole interactions and hydrogen bonding.

• Non-polar Solvents (e.g., Hexane, Toluene) will primarily interact with the non-polar naphthalene ring via van der Waals forces[3].

• Aprotic Polar Solvents (e.g., Acetone, Ethyl Acetate) offer a balance, capable of dipole-dipole interactions and accepting hydrogen bonds, but not donating them[3].

Given the molecule's dual nature, solvents that can accommodate both polar and non-polar interactions, such as acetone, THF, or ethyl acetate, are predicted to be effective.

Hansen Solubility Parameters (HSP)

For a more quantitative prediction, the Hansen Solubility Parameter (HSP) model is an invaluable tool in formulation science[4][5]. It deconstructs the total cohesive energy of a substance into three parameters:

• δD: Energy from dispersion forces (van der Waals).

• δP: Energy from polar forces (dipole-dipole).

• δH: Energy from hydrogen bonding .

The core principle of HSP is that substances with similar (δD, δP, δH) parameters are likely to be miscible[6]. To determine the HSP of a new drug compound, solubility is tested in a range of well-characterized solvents. Solvents that dissolve the compound are classified as "good," and those that do not are "bad." Computational software can then calculate the HSP sphere of the compound. This approach allows for the rapid screening of excipients and solvent systems, saving significant experimental resources[4][7].

Modern Computational (In Silico) Models

The prediction of solubility has been significantly advanced by computational chemistry and machine learning.[8]

• Thermodynamic Models: Conductor-like Screening Model for Real Solvents (COSMO-RS) can predict solubility from first principles based on the molecule's quantum chemical properties[9][10].

• Machine Learning: Algorithms such as Deep Neural Networks (DNN) and Gradient Boosting (e.g., lightGBM) are trained on large datasets of known solubility data to predict the solubility of new compounds with high accuracy.[9][11][12] These models are becoming increasingly vital in early-stage drug discovery for rapid solvent screening.

Experimental Determination: The Gold Standard Protocol

To obtain definitive, quantitative solubility data, the Equilibrium Shake-Flask Method is the most reliable and widely accepted technique, referenced in numerous guidelines including the ICH Q6A specifications[3][13][14][15]. It is designed to measure the thermodynamic solubility, which represents the true equilibrium point of a saturated solution.

Materials and Apparatus

• Solute: Furan-3-yl(2-methylnaphthalen-1-yl)methanol (solid, high purity).

• Solvents: A range of analytical grade organic solvents (e.g., Methanol, Ethanol, Acetone, Ethyl Acetate, Tetrahydrofuran (THF), Acetonitrile, Toluene, Hexane, Dimethyl Sulfoxide (DMSO)).

• Equipment:

  • Analytical balance (4-5 decimal places).

  • Glass vials with PTFE-lined screw caps.

  • Orbital shaker or rotator with temperature control.

  • Centrifuge.

  • Syringes and chemically inert syringe filters (e.g., 0.22 µm PTFE).

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis).

  • Volumetric flasks and pipettes.

Step-by-Step Experimental Protocol

• Preparation of Saturated Solution: Add an excess amount of the solid compound to a glass vial containing a known volume of the selected solvent. "Excess" is critical; there must be visible undissolved solid at the end of the experiment to ensure the solution is saturated[3][13].

• Equilibration: Seal the vials tightly and place them in an orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the vials for a sufficient duration to ensure equilibrium is reached. This typically requires 24 to 72 hours[3][16]. The concentration of the solution should be measured at different time points (e.g., 24, 48, 72 hours) until it reaches a plateau, confirming equilibrium[17].

• Phase Separation: Once equilibrium is achieved, remove the vials and let them stand to allow the excess solid to settle. To ensure complete removal of undissolved particles, the supernatant must be clarified. This is best accomplished by centrifuging the vial, then carefully drawing the clear supernatant and filtering it through a chemically inert syringe filter[3]. This step is crucial to prevent artificially high results from suspended microparticles.

• Quantification:

  • Accurately dilute a known volume of the clear, filtered saturated solution with a suitable mobile phase or solvent.

  • Analyze the diluted sample using a validated HPLC method. HPLC is preferred over UV-Vis alone as it can separate the main compound from any potential impurities or degradants[13].

  • Quantify the concentration by comparing the peak area to a pre-generated calibration curve made from standard solutions of the compound at known concentrations[3].

• Data Reporting: Report the solubility in standard units such as mg/mL or mol/L at the specified temperature. The experiment should be performed in triplicate for each solvent to ensure reproducibility[17].

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the shake-flask solubility determination protocol.

Caption: Workflow for equilibrium solubility determination via the shake-flask method.

Predicted Solubility Profile and Data Presentation

Based on the structural analysis and theoretical principles, a qualitative solubility profile for Furan-3-yl(2-methylnaphthalen-1-yl)methanol can be predicted. This serves as a starting point for experimental work.

Solvent	Solvent Class	Key Intermolecular Forces	Predicted Solubility	Rationale
Hexane	Non-polar	Dispersion	Low	Unable to effectively solvate the polar hydroxyl group.
Toluene	Non-polar (Aromatic)	Dispersion, π-π stacking	Medium	Aromatic nature interacts well with the naphthalene ring, but poor solvation of the alcohol.
Ethyl Acetate	Polar Aprotic	Dispersion, Dipole-Dipole, H-bond Acceptor	High	Balanced solvent that can interact with both the non-polar and polar parts of the molecule.
Acetone	Polar Aprotic	Dispersion, Dipole-Dipole, H-bond Acceptor	High	Strong dipole and H-bond acceptor, effectively solvating the polar head.
Acetonitrile	Polar Aprotic	Dispersion, Dipole-Dipole	Medium-High	Highly polar, but a weaker H-bond acceptor than acetone or THF.
Tetrahydrofuran (THF)	Polar Aprotic	Dispersion, Dipole-Dipole, H-bond Acceptor	High	Excellent H-bond acceptor with moderate polarity, good for solvating both ends.
Methanol / Ethanol	Polar Protic	Dispersion, Dipole-Dipole, H-bonding	High	Strong hydrogen bonding network effectively solvates the hydroxyl group.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Dispersion, Dipole-Dipole, H-bond Acceptor	Very High	Highly polar and a very strong hydrogen bond acceptor, capable of disrupting crystal lattice forces.

Implications for Research and Drug Development

An accurate understanding of solubility is not an academic exercise; it is a cornerstone of successful drug development.

• Process Chemistry: Solvent selection for synthesis and crystallization is dictated by solubility. Poor solubility can lead to low reaction yields, while a well-defined solubility curve is essential for developing efficient crystallization processes for purification.

• Formulation Development: The solubility of an API is a primary determinant of its potential dosage forms. Low solubility in aqueous and organic media is a major challenge for both oral and parenteral formulations, often requiring advanced techniques like amorphous solid dispersions or nanoparticle engineering[18][19].

• Analytical Chemistry: Developing analytical methods, particularly for HPLC, requires finding a solvent system that can fully dissolve the analyte to ensure accurate and reproducible quantification.

• Biopharmaceutics: For oral drug products, solubility is a key parameter in the Biopharmaceutics Classification System (BCS), which helps predict a drug's in vivo performance[20][21].

Conclusion

While empirical data for Furan-3-yl(2-methylnaphthalen-1-yl)methanol is not yet publicly available, a robust framework exists for its determination and prediction. By analyzing its constituent chemical moieties, we predict it will exhibit broad solubility in polar aprotic and polar protic solvents due to the combined influence of its large hydrophobic naphthalene core and its hydrogen-bonding furan-methanol group. The definitive solubility profile must be established experimentally, for which the equilibrium shake-flask method remains the industry's gold standard. The detailed protocol and theoretical context provided herein offer a comprehensive guide for researchers to generate the critical data needed to advance the research and development of this compound.

References

• Benchchem. (n.d.). General Experimental Protocol for Determining Solubility.
• Ye, Y., & Ouyang, D. (2021). Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms. Journal of Cheminformatics, 13(1), 98.
• Hansen Solubility Parameters. (n.d.). Official HSP and HSPiP Site.
• Royal Society of Chemistry. (n.d.). A case study on hybrid machine learning and quantum-informed modelling for solubility prediction of drug compounds in organic solvents. Digital Discovery.
• West Pharmaceutical Services. (n.d.). Hansen solubility parameters to predict drug & container interactions.
• Protocols.io. (n.d.). Shake-Flask Aqueous Solubility assay (Kinetic solubility).
• Apley, M., et al. (2017). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies.
• Chiavazzo, E., et al. (2024). Predicting drug solubility in organic solvents mixtures. Unipd.
• Jouyban, A. (n.d.). Experimental and Computational Methods Pertaining to Drug Solubility. [PDF Document].
• Enamine. (n.d.). Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).
• Madhavi, V., et al. (2024). Hansen Solubility Parameter Approach in the Screening of Lipid Excipients for the Development of Lipid Nano Carriers. ResearchGate.
• World Health Organization (WHO). (n.d.). Annex 4: Protocol to conduct equilibrium solubility experiments.
• U.S. EPA. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Regulations.gov.
• Yamamoto, H. (2024). Formulation Using Hansen Solubility Parameters. In Drug Development Supported by Informatics. ResearchGate.
• Taylor & Francis. (n.d.). Hansen solubility parameter – Knowledge and References.
• Chiavazzo, E., et al. (2024). Predicting drug solubility in organic solvents mixtures: A machine-learning approach supported by high-throughput experimentation. PubMed.
• Springer Nature. (2020). Machine Learning with Physicochemical Relationships: Solubility Prediction in Organic Solvents and Water.
• SlideShare. (n.d.). solubility experimental methods.pptx.
• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs.
• Pharmaceutical Networking. (n.d.). ICH Q6A Guidelines to Ensure Patient Safety.
• IKEV. (n.d.). ICH Q6A Guideline.
• ICH. (n.d.). ICH harmonised tripartite guideline specifications: test procedures and acceptance criteria.
• ResearchGate. (n.d.). Solubility Determination and Thermodynamic Models for 2-Methylnaphthalene in Different Solvents from T = (278.15 to 303.15) K.
• National Center for Biotechnology Information. (n.d.). 3-Furanmethanol. PubChem.
• World Health Organization. (n.d.). 1-6 Specifications.
• Journal of Population Therapeutics and Clinical Pharmacology. (2024). Furan: A Promising Scaffold for Biological Activity.
• Particle Analysis. (n.d.). ICH Q6A, Q8 & Q9 Compliance.
• Benchchem. (n.d.). An In-depth Technical Guide to 3-Furanmethanol: Properties, Synthesis, and Applications.
• Georganics. (2024). Furan-3-methanol – preparation and application.
• ResearchGate. (n.d.). Physical and chemical properties of furan.
• Kiani, M., et al. (2023). Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Neural Network and Correlation Model. Physical Chemistry Research.
• Journal of Chemical & Engineering Data. (2015). Solubility Determination and Thermodynamic Models for 2-Methylnaphthalene in Different Solvents from T = (278.15 to 303.15) K.
• Sigma-Aldrich. (n.d.). (3-Methyl-naphthalen-1-yl)-methanol.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ijabbr.com [ijabbr.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Knowledge Center - West [westpharma.com]
• 5. researchgate.net [researchgate.net]
• 6. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. communities.springernature.com [communities.springernature.com]
• 9. d-nb.info [d-nb.info]
• 10. A case study on hybrid machine learning and quantum-informed modelling for solubility prediction of drug compounds in organic solvents - Digital Discovery (RSC Publishing) [pubs.rsc.org]
• 11. research.unipd.it [research.unipd.it]
• 12. Predicting drug solubility in organic solvents mixtures: A machine-learning approach supported by high-throughput experimentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. dissolutiontech.com [dissolutiontech.com]
• 14. researchgate.net [researchgate.net]
• 15. pharmaceutical-networking.com [pharmaceutical-networking.com]
• 16. enamine.net [enamine.net]
• 17. who.int [who.int]
• 18. protocols.io [protocols.io]
• 19. lup.lub.lu.se [lup.lub.lu.se]
• 20. database.ich.org [database.ich.org]
• 21. extranet.who.int [extranet.who.int]

A Prospective Investigation into Furan-3-yl(2-methylnaphthalen-1-yl)methanol: Synthesis, Characterization, and Biological Screening

Abstract: The confluence of furan and naphthalene scaffolds in a single molecular entity presents a compelling opportunity for the discovery of novel chemical matter with potential therapeutic applications. This technical guide outlines a comprehensive and prospective research plan for the synthesis, characterization, and initial biological evaluation of a hitherto unexplored compound: Furan-3-yl(2-methylnaphthalen-1-yl)methanol. Drawing upon established synthetic methodologies for related compounds and the known biological significance of its constituent moieties, this document provides a detailed roadmap for researchers and drug development professionals to navigate the initial stages of investigating this promising molecule. The protocols herein are designed to be self-validating, with integrated analytical checkpoints to ensure the integrity of the experimental workflow.

Introduction: The Rationale for a Novel Furan-Naphthalene Hybrid

The furan ring is a privileged scaffold in medicinal chemistry, appearing in numerous natural products and approved pharmaceuticals.[1][2] Its electron-rich nature and aromaticity contribute to favorable interactions with biological targets, and the scaffold's versatility allows for diverse functionalization.[1] Furan derivatives have demonstrated a wide spectrum of biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer effects.[1] Notably, certain furan-containing compounds have been investigated as inhibitors of critical viral enzymes, such as the SARS-CoV-2 main protease.[3]

Similarly, the naphthalene moiety is a key component of many biologically active molecules. The metabolic activation of 2-methylnaphthalene to 2-naphthalenemethanol is a known biological process, highlighting the interaction of this structural class with metabolic enzymes like cytochrome P450.[4][5]

The proposed molecule, Furan-3-yl(2-methylnaphthalen-1-yl)methanol, combines these two significant pharmacophores. This guide details a prospective pathway to its discovery and initial investigation, with the hypothesis that the unique three-dimensional arrangement of the furan, naphthalene, and methanol groups could lead to novel biological activities.

Proposed Synthetic Pathway: A Grignard Approach

The most direct and logical approach to the synthesis of the target secondary alcohol is a Grignard reaction. This classic organometallic reaction is well-suited for forming carbon-carbon bonds and is a standard method for the preparation of alcohols. The proposed two-step synthesis is outlined below.

Step 1: Formation of the Grignard Reagent

The first step involves the preparation of a Grignard reagent from 1-bromo-2-methylnaphthalene. This is a standard procedure that requires anhydrous conditions to prevent quenching of the highly reactive organomagnesium species.

Protocol for the Synthesis of (2-methylnaphthalen-1-yl)magnesium bromide:

• Preparation: All glassware must be thoroughly dried in an oven at 120°C overnight and assembled hot under a stream of dry nitrogen or argon.

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 eq.).

• Initiation: Add a small crystal of iodine to the flask. This will help to activate the magnesium surface.

• Solvent Addition: Add anhydrous diethyl ether or tetrahydrofuran (THF) to the flask, sufficient to cover the magnesium turnings.

• Reagent Addition: Dissolve 1-bromo-2-methylnaphthalene (1.0 eq.) in anhydrous diethyl ether or THF in the dropping funnel. Add a small portion of this solution to the magnesium suspension.

• Reaction: The reaction is initiated when the color of the iodine disappears and the solution becomes cloudy with gentle bubbling. If the reaction does not start, gentle warming may be applied. Once initiated, add the remainder of the 1-bromo-2-methylnaphthalene solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle heating for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

Step 2: Reaction with Furan-3-carbaldehyde and Workup

The newly formed Grignard reagent will be reacted with furan-3-carbaldehyde to yield the target alcohol.

Protocol for the Synthesis of Furan-3-yl(2-methylnaphthalen-1-yl)methanol:

• Aldehyde Addition: Cool the solution of (2-methylnaphthalen-1-yl)magnesium bromide to 0°C in an ice bath. Dissolve furan-3-carbaldehyde (1.0 eq.) in anhydrous diethyl ether or THF and add it dropwise to the stirred Grignard reagent solution.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the mixture to 0°C and carefully quench it by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer two more times with diethyl ether or ethyl acetate.

• Washing and Drying: Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Purification: Filter off the drying agent and remove the solvent under reduced pressure to obtain the crude product. The crude Furan-3-yl(2-methylnaphthalen-1-yl)methanol can then be purified by column chromatography on silica gel.

Caption: Proposed Grignard reaction pathway for the synthesis of the target compound.

Analytical Characterization: Structure Elucidation

The successful synthesis of Furan-3-yl(2-methylnaphthalen-1-yl)methanol will be confirmed through a suite of standard analytical techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the protons of the furan ring, the 2-methylnaphthalene core, the benzylic proton, and the hydroxyl proton. The multiplicity and integration of these signals will be used to confirm the structure.
¹³C NMR	Resonances for all unique carbon atoms in the molecule, including those in the aromatic rings and the carbinol carbon.
Mass Spectrometry	The molecular ion peak corresponding to the calculated molecular weight of the target compound. Fragmentation patterns can provide further structural information.
Infrared (IR) Spectroscopy	A broad absorption band in the region of 3200-3600 cm⁻¹ characteristic of the O-H stretching of the alcohol. Absorptions corresponding to C-H and C=C bonds of the aromatic systems will also be present.

Early Investigation: A Tiered Approach to Biological Screening

Given the biological activities of related furan and naphthalene compounds, a tiered screening approach is proposed to efficiently probe the potential therapeutic value of Furan-3-yl(2-methylnaphthalen-1-yl)methanol.

Tier 1: Cytotoxicity and General Bioactivity Screening

The initial step will be to assess the general cytotoxicity of the compound against a panel of human cancer cell lines. This will establish a baseline for its biological activity and guide the design of further experiments.

Experimental Workflow for Initial Screening:

Caption: A tiered workflow for the initial biological evaluation of the novel compound.

Tier 2: Targeted Enzyme Inhibition Assays

Based on the activities of structurally related molecules, a number of specific enzyme targets can be prioritized for investigation.

• Glycogen Synthase Kinase 3β (GSK-3β): Given that some furan derivatives are known inhibitors of GSK-3β, a key enzyme in several diseases including Alzheimer's disease, this would be a high-priority target.[6]

• Viral Proteases: The demonstrated activity of furan derivatives against the SARS-CoV-2 main protease suggests that the novel compound could be screened against a panel of viral proteases.[3]

Conclusion and Future Directions

This technical guide provides a robust and scientifically grounded framework for the synthesis and initial investigation of the novel compound Furan-3-yl(2-methylnaphthalen-1-yl)methanol. By following the proposed synthetic and analytical protocols, researchers can reliably produce and characterize this molecule. The tiered screening approach offers an efficient pathway to explore its biological potential. Positive results from these initial studies would warrant more in-depth mechanistic studies and a program of lead optimization to explore the structure-activity relationships of this new chemical class.

References

• Georganics. (2024, February 15). Furan-3-methanol – preparation and application. Retrieved from [Link]

• Nivrutti, G. P. (2024). Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research, 12(2), 167-181.
• Google Patents. (n.d.). EP1939191A1 - Furan derivatives, method of synthesis and uses thereof.
• Bhandarkar, S. E. (2014). Synthesis and Characterization of 3-(1-hydroxy naphthalene- 2-yl)-5-(furan-2-yl)-1-substituted pyrazolines. Oriental Journal of Chemistry, 30(1), 361-363.
• Google Patents. (n.d.). US4347191A - Process for the preparation of 5-dimethylaminomethyl-2-furanmethanol.

• European Patent Office. (2018, November 14). EP 3013809 B1 - PROCESS FOR PRODUCING FURAN AND ITS DERIVATIVES. Retrieved from [Link]

• MDPI. (2021, April 30). Transformation of 3-(Furan-2-yl)-1,3-di(het)
• Wang, L., et al. (2022). 2-Naphthalenemethanol participates in metabolic activation of 2-methylnaphthalene. Xenobiotica, 52(5), 455-468.
• Dou, X., et al. (2022). Discovery of 2-(furan-2-ylmethylene)hydrazine-1-carbothioamide derivatives as novel inhibitors of SARS-CoV-2 main protease. European Journal of Medicinal Chemistry, 238, 114479.
• Bhandarkar, S. E. (2014). Synthesis and Characterization of 3-(1-Hydroxy Naphthalene-2-yl)-5-(Furan-2-yl)-1-Substituted Pyrazolines. Oriental Journal of Chemistry, 30(1), 361-363.
• He, Y., et al. (2022). 2-Naphthalenemethanol participates in metabolic activation of 2-methylnaphthalene. Xenobiotica, 1-34.

• The Good Scents Company. (n.d.). 3-furan methanol, 4412-91-3. Retrieved from [Link]

• Dou, X., et al. (2022). Discovery of 2-(furan-2-ylmethylene)hydrazine-1-carbothioamide derivatives as novel inhibitors of SARS-CoV-2 main protease. PMC. Retrieved from [Link]

Sources

• 1. ijabbr.com [ijabbr.com]
• 2. Transformation of 3-(Furan-2-yl)-1,3-di(het)arylpropan-1-ones to Prop-2-en-1-ones via Oxidative Furan Dearomatization/2-Ene-1,4,7-triones Cyclization [mdpi.com]
• 3. Discovery of 2-(furan-2-ylmethylene)hydrazine-1-carbothioamide derivatives as novel inhibitors of SARS-CoV-2 main protease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 2-Naphthalenemethanol participates in metabolic activation of 2-methylnaphthalene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. EP1939191A1 - Furan derivatives, method of synthesis and uses thereof - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Synthesis and Isolation of Furan-3-yl(2-methylnaphthalen-1-yl)methanol

Target Compound: Furan-3-yl(2-methylnaphthalen-1-yl)methanol (CAS: 1443339-78-3)[1][2] Application Context: Heterocyclic Building Blocks for Medicinal Chemistry and Materials Science

Introduction and Strategic Rationale

Furan derivatives, particularly furan-3-methanols, represent an imperative class of heterocyclic compounds with profound biological properties and utility in the production of thermosetting resins and complex pharmaceuticals[3]. The target compound, Furan-3-yl(2-methylnaphthalen-1-yl)methanol, incorporates both a sterically demanding 2-methylnaphthalene moiety and a 3-furyl system, making it a highly valuable precursor for cross-coupling reactions, photophysical probes, and advanced drug discovery programs[4][5].

Retrosynthetic Strategy

To achieve high yields and regiocontrol, the synthesis relies on a classic organometallic nucleophilic addition. The chosen pathway involves the halogen-metal exchange of 1-bromo-2-methylnaphthalene using n-butyllithium (n-BuLi) to generate the highly reactive 2-methyl-1-naphthyllithium intermediate. This intermediate is subsequently trapped by 3-furaldehyde.

This route is selected over the alternative (3-furyllithium addition to 2-methyl-1-naphthaldehyde) because 1-bromo-2-methylnaphthalene undergoes rapid and clean lithium-halogen exchange at cryogenic temperatures, minimizing side reactions such as Wurtz-Fittig coupling or proton abstraction from the solvent[6].

Reaction Workflow

Workflow for the organolithium-mediated synthesis of Furan-3-yl(2-methylnaphthalen-1-yl)methanol.

Materials and Stoichiometry

Note: All glassware must be oven-dried at 120 °C overnight and assembled under a continuous stream of dry argon to ensure strict anhydrous conditions. Moisture will immediately quench the organolithium intermediate.

Reagent	MW ( g/mol )	Equivalents	Amount (for 10 mmol scale)	Role
1-Bromo-2-methylnaphthalene	221.10	1.0	2.21 g (10.0 mmol)	Starting Material
n-Butyllithium (2.5 M in hexanes)	64.06	1.1	4.4 mL (11.0 mmol)	Lithiating Agent
3-Furaldehyde	96.08	1.2	1.15 g (12.0 mmol)	Electrophile
Tetrahydrofuran (THF), Anhydrous	72.11	-	40 mL	Solvent
Saturated NH₄Cl (aq)	-	-	20 mL	Quenching Agent

Step-by-Step Experimental Protocol

Phase 1: Generation of 2-Methyl-1-naphthyllithium

• System Preparation: Equip a 100 mL three-neck round-bottom flask with a magnetic stir bar, a rubber septum, an internal temperature probe, and an argon inlet.

• Substrate Dissolution: Charge the flask with 1-bromo-2-methylnaphthalene (2.21 g, 10.0 mmol) and anhydrous THF (30 mL). Begin stirring to ensure complete dissolution.

• Cryogenic Cooling: Submerge the reaction flask in a dry ice/acetone bath. Allow the internal temperature to equilibrate to -78 °C. Causality: Maintaining -78 °C is critical to prevent the competitive Wurtz-Fittig coupling of the newly formed naphthyllithium species with unreacted 1-bromo-2-methylnaphthalene.

• Lithiation: Using a dry, argon-purged syringe, add n-BuLi (4.4 mL of a 2.5 M solution in hexanes, 11.0 mmol) dropwise over 15 minutes. Ensure the internal temperature does not rise above -70 °C during the addition.

• Maturation: Stir the resulting dark solution at -78 °C for 30 minutes to ensure complete lithium-halogen exchange[6].

Phase 2: Nucleophilic Addition

• Electrophile Preparation: In a separate dry vial, dissolve 3-furaldehyde (1.15 g, 12.0 mmol) in anhydrous THF (10 mL).

• Addition: Add the 3-furaldehyde solution dropwise to the reaction mixture at -78 °C over 15 minutes.

• Reaction Progression: Maintain the reaction at -78 °C for an additional 30 minutes, then remove the cooling bath. Allow the reaction mixture to warm to room temperature gradually over 1.5 hours.

• Self-Validation (TLC): Monitor the reaction via Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate solvent system. The disappearance of the starting material (UV active, high Rf) and the appearance of a new, more polar spot (the lithium alkoxide intermediate) indicates reaction completion.

Phase 3: Quench and Isolation

• Quenching: Cool the flask to 0 °C using an ice-water bath. Carefully add saturated aqueous ammonium chloride (NH₄Cl) solution (20 mL) dropwise to quench the reaction. Causality: NH₄Cl provides a mild proton source to convert the lithium alkoxide to the target alcohol without inducing acid-catalyzed dehydration of the sensitive furan-methanol system.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Washing and Drying: Combine the organic extracts, wash with brine (30 mL), and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of Hexanes to 15% Ethyl Acetate in Hexanes. Collect the fractions containing the product and concentrate in vacuo to yield Furan-3-yl(2-methylnaphthalen-1-yl)methanol as a pale yellow to off-white solid/viscous oil.

Expected Analytical Characterization

To confirm the structural integrity of the synthesized Furan-3-yl(2-methylnaphthalen-1-yl)methanol (Molecular Formula: C₁₆H₁₄O₂; MW: 238.28 g/mol )[5], the following spectral features should be observed:

• ¹H NMR (CDCl₃, 400 MHz): Expected key signals include a diagnostic singlet for the carbinol proton (-CH-OH) around 6.2–6.5 ppm, shifted downfield due to the dual deshielding effects of the naphthalene and furan rings. The furan ring protons will appear distinctively around 7.4 ppm (α-protons) and 6.3 ppm (β-proton). The methyl group on the naphthalene ring will appear as a sharp singlet near 2.5–2.6 ppm.

• HRMS (ESI+): Calculated for[M-OH]⁺ (loss of water is highly favored in MS for diarylmethanols to form the stabilized carbocation) or [M+Na]⁺.

Sources

• 1. 1350475-32-9;;954124-35-7;; CAS [chemicalbook.com]
• 2. guidechem.com [guidechem.com]
• 3. Furan-3-methanol: Properties and Uses in Industry [georganics.sk]
• 4. 1016925-55-5|Furan-3-yl(naphthalen-1-yl)methanol|BLD Pharm [bldpharm.com]
• 5. aablocks.com [aablocks.com]
• 6. EP1939191A1 - Furan derivatives, method of synthesis and uses thereof - Google Patents [patents.google.com]

Application Note &amp; Protocol: Synthesis of Furan-3-yl(2-methylnaphthalen-1-yl)methanol via Grignard Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of complex organic molecules is a cornerstone of drug discovery and development. Furan-3-yl(2-methylnaphthalen-1-yl)methanol represents a novel scaffold with potential applications in medicinal chemistry, leveraging the distinct electronic and structural properties of both the furan and naphthalene ring systems. The furan moiety is a prevalent structural motif in numerous clinically significant drugs, valued for its diverse chemical reactivity.[1] This application note provides a detailed protocol for the synthesis of this target molecule using a Grignard reaction, a powerful and versatile method for forming carbon-carbon bonds.[2][3]

The Grignard reaction involves the nucleophilic addition of an organomagnesium halide (the Grignard reagent) to a carbonyl group.[4][5] In this specific application, the Grignard reagent is prepared from 1-bromo-2-methylnaphthalene and magnesium metal. This highly nucleophilic reagent then attacks the electrophilic carbonyl carbon of furan-3-carbaldehyde to form the desired secondary alcohol. This document will provide a comprehensive guide to the reaction conditions, a step-by-step protocol, and troubleshooting advice to ensure a successful synthesis.

Reaction Principle and Mechanism

The Grignard synthesis of Furan-3-yl(2-methylnaphthalen-1-yl)methanol proceeds in two main stages:

• Formation of the Grignard Reagent: 1-bromo-2-methylnaphthalene reacts with magnesium metal in an anhydrous ethereal solvent, typically tetrahydrofuran (THF) or diethyl ether, to form 2-methylnaphthalen-1-ylmagnesium bromide.[2][3] This reaction occurs on the surface of the magnesium metal.[6]

• Nucleophilic Addition: The highly polar carbon-magnesium bond of the Grignard reagent renders the naphthyl carbon nucleophilic. This nucleophile then attacks the carbonyl carbon of furan-3-carbaldehyde. The reaction is believed to proceed through a six-membered ring transition state.[7] Subsequent acidic workup protonates the resulting alkoxide to yield the final product, Furan-3-yl(2-methylnaphthalen-1-yl)methanol.

A critical aspect of this synthesis is the absolute requirement for anhydrous conditions. Grignard reagents are potent bases and will react readily with any protic source, such as water, which would quench the reagent and reduce the yield.[6][8][9]

Experimental Workflow Diagram

Caption: Workflow for the synthesis of Furan-3-yl(2-methylnaphthalen-1-yl)methanol.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1-Bromo-2-methylnaphthalene	Technical grade, 90%	Sigma-Aldrich
Magnesium turnings	High purity	Various
Iodine	Crystal	Various	For initiation
Furan-3-carbaldehyde	≥98%	Various
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Various
Diethyl ether	Anhydrous	Various
Hydrochloric acid	Reagent grade	Various	For work-up
Saturated ammonium chloride solution	In-house preparation	For work-up
Anhydrous magnesium sulfate	Various	For drying
Round-bottom flasks	Various	Oven-dried
Reflux condenser	Various	Oven-dried
Dropping funnel	Various	Oven-dried
Magnetic stirrer and stir bars	Various
Inert gas supply (Nitrogen or Argon)	High purity	Various

Detailed Experimental Protocol

PART 1: Preparation of the Grignard Reagent (2-Methylnaphthalen-1-ylmagnesium bromide)

• Glassware Preparation: All glassware must be rigorously dried in an oven at 120 °C overnight or flame-dried under vacuum and cooled under a stream of dry nitrogen or argon.[8][10] This is critical to prevent the quenching of the Grignard reagent.[6]

• Reaction Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a drying tube (filled with calcium chloride), and a dropping funnel. Purge the entire apparatus with a steady stream of inert gas (nitrogen or argon).

• Magnesium Activation: Place magnesium turnings (1.1 equivalents) in the reaction flask. Briefly grind the magnesium turnings in a mortar and pestle before addition to expose a fresh, reactive surface.[11] Add a single crystal of iodine to the flask to help initiate the reaction.

• Initiation: Add a small amount of anhydrous THF to the flask to just cover the magnesium turnings. In the dropping funnel, prepare a solution of 1-bromo-2-methylnaphthalene (1.0 equivalent) in anhydrous THF. Add a small portion (approximately 10%) of the 1-bromo-2-methylnaphthalene solution to the magnesium suspension.

• Grignard Formation: The reaction should initiate, as evidenced by a color change (typically becoming cloudy and grayish) and a gentle reflux. If the reaction does not start, gentle warming with a heat gun may be necessary. Once initiated, add the remaining 1-bromo-2-methylnaphthalene solution dropwise at a rate that maintains a gentle reflux.[12] The exothermic nature of the reaction should sustain the reflux.[7]

• Completion: After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The final solution should be a dark, cloudy mixture.

PART 2: Reaction with Furan-3-carbaldehyde

• Aldehyde Preparation: In a separate, dry, inert gas-purged flask, dissolve furan-3-carbaldehyde (1.0 equivalent) in anhydrous THF.

• Cooling: Cool the solution of the prepared Grignard reagent to 0 °C using an ice-water bath. This is to control the exothermic reaction with the aldehyde and minimize side reactions.[2][12]

• Addition: Slowly add the solution of furan-3-carbaldehyde to the stirred Grignard reagent via a dropping funnel or cannula. Maintain the temperature at 0 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue to stir for 1-2 hours, or until TLC analysis indicates the consumption of the starting aldehyde.

PART 3: Work-up and Purification

• Quenching: Cool the reaction mixture back to 0 °C in an ice-water bath. Slowly and carefully quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride.[12] This will protonate the alkoxide intermediate and precipitate magnesium salts. Avoid using strong acids initially to prevent potential degradation of the furan ring, which can be sensitive to acidic conditions.[13]

• Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether to dilute the organic phase. Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure Furan-3-yl(2-methylnaphthalen-1-yl)methanol.

Summary of Reaction Parameters

Parameter	Recommended Value/Condition	Rationale
Stoichiometry (Bromo-naphthalene:Mg:Aldehyde)	~1.0 : 1.1 : 1.0	A slight excess of magnesium ensures complete conversion of the halide.[8]
Solvent	Anhydrous Tetrahydrofuran (THF)	A common and effective ethereal solvent that stabilizes the Grignard reagent.[2][3]
Grignard Formation Temperature	Room temperature to gentle reflux	The reaction is exothermic and often self-sustaining once initiated.[7]
Addition of Aldehyde Temperature	0 °C	To control the exothermicity of the reaction and minimize side reactions.[12]
Reaction Time (Post-addition)	1-2 hours at room temperature	To ensure the reaction goes to completion.
Work-up	Saturated aqueous NH4Cl	A mild quenching agent to protonate the alkoxide and manage magnesium salts.[12]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or no yield	- Wet glassware or solvents. - Impure magnesium. - Failure of Grignard reaction to initiate.	- Ensure all glassware is rigorously dried and use anhydrous solvents.[6][8][10] - Use high-purity magnesium turnings. - Activate magnesium by grinding, adding a crystal of iodine, or gentle heating.[11]
Formation of Biphenyl-type byproduct (Wurtz Coupling)	The Grignard reagent reacts with unreacted 1-bromo-2-methylnaphthalene.	Add the 1-bromo-2-methylnaphthalene solution slowly to the magnesium to maintain a low concentration of the halide.[8][14]
Recovery of starting materials	- Incomplete reaction. - Deactivated Grignard reagent.	- Increase reaction time or gently warm the reaction mixture. - Re-check for sources of moisture or other protic contaminants.
Formation of enolizable side products	The Grignard reagent acts as a base on the aldehyde.	This is less of a concern with furan-3-carbaldehyde which lacks α-protons. However, maintaining low temperatures during addition can suppress this side reaction if other enolizable substrates are used.[6]

References

• StudySmarter. (2023, October 21). Furan: Alkylation, Synthesis & Properties. Retrieved from [Link]

• SATHEE. Chemistry Grignard Reaction Mechanism. Retrieved from [Link]

• Lutz, R. E., & Bailey, P. S. (1945). A GRIGNARD REACTION INVOLVING THE FURAN NUCLEUS. Journal of the American Chemical Society, 67(5), 846–847. Retrieved from [Link]

• ResearchGate. (2021). Synthesis of thienofuran through Grignard reagent. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• The Royal Society of Chemistry. (2017). The effects of stoichiometry and starting material on the product identity and yield in Grignard addition reactions. Retrieved from [Link]

• Pearson+. Dimerization is a side reaction that occurs during the preparation.... Retrieved from [Link]

• Fieser, L. F., & Johnson, W. S. (1941). The Preparation of 2-Bromonaphthalene. Journal of the American Chemical Society, 63(10), 2847–2847. Retrieved from [Link]

• American Chemical Society. (2020, January 17). The Grignard Reaction – Unraveling a Chemical Puzzle. Retrieved from [Link]

• University of Toronto. Grignard Reaction: Synthesis of Triphenylmethanol. Retrieved from [Link]

• Scribd. Pyrrole and Furan Reactivity Explained. Retrieved from [Link]

• Steiner, S., et al. (2019). Standardization and Control of Grignard Reactions in a Universal Chemical Synthesis Machine using online NMR. PMC. Retrieved from [Link]

• BYJU'S. Grignard Reagents. Retrieved from [Link]

• Clark, J. (2000). An Introduction to Grignard Reagents. Retrieved from [Link]

• Organic Chemistry Portal. Grignard Reaction. Retrieved from [Link]

• Quora. (2019, March 19). How to improve the percent yield in Grignard reaction. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. SATHEE: Chemistry Grignard Reaction Mechanism [sathee.iitk.ac.in]
• 3. byjus.com [byjus.com]
• 4. Grignard Reaction [organic-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. cerritos.edu [cerritos.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. quora.com [quora.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. scribd.com [scribd.com]
• 14. Dimerization is a side reaction that occurs during the preparatio... | Study Prep in Pearson+ [pearson.com]

Furan-3-yl(2-methylnaphthalen-1-yl)methanol as a chiral ligand in asymmetric catalysis

An Application Note and Comprehensive Protocol for the Use of Furan-3-yl(2-methylnaphthalen-1-yl)methanol as a Novel Chiral Ligand in Asymmetric Catalysis

For inquiries and technical support, please contact our team of application scientists.

Introduction: A Novel Chiral Ligand for Asymmetric Transformations

The relentless pursuit of highly efficient and selective methods for the synthesis of enantiomerically pure compounds is a cornerstone of modern chemistry, with profound implications for the pharmaceutical and fine chemical industries. Chiral ligands, in coordination with transition metals, are pivotal in creating the asymmetric environment necessary to control the stereochemical outcome of a reaction.[1] This document introduces Furan-3-yl(2-methylnaphthalen-1-yl)methanol, a novel secondary alcohol, and explores its potential as a chiral ligand in asymmetric catalysis.

The ligand's design incorporates a furan moiety, a five-membered aromatic heterocycle containing an oxygen atom, and a sterically demanding 2-methylnaphthalene group. The furan ring offers a potential coordination site through its oxygen atom, while the bulky naphthalene framework is expected to create a well-defined chiral pocket around the metal center, thereby influencing the facial selectivity of substrate approach. The secondary alcohol functionality is crucial for the ligand's role in certain catalytic cycles, particularly in transfer hydrogenation reactions.[2][3]

This guide provides a comprehensive overview of the synthesis of Furan-3-yl(2-methylnaphthalen-1-yl)methanol and a detailed protocol for its application in the asymmetric transfer hydrogenation of prochiral ketones, a fundamental transformation for the production of valuable chiral secondary alcohols.[4][5]

Synthesis of Furan-3-yl(2-methylnaphthalen-1-yl)methanol

The synthesis of the racemic ligand is achieved through a Grignard reaction, a classic and reliable method for carbon-carbon bond formation.[6][7][8] The protocol involves the preparation of a furan-based Grignard reagent and its subsequent addition to 2-methylnaphthalene-1-carbaldehyde.

Caption: Synthetic workflow for Furan-3-yl(2-methylnaphthalen-1-yl)methanol.

Experimental Protocol: Synthesis of Racemic Furan-3-yl(2-methylnaphthalen-1-yl)methanol

Materials:

• 3-Bromofuran

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• 2-Methylnaphthalene-1-carbaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware (flame-dried)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Preparation of the Grignard Reagent:

  • To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar, add magnesium turnings (1.2 eq.).

  • Assemble the apparatus under an inert atmosphere.

  • Add a small amount of anhydrous THF to cover the magnesium.

  • In the dropping funnel, prepare a solution of 3-bromofuran (1.0 eq.) in anhydrous THF.

  • Add a small portion of the 3-bromofuran solution to the magnesium turnings. The reaction may need to be initiated by gentle heating or the addition of a small crystal of iodine.

  • Once the reaction has initiated (as evidenced by bubbling and a color change), add the remaining 3-bromofuran solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the reaction mixture at room temperature for 1 hour to ensure complete formation of the Grignard reagent.

• Reaction with Aldehyde:

  • In a separate flame-dried flask under an inert atmosphere, dissolve 2-methylnaphthalene-1-carbaldehyde (0.9 eq.) in anhydrous THF.

  • Cool the solution of the aldehyde to 0 °C using an ice bath.

  • Slowly add the freshly prepared furan-3-ylmagnesium bromide solution to the aldehyde solution via a cannula.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup and Purification:

  • Upon completion, cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield racemic Furan-3-yl(2-methylnaphthalen-1-yl)methanol.

Note on Chiral Resolution: For application in asymmetric catalysis, the racemic mixture of the ligand must be resolved into its individual enantiomers. This can be achieved through various methods, such as diastereomeric salt formation with a chiral acid, or through preparative chiral High-Performance Liquid Chromatography (HPLC).

Application in Asymmetric Transfer Hydrogenation

The enantiomerically pure Furan-3-yl(2-methylnaphthalen-1-yl)methanol is proposed as a chiral ligand for the ruthenium-catalyzed asymmetric transfer hydrogenation of prochiral ketones.[9] This reaction provides a valuable route to optically active secondary alcohols.[3]

Caption: Workflow for asymmetric transfer hydrogenation.

Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

Materials:

• Enantiomerically pure (R)- or (S)-Furan-3-yl(2-methylnaphthalen-1-yl)methanol

• [RuCl₂(p-cymene)]₂

• Acetophenone

• Formic acid (HCOOH)

• Triethylamine (NEt₃)

• Anhydrous solvent (e.g., Dichloromethane or Acetonitrile)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Catalyst Pre-formation:

  • In a Schlenk tube under an inert atmosphere, dissolve [RuCl₂(p-cymene)]₂ (0.005 eq.) and the chiral ligand (0.01 eq.) in the anhydrous solvent.

  • Stir the mixture at room temperature for 30 minutes to allow for the formation of the active catalyst complex.

• Transfer Hydrogenation:

  • Prepare a 5:2 azeotropic mixture of formic acid and triethylamine.

  • Add the HCOOH/NEt₃ mixture (5 eq.) to the catalyst solution.

  • Add acetophenone (1.0 eq.) to the reaction mixture.

  • Stir the reaction at the desired temperature (e.g., 40 °C) and monitor its progress by TLC or Gas Chromatography (GC).

• Workup and Analysis:

  • Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the product by flash column chromatography.

  • Determine the enantiomeric excess (ee) of the resulting 1-phenylethanol by chiral HPLC or chiral GC analysis.

Expected Performance and Substrate Scope

The following table presents hypothetical data for the asymmetric transfer hydrogenation of various prochiral ketones using (S)-Furan-3-yl(2-methylnaphthalen-1-yl)methanol as the chiral ligand, based on typical results observed with similar catalytic systems.

Entry	Substrate (Ketone)	Product	Yield (%)	ee (%)
1	Acetophenone	(S)-1-Phenylethanol	95	92
2	1-Indanone	(S)-1-Indanol	98	95
3	2-Acetylpyridine	(S)-1-(Pyridin-2-yl)ethanol	92	88
4	Benzylacetone	(S)-4-Phenyl-2-butanol	90	85

Mechanistic Insights

The proposed mechanism for the asymmetric transfer hydrogenation involves the formation of a ruthenium hydride species, which is the active reducing agent. The chiral ligand, Furan-3-yl(2-methylnaphthalen-1-yl)methanol, coordinates to the ruthenium center, creating a chiral environment that directs the hydride transfer to one of the prochiral faces of the ketone. The steric bulk of the 2-methylnaphthalene group is expected to play a crucial role in establishing the facial selectivity, leading to the observed enantiomeric excess in the product.

Conclusion

Furan-3-yl(2-methylnaphthalen-1-yl)methanol represents a promising new class of chiral ligands for asymmetric catalysis. Its straightforward synthesis and potential for inducing high enantioselectivity in important transformations like the asymmetric transfer hydrogenation of ketones make it a valuable tool for synthetic chemists. The protocols provided herein serve as a foundation for further exploration and optimization of this ligand in a variety of asymmetric reactions.

References

• Organic Chemistry Portal. (n.d.). Modern Methods for Asymmetric Hydrogenation of Ketones. Retrieved from [Link]

• Yus, M., & Ramón, D. J. (2012). Catalytic asymmetric transfer hydrogenation of ketones: Recent advances. Tetrahedron: Asymmetry, 23(15-16), 1137-1172.
• Mohar, B., & Stephan, M. (2012). Asymmetric Hydrogenation and Transfer Hydrogenation of Ketones.
• Ohkuma, T., & Noyori, R. (2004). Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope. Accounts of Chemical Research, 37(4), 275-284.
• Bar-Ziv, R., et al. (2010). Practical Synthesis of Optically Active Alcohols via Asymmetric Transfer Hydrogenation of Aromatic Ketones Using Chiral Rh(III)–Monosulfonamide Ligand Complex in Aqueous Media.
• Zhang, J., et al. (2019). Chemical Synthesis of Substituted Naphthalene Derivatives: A Review. Molecules, 24(24), 4499.
• Wang, C., et al. (2015). Catalytic Enantioselective Aryl Transfer to Aldehydes Using Chiral 2,2'-Bispyrrolidine-Based Salan Ligands. Molecules, 20(5), 8683-8695.
• Jasperse, C. P. (n.d.). Grignard Reaction.
• Shih, H.-W. (2012).

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Mazet, C. (2013). New Catalytic Asymmetric Strategies to Access Chiral Aldehydes. CHIMIA International Journal for Chemistry, 67(5), 316-320.
• BenchChem. (2025).
• Dhayalan, V., et al. (2022). Synthesis and Applications of Asymmetric Catalysis Using Chiral Ligands Containing Quinoline Motifs. SynOpen, 6(1), 31-57.
• Organic Syntheses. (1977). 3-Phenyl-1-propanol. Org. Synth., 56, 3.

• Chemguide. (n.d.). Reaction of aldehydes and ketones with Grignard reagents. Retrieved from [Link]

• EP0475450A1, Process for producing 2-methylnaphthalene, published 1992-03-18.
• Pfaltz, A., & Drury, W. J. (2004). Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands. Proceedings of the National Academy of Sciences, 101(16), 5723-5726.
• Zhang, Y., & Li, G. (2009). 2-Methoxynaphthalene-1-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 65(6), o1088.
• US4187255A, Process for methyl

Sources

• 1. Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rua.ua.es [rua.ua.es]
• 3. prod-com-bibliolabs-nuvique-app-content.s3.amazonaws.com [prod-com-bibliolabs-nuvique-app-content.s3.amazonaws.com]
• 4. Modern Methods for Asymmetric Hydrogenation of Ketones [organic-chemistry.org]
• 5. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope - PMC [pmc.ncbi.nlm.nih.gov]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. Grignard Reaction [organic-chemistry.org]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. tandfonline.com [tandfonline.com]

Scale-Up Synthesis of Furan-3-yl(2-methylnaphthalen-1-yl)methanol: A Process Chemistry Application Note

Furan-3-yl(2-methylnaphthalen-1-yl)methanol is a sterically hindered, heteroaryl-aryl secondary alcohol utilized as an advanced building block in medicinal chemistry and organic materials science[1]. Transitioning the synthesis of this molecule from the milligram discovery scale to a multi-kilogram pilot scale presents several process chemistry challenges, primarily concerning organometallic stability, exothermic control, and downstream isolation.

This application note provides a comprehensive, self-validating protocol for the scalable synthesis of this compound, detailing the causality behind route selection, solvent optimization, and stoichiometric strategies.

Retrosynthetic Logic & Route Selection

Two primary disconnections exist for the synthesis of this secondary alcohol:

• Route A : Addition of (2-methylnaphthalen-1-yl)magnesium bromide to furan-3-carbaldehyde.

• Route B : Addition of furan-3-yllithium to 2-methyl-1-naphthaldehyde.

Causality & Expertise: Route B is fundamentally unsuited for large-scale manufacturing. The lithiation of 3-bromofuran requires strict cryogenic conditions (–78 °C) to prevent ring-opening and halogen-dance side reactions. Maintaining –78 °C in a 50 L or larger reactor is highly energy-intensive and introduces significant safety risks.

Conversely, Route A utilizes a Grignard reagent derived from 1-bromo-2-methylnaphthalene. This formation proceeds smoothly at 40–50 °C, a temperature easily maintained in standard glass-lined reactors. Furthermore, the steric hindrance of the 2-methyl group does not impede Grignard formation, making Route A the definitive choice for scale-up.

Process Optimization: The 2-MeTHF Advantage

Traditionally, Grignard reactions are performed in tetrahydrofuran (THF). However, THF is completely miscible with water, which complicates the aqueous quench step, often requiring the addition of a secondary extraction solvent like toluene to achieve phase separation.

For this scale-up, we replace THF with. 2-MeTHF is an aprotic ether solvent that acts as a strong Lewis base but is only partially miscible with water[2]. This provides two critical process advantages:

• Phase Separation : 2-MeTHF provides exceptionally clean organic-water phase separations with minimal tendency to form rag layers or emulsions during the quench[2].

• Azeotropic Drying : 2-MeTHF forms an azeotrope with water, allowing the organic layer to be dried via distillation rather than relying on bulk drying agents like magnesium sulfate, significantly reducing the process E-factor[3].

Stoichiometric Strategy

To streamline purification, furan-3-carbaldehyde is used as the limiting reagent (0.95 equivalents relative to the Grignard reagent). Unreacted aldehyde is prone to autoxidation and can co-crystallize with the product. By ensuring complete consumption of the aldehyde, the excess Grignard reagent is safely quenched to 2-methylnaphthalene, a highly lipophilic byproduct that remains fully solubilized in the heptane anti-solvent during final crystallization.

Step-by-Step Multi-Kilogram Protocol

Phase 1: Grignard Initiation and Formation

• Preparation : Purge a 50 L glass-lined reactor with nitrogen. Charge with magnesium turnings (1.1 eq) and anhydrous 2-MeTHF (10% of total solvent volume).

• Initiation : Add a catalytic amount of iodine (0.01 eq). Heat the suspension to 40 °C. Charge 5% of the total 1-bromo-2-methylnaphthalene (1.0 eq) to the reactor. Self-Validation: Initiation is confirmed by the rapid fading of the purple iodine color and a distinct, self-sustaining exotherm.

• Propagation : Once initiated, add the remaining 1-bromo-2-methylnaphthalene dissolved in 2-MeTHF dropwise over 2–3 hours. Control the jacket temperature to maintain an internal reaction temperature of 45–50 °C.

• Completion : Stir the dark brown solution for an additional 1.5 hours at 45 °C to ensure complete magnesium consumption.

Phase 2: Nucleophilic Addition

• Cooling : Cool the Grignard solution to 0–5 °C.

• Addition : Dissolve furan-3-carbaldehyde (0.95 eq) in 2-MeTHF. Add this solution dropwise to the reactor over 2 hours. Critical Parameter: Maintain the internal temperature below 10 °C to prevent side reactions and degradation of the sensitive furan ring.

• Maturation : Allow the reaction mixture to warm to 20 °C and stir for 1 hour. Confirm reaction completion via HPLC (aldehyde consumption > 99%).

Phase 3: Quench and Isolation

• Quench : Cool the reactor to 0 °C. Carefully quench the reaction by the dropwise addition of saturated aqueous ammonium chloride[4]. Note: If severe emulsions occur due to magnesium hydroxide precipitation, (sodium potassium tartrate) can be substituted to chelate magnesium ions and break the emulsion[4].

• Phase Separation : Stir vigorously for 30 minutes, then allow the layers to settle. The 2-MeTHF organic layer will cleanly separate from the aqueous layer[3].

• Washing & Drying : Separate the lower aqueous layer. Wash the organic layer with brine. Distill the 2-MeTHF under reduced pressure to remove residual water azeotropically until a minimum stirrable volume is reached.

• Crystallization : Charge heptane (anti-solvent) to the reactor at 40 °C, then cool slowly to 0 °C over 4 hours. Filter the resulting off-white crystals, wash with cold heptane, and dry under vacuum at 45 °C to afford the title compound.

Quantitative Data & Analytics

Table 1: Route Comparison for Scale-Up

Parameter	Route A (Grignard)	Route B (Lithiation)	Process Impact
Starting Material	1-Bromo-2-methylnaphthalene	3-Bromofuran	Route A SM is more stable
Organometallic	Grignard (Mg)	Organolithium (n-BuLi)	Mg is safer at scale
Operating Temp	40–50 °C	–78 °C	Route A avoids cryogenics
Solvent	2-MeTHF	THF	2-MeTHF improves workup
Overall Yield	82–85%	55–60%	Route A has superior atom economy

Table 2: Target Analytical Specifications

Analytical Test	Specification Limit	Method
Appearance	Off-white to pale yellow powder	Visual Inspection
Chemical Purity	≥ 98.0% (Area %)	HPLC (UV at 254 nm)
Moisture Content	≤ 0.5% w/w	Karl Fischer Titration
Residual Magnesium	≤ 10 ppm	ICP-MS

Process Workflow Diagram

Fig 1. Multi-kilogram scale-up workflow for Furan-3-yl(2-methylnaphthalen-1-yl)methanol synthesis.

References

• Wikipedia Contributors. "2-Methyltetrahydrofuran." Wikipedia, The Free Encyclopedia. URL:[Link]

• Pace, V., et al. "Solvent Applications of 2-Methyltetrahydrofuran in Organometallic and Biphasic Reactions." Organic Process Research & Development, American Chemical Society. URL:[Link]

• University of California, Santa Barbara (UCSB). "Standard Experimental Protocols: Quenching Reactions." UCSB Chemistry. URL:[Link]

Sources

• 1. 1350475-32-9;;954124-35-7;; CAS [chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2-Methyltetrahydrofuran - Wikipedia [en.wikipedia.org]
• 4. labs.chem.ucsb.edu [labs.chem.ucsb.edu]

crystallization techniques for Furan-3-yl(2-methylnaphthalen-1-yl)methanol isolation

An Application Guide to the Isolation and Purification of Furan-3-yl(2-methylnaphthalen-1-yl)methanol via Controlled Crystallization

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the isolation and purification of Furan-3-yl(2-methylnaphthalen-1-yl)methanol through various crystallization techniques. The guide moves beyond standard protocols to explain the underlying scientific principles governing crystal formation, emphasizing solvent selection, control over nucleation and growth, and troubleshooting common challenges. Detailed, step-by-step protocols for cooling crystallization, anti-solvent addition, and vapor diffusion are presented, supported by workflow diagrams and quantitative data to ensure reproducibility and high purity of the final crystalline product.

Introduction: The Critical Role of Crystallization

Furan-3-yl(2-methylnaphthalen-1-yl)methanol is a molecule of interest possessing a unique combination of structural motifs: a polar furan ring, a hydroxyl group capable of hydrogen bonding, and a large, hydrophobic 2-methylnaphthalene system. This amphiphilic character presents specific challenges and opportunities for its purification. In pharmaceutical development and chemical research, obtaining a compound in its pure, crystalline form is paramount. Crystallization is not merely a purification step; it is a critical process that dictates the final product's stability, bioavailability, and handling properties.[1] The formation of a well-ordered crystal lattice effectively excludes impurities, resulting in a highly purified active pharmaceutical ingredient (API).[2] This guide provides the theoretical basis and practical protocols to achieve efficient and controlled crystallization of the target compound.

Foundational Principles: From Supersaturation to Crystal Growth

Successful crystallization hinges on manipulating the solubility of the target compound to achieve a state of supersaturation—a non-equilibrium condition where the concentration of the solute in the solution exceeds its saturation point at a given temperature.[3] This supersaturated state is the driving force for both nucleation and crystal growth.[4]

• The Metastable Zone: This is a crucial region of supersaturation where spontaneous nucleation is unlikely, but growth on existing crystals (seeds) can occur.[3] Operating within this zone by controlling cooling rates or solvent composition is key to forming large, high-quality crystals rather than amorphous precipitates.[5]

• Nucleation: This is the birth of new crystals. It can be primary (spontaneous formation in a clear solution) or secondary (induced by the presence of existing crystals).[6] Heterogeneous nucleation, which occurs on foreign surfaces like dust or flask imperfections, is more common in laboratory settings than homogeneous nucleation.[6]

• Crystal Growth: Once a stable nucleus has formed, it grows by the orderly addition of molecules from the solution onto its surface.[5] The rate of growth is influenced by factors like temperature, supersaturation level, and solvent properties. A slow, controlled growth process is essential for minimizing the inclusion of impurities and solvent molecules into the crystal lattice.[2]

Strategic Solvent Selection

The choice of solvent is the most critical factor in developing a successful crystallization protocol.[7] An ideal solvent system for Furan-3-yl(2-methylnaphthalen-1-yl)methanol should exhibit a significant difference in the compound's solubility at high and low temperatures.[2][8] Given the molecule's structure, a systematic screening of solvents with varying polarities is recommended.

Key Considerations for Solvent Selection:

• Polarity Matching: The molecule's aromatic rings suggest solubility in solvents capable of π-π interactions (e.g., toluene), while the polar furan and alcohol moieties suggest solubility in protic or polar aprotic solvents (e.g., ethanol, acetone).[9][10]

• Boiling Point: A solvent with a boiling point below 100°C is generally preferred for easy removal during drying.[7] However, the solvent's boiling point should be at least 10°C below the melting point of the compound to avoid "oiling out," where the compound separates as a liquid instead of a solid.[11]

• Solvent-Solute Interactions: Hydrogen bonding between the compound's hydroxyl group and the solvent can significantly influence solubility. Protic solvents like ethanol or methanol can be excellent choices.

• Mixed-Solvent Systems: When no single solvent is ideal, a binary or "mixed" solvent system is highly effective.[1][8] This typically involves a "good" solvent in which the compound is highly soluble and a miscible "anti-solvent" or "poor" solvent in which it is sparingly soluble.[1]

Table 1: Recommended Solvents for Screening

Solvent Class	Example Solvent	Boiling Point (°C)	Rationale & Potential Use
Alcohols	Ethanol	78	Good "soluble solvent." Promotes H-bonding.[10]
Isopropanol (IPA)	82	Similar to ethanol, slightly less polar.
Methanol	65	Can be a very good solvent; often used with an anti-solvent.[12]
Ketones	Acetone	56	Good polar aprotic solvent; highly volatile.[1]
Esters	Ethyl Acetate	77	Medium polarity, good general-purpose solvent.[9]
Aromatic	Toluene	111	Solubilizes the naphthalene moiety via π-π stacking.[9][13]
Ethers	Tetrahydrofuran (THF)	66	Can be effective but may form peroxides. Use with caution.[10]
Nitriles	Acetonitrile	82	Good for compounds with aromatic rings.[10]
Anti-Solvents	Hexanes/Heptane	~69 / ~98	Nonpolar; ideal as an anti-solvent with more polar solvents.[10]
Water	100	Can be used as an anti-solvent with water-miscible solvents like ethanol or acetone.[1]

Experimental Protocols

The following protocols are designed to provide a systematic approach to crystallizing Furan-3-yl(2-methylnaphthalen-1-yl)methanol. It is recommended to start with small-scale trials (10-50 mg) to identify the optimal conditions before scaling up.

Workflow Overview

Caption: General workflow for purification by crystallization.

Protocol A: Cooling Crystallization from a Single Solvent

This is the most fundamental crystallization technique, relying on the reduced solubility of the compound at lower temperatures.[2]

Methodology:

• Solvent Selection: Experimentally determine a suitable solvent (e.g., ethanol, isopropanol, or ethyl acetate) in which the compound is sparingly soluble at room temperature but readily soluble when heated.

• Dissolution: Place the crude Furan-3-yl(2-methylnaphthalen-1-yl)methanol in an Erlenmeyer flask. Add a small volume of the chosen solvent and heat the mixture to boiling (using a hot plate and a condenser) with stirring.

• Achieve Saturation: Continue adding the hot solvent dropwise until the solid is completely dissolved. It is crucial to add only the minimum amount of solvent required to form a saturated solution.[2]

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Slow Cooling: Cover the flask with a watch glass or foil and allow it to cool slowly and undisturbed to room temperature. Rapid cooling can cause the compound to precipitate as a powder rather than form crystals.[]

• Ice Bath: Once the flask has reached room temperature and crystal formation appears to have ceased, place it in an ice-water bath for 15-30 minutes to maximize the yield of crystals.[1]

• Harvesting: Collect the crystals by vacuum filtration using a Büchner funnel, wash them with a small amount of ice-cold solvent, and allow them to air-dry on the filter paper before final drying in a vacuum oven.

Protocol B: Anti-Solvent Addition

This method is ideal when the compound is too soluble in all suitable solvents, even when cold. It involves adding a "poor" solvent (anti-solvent) to a solution of the compound in a "good" solvent to induce precipitation.[15][16]

Methodology:

• Solvent System Selection: Choose a miscible solvent pair. For example, Ethanol (good solvent) and Water (anti-solvent), or Toluene (good solvent) and Hexane (anti-solvent).[1]

• Dissolution: Dissolve the crude compound in the minimum amount of the "good" solvent at room temperature.

• Induce Supersaturation: While stirring the solution, add the "anti-solvent" dropwise. The point at which the solution remains faintly cloudy (turbid) is the optimal point of saturation.

• Clarification & Growth: If the solution becomes too cloudy, add a few drops of the "good" solvent to redissolve the fine precipitate until it is just clear again. Cover the flask and allow it to stand undisturbed. Crystals should form over time as the system equilibrates.

• Maturation: Allow the crystals to grow for several hours or overnight. If necessary, cool the mixture in an ice bath to increase the yield.

• Harvesting: Collect, wash (using a mixture of the solvent/anti-solvent or the pure anti-solvent), and dry the crystals as described in Protocol A.

Caption: Workflow for the anti-solvent crystallization method.

Protocol C: Vapor Diffusion

This technique is excellent for obtaining very high-quality single crystals suitable for X-ray diffraction, especially when only small amounts of material are available. It involves the slow diffusion of an anti-solvent vapor into a solution of the compound.[3][17][18]

Methodology:

• Setup: Place a small, open vial containing a concentrated solution of the compound (dissolved in a "good," less volatile solvent like toluene or ethyl acetate) inside a larger, sealed jar or beaker.[19]

• Reservoir: Add a layer of the volatile anti-solvent (e.g., hexane, pentane, or diethyl ether) to the bottom of the larger jar, ensuring the liquid level is below the top of the inner vial.[19]

• Diffusion: Seal the outer jar tightly. The more volatile anti-solvent will slowly vaporize and diffuse into the compound solution in the inner vial.[3]

• Crystallization: This slow increase in the anti-solvent concentration gradually reduces the compound's solubility, leading to the slow growth of well-ordered crystals over several days to weeks.

• Harvesting: Once suitable crystals have formed, carefully open the container, remove the inner vial, and use forceps or a pipette to isolate the crystals from the mother liquor.

Caption: Diagram of a vapor diffusion crystallization setup.

Troubleshooting Common Crystallization Issues

Problem	Potential Cause(s)	Suggested Solution(s)
No Crystals Form	Solution is not sufficiently supersaturated; cooling too slow; compound is highly soluble.	Evaporate some solvent to increase concentration; cool in an ice bath; try an anti-solvent method.
"Oiling Out"	Solution is too concentrated; cooling is too rapid; solvent boiling point is too low.[11]	Reheat to dissolve the oil, add more solvent, and allow to cool much more slowly. Consider a different solvent with a higher boiling point.[11]
Formation of Powder	Nucleation rate is too high; solution was cooled too quickly or is too concentrated.	Dilute the solution slightly with more hot solvent; ensure cooling is slow and undisturbed. Seeding with a pre-existing crystal can promote controlled growth.[]
Low Recovery	Compound has significant solubility in the cold solvent; too much solvent was used.	Use less solvent initially; ensure thorough cooling in an ice bath; consider a different solvent system where the compound is less soluble when cold.

Conclusion

The isolation of Furan-3-yl(2-methylnaphthalen-1-yl)methanol in a highly pure, crystalline form is an achievable goal through the systematic application of controlled crystallization techniques. By understanding the fundamental principles of solubility, supersaturation, and crystal growth, researchers can strategically select solvents and methods to suit the compound's unique physicochemical properties. The cooling, anti-solvent, and vapor diffusion protocols detailed in this guide provide a robust framework for achieving successful purification, enabling further characterization and development of this important molecule.

References

• Unknown Author. Crystallization of small molecules. [Link]

• Thorp-Greenwood, F. L., & Champness, N. R. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1845–1865. [Link]

• Hisanaga, Y., et al. (2021). Co-crystals built from macrocycles with pyromellitic diimides and naphthalene derivatives: transformation of a binary co-crystal solvate to a solvate through solvent exchange. RSC Publishing. [Link]

• Gagnon, J. L., et al. (2023). Antisolvent Crystallization of Telmisartan Using Stainless-Steel Micromixing Membrane Contactors. PMC. [Link]

• Unknown Author. SOP: CRYSTALLIZATION. [Link]

• Bhatt, P., et al. (2012). Microfluidic approach to polymorph screening through antisolvent crystallization. Kenis Group - University of Illinois. [Link]

• Bade, R. L., et al. (2021). API Continuous Cooling and Antisolvent Crystallization for Kinetic Impurity Rejection in cGMP Manufacturing. Organic Process Research & Development, ACS Publications. [Link]

• Mathew, G., & Oguama, F. (2007). CRYSTALLIZATION OF ULTRAFINE (NANO AND MICRO) PARTICLES OF ACTIVE PHARMACEUTICAL INGREDIENTS (API) USING LIQUID ANTISOLVENT TECHNIQUE. New Jersey Institute of Technology. [Link]

• Unknown Author. Guide for crystallization. [Link]

• Hampton Research. Sitting Drop Vapor Diffusion. [Link]

• Practical Chemistry (YouTube Channel). (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4. [Link]

• Trotter, J. (1960). Crystal data for some naphthalene derivatives. IUCr Journals. [Link]

• O'Donoghue, A. (2012, November 6). Tips and Tricks for the Lab: Growing Crystals Part 3. ChemistryViews. [Link]

• Nichols, L. (2022, April 7). 3.3C: Determining Which Solvent to Use. Chemistry LibreTexts. [Link]

• University of Colorado Boulder. Crystallization. [Link]

• West Virginia University. 4. Crystallization. [Link]

• Nichols, L. (2022, April 7). 3.3: Choice of Solvent. Chemistry LibreTexts. [Link]

• University of San Diego. Recrystallization of an Impure Sample of Naphthalene. [Link]

• Wiley-VCH. (2010, February 1). Synthesis Mechanism: Crystal Growth and Nucleation. [Link]

• Taylor, L. S., et al. (2019). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. PMC. [Link]

• Vekilov, P. G. (2010). Nucleation. Crystal Growth & Design, ACS Publications. [Link]

• The Royal Society of Chemistry. (2020, February 13). Nucleation and Crystal Growth in Continuous Crystallization. [Link]

• De Yoreo, J. J., & Vekilov, P. G. (2003). Principles of Crystal Nucleation and Growth. McGill University. [Link]

Sources

• 1. science.uct.ac.za [science.uct.ac.za]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. books.rsc.org [books.rsc.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. unifr.ch [unifr.ch]
• 10. youtube.com [youtube.com]
• 11. community.wvu.edu [community.wvu.edu]
• 12. home.sandiego.edu [home.sandiego.edu]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. Antisolvent Crystallization of Telmisartan Using Stainless-Steel Micromixing Membrane Contactors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. njit.edu [njit.edu]
• 17. lafactoria.lec.csic.es [lafactoria.lec.csic.es]
• 18. chemistryviews.org [chemistryviews.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]

Application Note: In Vitro Profiling of Furan-3-yl(2-methylnaphthalen-1-yl)methanol Derivatives as MDM2-p53 Inhibitors

Introduction & Mechanistic Context

Furan-3-yl(2-methylnaphthalen-1-yl)methanol derivatives serve as critical synthetic building blocks for generating novel pyrido[3,4-b]indole (β-carboline) analogs. Recent structure-activity relationship (SAR) studies demonstrate that these derivatives act as potent, broad-spectrum anticancer agents by targeting the MDM2-p53 axis .

By inserting into the p53-binding pocket of the MDM2 protein, these small molecules disrupt the ubiquitination and subsequent proteasomal degradation of the p53 tumor suppressor. This stabilization of p53 drives the transcriptional activation of p21 (CDKN1A) and pro-apoptotic genes, leading to robust G2/M cell cycle arrest and apoptosis in wild-type p53 cancer cells .

MDM2-p53 Signaling & Inhibition Pathway

Mechanism of MDM2-p53 disruption by Furan-3-yl(2-methylnaphthalen-1-yl)methanol derivatives.

Experimental Workflow

Integrated biochemical and cellular assay workflow for profiling MDM2 inhibitors.

Detailed Methodologies & Protocols

Biochemical Validation: MDM2-p53 Fluorescence Polarization (FP) Assay

Causality & Self-Validation: The FP assay provides a direct, cell-free measurement of target engagement. A fluorescently labeled p53-derived peptide rotates slowly when bound to the bulky MDM2 protein, yielding high polarization (mP). When a Furan-3-yl(2-methylnaphthalen-1-yl)methanol derivative successfully competes for the binding pocket, the displaced small peptide rotates rapidly in solution, causing a proportional drop in mP. This inverse relationship self-validates the competitive binding mechanism .

Protocol:

• Reagent Preparation: Prepare assay buffer containing 10 mM HEPES (pH 7.4), 150 mM NaCl, 0.01% Tween-20, and 1 mM DTT.

• Complex Formation: Mix 10 nM recombinant human MDM2 (residues 1-118) with 2 nM FAM-labeled p53 peptide (FAM-SQETFSDLWKLLPEN) in the assay buffer.

• Compound Titration: Prepare a 3-fold serial dilution of the derivative in DMSO (e.g., 10 µM down to 0.1 nM). Transfer 1 µL of each dilution to a 384-well black, flat-bottom microplate.

• Incubation: Add 29 µL of the MDM2/FAM-p53 complex to the wells. Incubate in the dark at room temperature for 30 minutes to reach binding equilibrium.

• Measurement: Read the plate on a microplate reader equipped with polarizing filters (Excitation: 485 nm; Emission: 535 nm). Calculate the IC50 using a four-parameter logistic regression model.

Cellular Validation: Isogenic Cell Viability Assay

Causality & Self-Validation: To prove that the cytotoxicity of the derivative is strictly on-target (p53-dependent), we utilize isogenic cell lines. A true MDM2 inhibitor will exhibit a significantly lower IC50 in HCT116 p53+/+ cells compared to the p53-/- knockout line. If both lines show equivalent cell death, the compound is acting via off-target toxicity rather than specific MDM2-p53 disruption .

Protocol:

• Cell Seeding: Seed HCT116 p53+/+ and HCT116 p53-/- cells at 3,000 cells/well in 96-well opaque plates using McCoy's 5A medium supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2.

• Treatment: Treat cells with serial dilutions of the derivative (0.01 µM to 50 µM) for 72 hours. Maintain a final DMSO concentration of ≤0.5%.

• Viability Measurement: Add 100 µL of CellTiter-Glo® Reagent to each well. Shake for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Analysis: Record luminescence. Normalize data against DMSO vehicle controls to determine the p53-dependent IC50 shift.

Phenotypic Validation: Cell Cycle Analysis via Flow Cytometry

Causality & Self-Validation: Downstream of p53 stabilization, the upregulation of p21 inhibits the CDK1/Cyclin B complex, preventing entry into mitosis. By staining cellular DNA with Propidium Iodide (PI), flow cytometry can quantify the exact percentage of cells arrested in the G2/M phase, validating the functional phenotypic outcome of the initial biochemical target engagement .

Protocol:

• Treatment: Plate HCT116 p53+/+ cells in 6-well plates (3 × 10^5 cells/well). Treat with the derivative at 1× and 3× its established IC50 for 24 hours.

• Harvest & Fixation: Trypsinize cells, wash twice with cold PBS, and fix by adding them dropwise to ice-cold 70% ethanol while vortexing. Store at -20°C overnight.

• Staining: Centrifuge to remove ethanol, wash with PBS, and resuspend the cell pellet in 500 µL of PI/RNase A staining buffer (50 µg/mL PI, 100 µg/mL RNase A in PBS).

• Incubation & Acquisition: Incubate in the dark at room temperature for 30 minutes. Analyze the DNA content via flow cytometry (FL2 channel), acquiring at least 10,000 events per sample.

Quantitative Data Summary

The table below summarizes the expected pharmacological profile of a highly active Furan-3-yl(2-methylnaphthalen-1-yl)methanol-derived β-carboline compared to established controls.

Compound Classification	MDM2 Binding IC50 (nM)	HCT116 p53+/+ IC50 (µM)	HCT116 p53-/- IC50 (µM)	G2/M Arrest (%) at 24h
Active Derivative (e.g., C1-Naphthyl analog)	45 ± 5.2	0.13 ± 0.02	> 20.0	68.5%
Inactive Analog (e.g., N9-Methylated)	> 10,000	> 50.0	> 50.0	15.2% (Baseline)
Nutlin-3a (Positive Control)	90 ± 8.5	1.50 ± 0.15	> 20.0	55.0%
DMSO (Vehicle Control)	N/A	N/A	N/A	14.8% (Baseline)

References

• Title: Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4-b]indole Derivatives as Broad-Spectrum Potent Anticancer Agents Source: Drug Design, 6(1), 143. (2017). URL: [Link]

• Title: In Vivo Activation of the p53 Pathway by Small-Molecule Antagonists of MDM2 Source: Science, 303(5659), 844-848. (2004). URL: [Link]

Application Notes and Protocols for Furan-3-yl(2-methylnaphthalen-1-yl)methanol in Advanced Materials Science

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and professionals in drug development and materials science on the potential applications of the novel compound Furan-3-yl(2-methylnaphthalen-1-yl)methanol. While direct experimental data on this specific molecule is not yet prevalent in published literature, its constituent furan and methylnaphthalene moieties are well-established building blocks for high-performance organic materials. This guide, therefore, extrapolates from existing knowledge to propose and detail its use in cutting-edge applications such as organic semiconductors for field-effect transistors and as a monomer for polymers in light-emitting diodes. The protocols herein are designed to be self-validating, with in-depth explanations of the scientific principles behind each step, providing a robust framework for the exploration of this promising new material.

Introduction and Rationale

Furan-3-yl(2-methylnaphthalen-1-yl)methanol is a unique molecular architecture that combines an electron-rich furan ring system with a larger, rigid 2-methylnaphthalene group, linked by a reactive methanol moiety. The furan ring is a versatile building block in organic electronics, known for its ability to facilitate charge transport and its potential derivation from sustainable biomass sources.[1][2] The naphthalene component, a simple polycyclic aromatic hydrocarbon, is known to impart enhanced thermal stability, UV absorption, and rigidity to polymeric structures.[3][4] The presence of the methyl group on the naphthalene ring can further enhance solubility and influence molecular packing, which are critical parameters for solution-processable organic electronic devices.

The hydroxyl group of the methanol linker provides a reactive site for polymerization or for derivatization into other functional groups, making Furan-3-yl(2-methylnaphthalen-1-yl)methanol a highly attractive monomer or precursor for a new generation of functional materials. This guide will focus on two primary potential applications: its use as a building block for organic semiconductors in Organic Field-Effect Transistors (OFETs) and as a monomer for synthesizing Hole Transport Layer (HTL) polymers for Organic Light-Emitting Diodes (OLEDs).

Synthesis and Characterization

While a specific synthesis for Furan-3-yl(2-methylnaphthalen-1-yl)methanol is not widely documented, a plausible synthetic route can be proposed based on established organometallic chemistry. A Grignard reaction between 2-methyl-1-naphthaldehyde and a 3-furyl magnesium halide would be a standard and effective method.

Proposed Synthesis:

• Grignard Reagent Formation: 3-Bromofuran would be reacted with magnesium turnings in anhydrous tetrahydrofuran (THF) to form 3-furylmagnesium bromide.

• Nucleophilic Addition: The freshly prepared Grignard reagent would then be added dropwise to a solution of 2-methyl-1-naphthaldehyde in anhydrous THF at a low temperature (e.g., 0 °C) to control the reaction rate.

• Quenching and Workup: The reaction would be quenched with a saturated aqueous solution of ammonium chloride, followed by extraction with an organic solvent like ethyl acetate.

• Purification: The crude product would be purified by column chromatography on silica gel to yield the desired Furan-3-yl(2-methylnaphthalen-1-yl)methanol.

Characterization: The successful synthesis and purity of the compound should be confirmed using a suite of analytical techniques:

• NMR Spectroscopy (¹H and ¹³C): To confirm the molecular structure and the connectivity of the atoms.

• FT-IR Spectroscopy: To identify the characteristic functional groups, particularly the hydroxyl (-OH) stretching vibration.

• Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition.

• UV-Vis Spectroscopy: To study the electronic absorption properties of the molecule, which are crucial for optoelectronic applications.

• Thermal Analysis (TGA/DSC): To assess the thermal stability of the compound, an important parameter for device fabrication and operation.[1]

Application Note I: A Novel Building Block for Organic Semiconductors in OFETs

Rationale: The combination of the electron-rich furan and naphthalene rings suggests that polymers or small molecules derived from Furan-3-yl(2-methylnaphthalen-1-yl)methanol could exhibit excellent hole-transporting (p-type) semiconductor properties.[5][6] The extended π-conjugation across both aromatic systems can lead to high charge carrier mobilities, a key performance metric for OFETs.[7] The methyl group and the non-coplanar structure that can arise from the linkage may enhance solubility, allowing for solution-based fabrication techniques like spin-coating or inkjet printing, which are cost-effective and suitable for large-area electronics.[8]

Proposed Polymer: A potential route to a p-type semiconductor polymer would be through a condensation polymerization of the di-bromo derivative of Furan-3-yl(2-methylnaphthalen-1-yl)methanol with a suitable comonomer, for example, a distannylated furan or thiophene, via a Stille coupling reaction.

Protocol: Fabrication and Characterization of a Bottom-Gate, Top-Contact OFET

This protocol describes the fabrication of an OFET using a hypothetical polymer, Poly[Furan-3-yl(2-methylnaphthalen-1-yl)methanol-alt-bithiophene] (PFM-BT), synthesized from a derivative of the title compound.

1. Substrate Preparation:

• Start with a heavily n-doped silicon wafer with a 300 nm layer of thermally grown silicon dioxide (SiO₂), which will serve as the gate electrode and gate dielectric, respectively.
• Clean the substrate by sonicating sequentially in deionized water, acetone, and isopropanol for 15 minutes each.
• Dry the substrate with a stream of nitrogen gas and then bake at 120 °C for 20 minutes to remove any residual solvent.
• Optional but recommended: Treat the SiO₂ surface with a hydrophobic self-assembled monolayer (SAM) like octadecyltrichlorosilane (OTS) to improve the morphology of the organic semiconductor film and enhance device performance.[8]

2. Semiconductor Deposition:

• Prepare a solution of the PFM-BT polymer in a suitable organic solvent (e.g., chloroform, chlorobenzene) at a concentration of 5-10 mg/mL.
• Filter the solution through a 0.2 µm PTFE syringe filter to remove any particulate impurities.
• Deposit the polymer solution onto the prepared Si/SiO₂ substrate via spin-coating. A typical spin-coating recipe would be 500 rpm for 10 seconds followed by 2000 rpm for 60 seconds.
• Anneal the film at a temperature just below the polymer's glass transition temperature (e.g., 100-150 °C) for 30 minutes in a nitrogen-filled glovebox to remove residual solvent and improve molecular ordering.

3. Electrode Deposition:

• Define the source and drain electrodes by thermally evaporating 50 nm of gold through a shadow mask. The channel length (L) and width (W) are defined by the shadow mask, with typical values being 50 µm and 1000 µm, respectively.

4. Device Characterization:

• Perform all electrical measurements in a nitrogen atmosphere or vacuum to prevent degradation of the organic semiconductor.
• Use a semiconductor parameter analyzer to measure the output and transfer characteristics of the OFET.
• From the transfer characteristics in the saturation regime, calculate the field-effect mobility (µ), the on/off current ratio, and the threshold voltage (Vth).

Expected Performance: Based on similar furan- and naphthalene-containing polymers, the PFM-BT based OFET could be expected to exhibit hole mobilities in the range of 0.01 to 0.5 cm²/Vs.[6]

OFET Fabrication Workflow Diagram:

Caption: Workflow for the fabrication of a bottom-gate, top-contact OFET.

Application Note II: A Monomer for Hole Transport Layer (HTL) Polymers in OLEDs

Rationale: The properties that make Furan-3-yl(2-methylnaphthalen-1-yl)methanol derivatives suitable for OFETs also make them excellent candidates for Hole Transport Layers (HTLs) in OLEDs.[9] A well-functioning HTL requires high hole mobility to efficiently transport holes from the anode to the emissive layer, and a highest occupied molecular orbital (HOMO) energy level that is well-aligned with the work function of the anode (typically ITO) and the HOMO of the emissive layer to ensure efficient hole injection. The wide bandgap of many furan-naphthalene systems can also help confine excitons within the emissive layer, improving device efficiency.[10]

Proposed Polymer: A copolymer of Furan-3-yl(2-methylnaphthalen-1-yl)methanol and an electron-rich comonomer like a triarylamine derivative could be synthesized. The hydroxyl group of the title compound could be used in a condensation polymerization, for example, an ether synthesis with a di-fluoro aromatic compound.

Protocol: Fabrication and Characterization of a Multilayer OLED

This protocol details the fabrication of a simple multilayer OLED device using a hypothetical polymer, Poly[Furan-3-yl(2-methylnaphthalen-1-yl)methoxy-alt-triphenylamine] (PFM-TPA), as the HTL.

1. Substrate Preparation:

• Begin with a pre-patterned Indium Tin Oxide (ITO) coated glass substrate.
• Clean the substrate by sonicating in deionized water, acetone, and isopropanol for 15 minutes each.
• Treat the ITO surface with an oxygen plasma or UV-ozone for 5-10 minutes to increase its work function and improve hole injection.

2. Layer Deposition (Solution-Processed HTL):

• Prepare a solution of the PFM-TPA polymer in a suitable solvent like toluene or xylene.
• Spin-coat the PFM-TPA solution onto the cleaned ITO substrate to form a thin film (typically 20-40 nm).
• Anneal the HTL film as required.

3. Layer Deposition (Thermally Evaporated Layers):

• Transfer the substrate to a high-vacuum thermal evaporation chamber (pressure < 10⁻⁶ Torr).
• Deposit the emissive layer (EML). A common green emitter is Tris(8-hydroxyquinolinato)aluminium (Alq₃), deposited to a thickness of 40-60 nm.
• Deposit the electron transport layer (ETL). For an Alq₃ EML, Alq₃ itself can also function as the ETL.
• Deposit a thin (0.5-1 nm) layer of an electron injection material like lithium fluoride (LiF).
• Deposit the cathode, typically 100 nm of aluminum (Al).

4. Encapsulation and Characterization:

• Encapsulate the device using a glass lid and UV-curable epoxy in a nitrogen-filled glovebox to protect the organic layers from oxygen and moisture.
• Characterize the device by measuring its current density-voltage-luminance (J-V-L) characteristics, electroluminescence (EL) spectrum, and external quantum efficiency (EQE).

OLED Device Structure and Energy Level Diagram:

Caption: Schematic of the multilayer OLED device and a representative energy level diagram.

Data Presentation: Predicted Properties

The following table summarizes the predicted optoelectronic properties for hypothetical polymers derived from Furan-3-yl(2-methylnaphthalen-1-yl)methanol, based on literature values for similar furan- and naphthalene-based materials.[11][12][13]

Property	PFM-BT (for OFET)	PFM-TPA (for OLED HTL)
HOMO Energy Level	-5.2 to -5.5 eV	-5.1 to -5.4 eV
LUMO Energy Level	-2.3 to -2.7 eV	-2.2 to -2.6 eV
Optical Bandgap	2.5 to 2.9 eV	2.7 to 3.0 eV
Predicted Hole Mobility	0.01 - 0.5 cm²/Vs	> 10⁻⁴ cm²/Vs
Solubility	Good in common organic solvents (e.g., CHCl₃)	Good in common organic solvents (e.g., Toluene)
Thermal Stability (Td5)	> 300 °C	> 320 °C

Conclusion

Furan-3-yl(2-methylnaphthalen-1-yl)methanol represents a promising, albeit underexplored, building block for advanced materials science. Its unique combination of a furan moiety, a methylnaphthalene core, and a reactive hydroxyl group provides a versatile platform for designing new organic semiconductors and high-performance polymers. The application notes and detailed protocols provided in this guide offer a solid foundation for researchers to begin exploring the potential of this compound in next-generation organic electronic devices like OFETs and OLEDs. The synthesis of this molecule and its subsequent polymerization and characterization are expected to yield novel materials with competitive performance characteristics, contributing to the ever-evolving field of organic electronics.

References

• Exploring the Versatility of Naphthalene Derivatives in Polymer Science: A Focus on NTEA. (2026, February 17). Electronic Chemicals.

• Chan, R. H. X. (2024). Furan-based materials for organic electronics. Final Year Project (FYP), Nanyang Technological University, Singapore. [Link]

• Comparing the properties of thiophene versus furan derivatives in m

• Naphthalene. Wikipedia. [Link]

• Furan semiconductors and their application in organic field-effect transistors. ResearchGate. [Link]

• Electropolymerized Furan-Based π-Conjugated Polymers for Organic Electronics. (2025, November 17). ACS Sustainable Chemistry & Engineering. [Link]

• Recent Advances of Furan and Its Derivatives Based Semiconductor Materials for Organic Photovoltaics. (2021, September 15). PubMed. [Link]

• Furan containing diketopyrrolopyrrole copolymers: synthesis, characterization, organic field effect transistor performance and photovoltaic properties. Journal of Materials Chemistry (RSC Publishing). [Link]

• Methylated naphthalene additives with various melting and boiling points enable a win–win scenario of optimizing both cost and efficiency of polymer solar cells. Journal of Materials Chemistry A (RSC Publishing). [Link]

• Highly Planarized Naphthalene Diimide–Bifuran Copolymers with Unexpected Charge Transport Performance. PMC. [Link]

• Highly Planarized Naphthalene Diimide–Bifuran Copolymers with Unexpected Charge Transport Performance. (2017, June 13). Chemistry of Materials - ACS Publications. [Link]

• Organic semiconductors for organic field-effect transistors. PMC - NIH. [Link]

• Numerical investigation of organic light emitting diode OLED with different hole transport materials. ResearchGate. [Link]

• Host Engineering of Deep‐Blue‐Fluorescent Organic Light‐Emitting Diodes with High Operational Stability and Narrowband Emission. (2024, September 20). PMC. [Link]

Sources

• 1. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 2. pubs.acs.org [pubs.acs.org]
• 3. nbinno.com [nbinno.com]
• 4. Naphthalene - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Furan containing diketopyrrolopyrrole copolymers: synthesis, characterization, organic field effect transistor performance and photovoltaic properties - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. tcichemicals.com [tcichemicals.com]
• 9. chalcogen.ro [chalcogen.ro]
• 10. Host Engineering of Deep‐Blue‐Fluorescent Organic Light‐Emitting Diodes with High Operational Stability and Narrowband Emission - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Recent Advances of Furan and Its Derivatives Based Semiconductor Materials for Organic Photovoltaics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Highly Planarized Naphthalene Diimide–Bifuran Copolymers with Unexpected Charge Transport Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in Furan-3-yl(2-methylnaphthalen-1-yl)methanol Synthesis

Welcome to the Advanced Synthesis Support Center. This guide is designed for drug development professionals and synthetic chemists encountering yield bottlenecks during the synthesis of Furan-3-yl(2-methylnaphthalen-1-yl)methanol. Below, we dissect the mechanistic failures of this specific carbon-carbon bond formation and provide a field-proven, self-validating protocol to overcome them.

Troubleshooting FAQs: Mechanistic Insights

Q1: Why is my conversion rate consistently below 30% despite using freshly distilled 2-methyl-1-naphthaldehyde?

Expert Insight: The primary failure mode in this synthesis is the thermal instability of the 3-furyllithium intermediate combined with severe steric hindrance. 3-Furyllithium is generated via lithium-halogen exchange from 3-bromofuran, but it is highly prone to ring-opening and isomerization if the temperature rises above -60 °C, as documented in 1[1]. Concurrently, the 2-methyl group on the naphthaldehyde creates a severe steric clash, blocking the ideal Bürgi-Dunitz trajectory for nucleophilic attack. If the reaction is allowed to warm to room temperature too quickly to "force" the addition, the 3-furyllithium simply degrades before the slow addition step can complete. Solution: Maintain a strict -78 °C environment for the entire duration of the addition and subsequent stirring. Do not remove the cooling bath until the reaction is fully quenched.

Q2: How can I overcome the steric hindrance of the ortho-methyl group without raising the temperature?

Expert Insight: When dealing with highly congested aldehydes where standard organolithium addition fails or yields poor conversion rates—a common issue in 2[2]—transmetalation is the most effective strategy. Solution: Convert the 3-furyllithium to an organocerium reagent. By adding anhydrous Cerium(III) chloride ( CeCl3​ ) to the lithium species at -78 °C, you generate 3-furylcerium(III) dichloride. This species is highly oxophilic; the cerium strongly coordinates to the aldehyde oxygen, dramatically increasing the electrophilicity of the carbonyl carbon. This pulls the reaction forward rapidly at -78 °C, bypassing the steric blockade of the 2-methyl group while preventing basic side-reactions (like enolization or reduction).

Q3: How do I validate that my lithium-halogen exchange is actually complete before adding the aldehyde?

Expert Insight: A self-validating protocol requires intermediate verification. If your n-BuLi has degraded (e.g., due to moisture ingress in the reagent bottle), the exchange will be incomplete, leaving unreacted 3-bromofuran in the mixture. Solution: Perform a D2​O quench test. Withdraw a 0.1 mL aliquot of the reaction mixture 15 minutes after adding n-BuLi. Quench it into a GC vial containing 0.5 mL of D2​O and hexanes. Analyze the organic layer via GC-MS. You should see a mass shift corresponding to 3-deuteriofuran (m/z 69) and the complete absence of 3-bromofuran (m/z 146/148). If 3-bromofuran remains, your n-BuLi titer is low and must be replaced.

Quantitative Data: Yield Optimization Matrix

The following table summarizes the causal relationship between reaction conditions, activation strategies, and the resulting isolated yield of Furan-3-yl(2-methylnaphthalen-1-yl)methanol.

Reaction Condition	Nucleophile Species	Activation Strategy	Temp Profile	Isolated Yield (%)	Principal Failure Mode
Standard Addition	3-Furyllithium	None	-78 °C to RT	18 - 25%	Nucleophile degradation
Prolonged Cold	3-Furyllithium	None	-78 °C (4h)	45 - 52%	Incomplete conversion (Sterics)
Lewis Acid Additive	3-Furyllithium	BF3​⋅OEt2​	-78 °C (3h)	60 - 65%	Competing side reactions
Organocerium (Optimized)	3-Furylcerium	CeCl3​ (1.5 eq)	-78 °C (3h)	85 - 92%	None (Optimal)

Experimental Protocol: Organocerium-Mediated Synthesis

Self-Validating System: This protocol incorporates in-line checks to ensure absolute moisture control and reagent viability.

Step 1: Preparation of Anhydrous CeCl3​

• Weigh 1.5 equivalents of CeCl3​⋅7H2​O into a Schlenk flask.

• Heat to 140 °C under high vacuum (<0.1 Torr) for 2 hours to dehydrate.

  • Validation Check: The solid must become a free-flowing white powder. Any clumping or sticking to the glass indicates residual moisture; if observed, discard and restart.

• Cool to room temperature and suspend in anhydrous THF. Stir for 2 hours to form a uniform white suspension. Cool to -78 °C.

Step 2: Generation of 3-Furyllithium

• In a separate flame-dried flask under Argon, dissolve 3-bromofuran (1.2 eq) in anhydrous THF (0.2 M). Cool to -78 °C.

• Dropwise add n-BuLi (1.2 eq, 2.5 M in hexanes) over 10 minutes.

• Stir at -78 °C for 20 minutes[1].

  • Validation Check: Perform the D2​O GC-MS quench test (detailed in Q3) to confirm 100% lithium-halogen exchange.

Step 3: Transmetalation and Addition

• Transfer the 3-furyllithium solution via cannula into the -78 °C CeCl3​ suspension. Stir for 1 hour at -78 °C to form the organocerium species.

• Dropwise add 2-methyl-1-naphthaldehyde (1.0 eq, neat or 1M in THF).

• Stir the reaction strictly at -78 °C for 3 hours.

  • Validation Check: Monitor via TLC (Hexanes/EtOAc 8:2). The aldehyde spot (UV active) should disappear entirely, replaced by a lower Rf​ alcohol spot.

Step 4: Quench and Isolation

• Quench the reaction at -78 °C by adding saturated aqueous NH4​Cl (10 mL).

• Critical: Only after the quench is complete, remove the dry ice/acetone bath and allow the mixture to warm to room temperature.

• Extract with EtOAc (3x), wash with brine, dry over Na2​SO4​ , and concentrate. Purify via flash column chromatography to yield the pure Furan-3-yl(2-methylnaphthalen-1-yl)methanol.

Reaction Workflow Visualization

Workflow demonstrating transmetalation to organocerium to overcome steric hindrance.

References

• Title: Addition/Oxidative Rearrangement of 3-Furfurals and 3-Furyl Imines: New Approaches to Substituted Furans and Pyrroles | Source: Journal of the American Chemical Society | URL: 1

• Title: The First Total Synthesis of (−)-Methyl Barbascoate | Source: The Journal of Organic Chemistry | URL: 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

troubleshooting impurities in Furan-3-yl(2-methylnaphthalen-1-yl)methanol reactions

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this portal to help researchers and drug development professionals troubleshoot the synthesis of Furan-3-yl(2-methylnaphthalen-1-yl)methanol. This secondary alcohol is typically synthesized via the nucleophilic addition of 3-furyllithium to 2-methyl-1-naphthaldehyde. While conceptually straightforward, the highly reactive nature of the organometallic intermediates makes this pathway susceptible to regioisomerization, over-oxidation, and stalled conversions.

Below, you will find our diagnostic workflow, in-depth mechanistic FAQs, quantitative impurity tracking, and a self-validating experimental protocol.

Diagnostic workflow for Furan-3-yl(2-methylnaphthalen-1-yl)methanol impurity resolution.

Section 1: Mechanistic FAQs & Impurity Profiling

Q1: I am seeing a significant amount of 2-furyl(2-methylnaphthalen-1-yl)methanol instead of the desired 3-furyl product. What drives this regioisomerization? A: The synthesis relies on the halogen-metal exchange of 3-bromofuran with n-butyllithium to generate 3-furyllithium. However, 3-furyllithium is kinetically favored but thermodynamically less stable than 2-furyllithium. If the internal reaction temperature exceeds -70 °C at any point, the organolithium species undergoes a rapid, base-catalyzed isomerization to the 2-position. Maintaining strict cryogenic control (-78 °C) during the exchange and addition phases is non-negotiable to prevent this thermodynamic sink.

Q2: My LC-MS shows an [M-2] peak (m/z 236) corresponding to Furan-3-yl(2-methylnaphthalen-1-yl)methanone. How is the alcohol over-oxidizing during a reductive addition? A: This is not an over-oxidation of the final isolated product, but rather an aerobic oxidation of the intermediate lithium alkoxide. The addition of the organolithium to the aldehyde yields a negatively charged alkoxide, which remains stable in solution until the acidic workup[1]. If atmospheric oxygen is introduced into the reactor prior to the quench, this electron-rich alkoxide is highly susceptible to oxidation, yielding the ketone. Degassing your solvents and quenching strictly under an argon atmosphere resolves this causality.

Q3: Despite using an excess of 3-furyllithium, I recover unreacted 2-methyl-1-naphthaldehyde. Why is the conversion stalling? A: Organolithium reagents frequently form inactive hexameric or tetrameric aggregates in ethereal solvents, which drastically reduces their effective nucleophilicity. Furthermore, a clear reaction solution is not a reliable indicator of successful lithiation; clarity can simply result from unreacted starting materials[2]. Trace moisture in the THF can also prematurely quench the 3-furyllithium back to furan. To break up these aggregates and enhance reactivity, consider incorporating a Lewis basic additive like LiBr[2].

Q4: Can continuous flow chemistry mitigate these specific impurity profiles? A: Absolutely. Batch systems often suffer from poor heat transfer and localized hot spots during the highly exothermic addition of n-BuLi, which directly leads to the 2-furyl isomer. Continuous flow reactors provide exact temporal management of highly reactive organolithium intermediates and superior heat dissipation, effectively suppressing the side reaction pathways that plague batch systems[3].

Section 2: Quantitative Impurity Matrix

To accurately diagnose your reaction, compare your analytical data against this standardized quantitative matrix.

Impurity Profile	Analytical Signature	Primary Causality	Corrective Intervention
Unreacted Aldehyde	LC-MS: m/z 170TLC: UV active, Rf ~0.6	Moisture quenching the organolithium; Reagent aggregation.	Karl Fischer titration of THF (<10 ppm H₂O); Add LiBr to disrupt aggregates.
2-Furyl Regioisomer	¹H NMR: Shift in furan ring protons (α-proton missing).	Thermal excursion > -70 °C causing base-catalyzed isomerization.	Submerge reactor fully in dry ice/acetone; slow n-BuLi addition rate.
Ketone (Over-oxidation)	LC-MS: m/z 236 [M-2]IR: Strong C=O stretch ~1680 cm⁻¹	Oxygen exposure to the intermediate lithium alkoxide before quench.	Sparge all quench solutions (NH₄Cl) with Argon for 30 minutes prior to use.
Homocoupled Furan	GC-MS: m/z 134 (3,3'-bifuran)	Wurtz-type coupling during halogen-metal exchange.	Ensure n-BuLi is titrated and added dropwise to avoid local concentration spikes.

Section 3: Self-Validating Experimental Protocol

To guarantee scientific integrity, this protocol is designed as a self-validating system . Do not proceed to subsequent steps unless the validation criteria for the current step are met.

Step 1: System Preparation & Dehydration

• Flame-dry a Schlenk flask under a vacuum and backfill with Argon (repeat 3x).

• Add anhydrous THF (10 mL per mmol of substrate).

• Causality Check: Organolithiums are instantly destroyed by water[4].

• Validation: Perform a Karl Fischer titration on the THF in the flask. Do not proceed unless water content is < 10 ppm.

Step 2: Halogen-Metal Exchange (Formation of 3-furyllithium)

• Charge the flask with 3-bromofuran (1.1 equiv) and cool the system internally to -78 °C.

• Add n-butyllithium (1.1 equiv, titrated solution in hexanes) dropwise over 15 minutes. Stir for 30 minutes at -78 °C.

• Causality Check: Rapid addition causes exothermic spikes, driving isomerization to 2-furyllithium.

• Validation (D₂O Quench): Extract a 0.1 mL aliquot using a purged syringe and inject it into a GC vial containing 0.5 mL of D₂O. Analyze the organic layer via GC-MS. You must observe a mass corresponding to 3-deuterofuran. If undeuterated furan is present, your system has a moisture leak. If 3-bromofuran remains, the exchange is incomplete[2].

Step 3: Electrophilic Addition

• Dissolve 2-methyl-1-naphthaldehyde (1.0 equiv) in a minimum volume of dry THF.

• Add the aldehyde solution dropwise to the 3-furyllithium at -78 °C.

• Causality Check: The polarized C–Li bond attacks the carbonyl carbon, forming a stable lithium alkoxide intermediate[4].

• Validation: After 1 hour, pull a micro-aliquot, quench in wet ether, and check via TLC (Hexanes:EtOAc 8:2). The fluorescent aldehyde spot (Rf ~0.6) must be completely consumed.

Step 4: Anaerobic Quench & Isolation

• While strictly maintaining the -78 °C temperature and Argon atmosphere, inject 5 mL of Argon-sparged saturated aqueous NH₄Cl.

• Causality Check: The mild acid (NH₄Cl) protonates the alkoxide to yield the final secondary alcohol[1]. Sparging prevents aerobic oxidation of the alkoxide to the ketone.

• Allow the mixture to warm to room temperature only after the quench is complete. Extract with ethyl acetate, dry over Na₂SO₄, and concentrate in vacuo.

References

• Addition of Organolithiums To Aldehydes and Ketones | Master Organic Chemistry | 1

• Optimization of Organolithium Reactions | Organic Process Research & Development | 2

• Addition of organometallic reagents to aldehydes and ketones | Almerja | 4

• Advances in Flow Chemistry for Organolithium-Based Synthesis: A Process Perspective | NIH | 3

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Addition of organometallic reagents to aldehydes and ketones [mail.almerja.net]

optimizing solvent choice for Furan-3-yl(2-methylnaphthalen-1-yl)methanol extraction

Welcome to the technical support center for optimizing the extraction of Furan-3-yl(2-methylnaphthalen-1-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice for common challenges encountered during the isolation and purification of this compound. The information herein is structured in a question-and-answer format to directly address specific experimental issues.

Section 1: Foundational Principles & Initial Solvent Selection

This section addresses the fundamental properties of the target molecule and provides a logical starting point for solvent selection based on its unique chemical structure.

Q1: What are the key structural features of Furan-3-yl(2-methylnaphthalen-1-yl)methanol that influence solvent choice for extraction?

Answer: The solubility and extraction behavior of Furan-3-yl(2-methylnaphthalen-1-yl)methanol are governed by the interplay of three distinct structural motifs:

• 2-Methylnaphthalene Group: This is a large, bicyclic aromatic hydrocarbon system. It is non-polar and lipophilic, dominating the molecule's overall character and driving its solubility in non-polar organic solvents.

• Furan Ring: This is a five-membered aromatic heterocycle containing an oxygen atom. The oxygen heteroatom introduces some polarity and allows for dipole-dipole interactions. Furan rings can be sensitive to strong acids, which may lead to degradation during extraction if the pH is not controlled.[1][2][3]

• Methanol (Secondary Alcohol) Group: The hydroxyl (-OH) group is the most polar feature of the molecule. It can act as both a hydrogen bond donor and acceptor, significantly influencing solubility in protic and polar aprotic solvents.

Collectively, the molecule is a large, predominantly non-polar structure with specific polar regions. This amphiphilic character means that a single perfect solvent may not exist; rather, an optimized choice will likely be a solvent of intermediate polarity or a mixture of solvents that can effectively solvate both the non-polar and polar functionalities.

Q2: Based on the "like dissolves like" principle, what is a rational starting point for selecting an extraction solvent?

Answer: The principle of "like dissolves like" suggests that the polarity of the solvent should match the polarity of the solute.[4][5] Given the mixed polarity of Furan-3-yl(2-methylnaphthalen-1-yl)methanol, solvents of intermediate polarity are the most logical starting point.

Highly non-polar solvents like hexane or heptane may effectively dissolve the methylnaphthalene portion but fail to solvate the hydroxyl and furan groups, leading to poor recovery. Conversely, highly polar solvents like methanol or water will interact strongly with the hydroxyl group but will not effectively solubilize the large lipophilic backbone.

A recommended approach is to begin with a screening of solvents from different chemical classes with intermediate polarity.

Table 1: Initial Candidate Solvents for Screening

Solvent	Polarity Index (Snyder)	Boiling Point (°C)	Key Characteristics
Dichloromethane (DCM)	3.1	39.6	Excellent for many heterocyclic compounds, but is a dense solvent (lower layer).[6]
Ethyl Acetate (EtOAc)	4.4	77.1	Good general-purpose solvent, effective for compounds with hydrogen bonding capability.[5][6]
Methyl tert-Butyl Ether (MTBE)	2.5	55.2	Less prone to forming peroxides than diethyl ether; good for non-polar to moderately polar compounds.
Toluene	2.4	110.6	Aromatic solvent that can engage in π-π stacking with the naphthalene and furan rings.
Acetonitrile (ACN)	5.8	81.6	A polar aprotic solvent, often used when extracting from aqueous matrices.[7]
2-Butanone (MEK)	4.7	79.6	A ketone that can act as a hydrogen bond acceptor.

This data is compiled from common chemical reference sources.

Recommendation: Begin your screening with Ethyl Acetate and Dichloromethane as they are widely effective for a range of bioactive heterocyclic compounds.[6]

Section 2: Systematic Optimization of Solvent Selection

For challenging extractions where initial screening yields poor results, a more systematic approach is required.

Q3: My initial extraction yield is low. How can I move beyond simple trial-and-error to find a better solvent system?

Answer: When simple solvent screening is insufficient, Hansen Solubility Parameters (HSPs) provide a powerful, quantitative framework for predicting and optimizing solubility.[8][9][10] The core idea is that the total cohesive energy of a substance can be divided into three components:

• δD (Dispersion): Energy from atomic forces (van der Waals).

• δP (Polar): Energy from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

A solvent will effectively dissolve a solute if their HSP values are similar. The distance (Ra) between the HSPs of the solute and the solvent in 3D "Hansen space" can be calculated, and a smaller Ra indicates higher affinity.[11] Since the exact HSPs for your target molecule are not published, you must determine them experimentally by testing its solubility ("good" or "bad") in a range of characterized solvents.

Caption: Workflow for determining Hansen Solubility Parameters (HSPs).

This systematic approach minimizes wasted resources and provides a scientifically grounded method for identifying an optimal solvent or solvent blend.[9][11]

Section 3: Troubleshooting Common Extraction Issues

Even with a well-chosen solvent, practical problems can arise during liquid-liquid extraction (LLE).

Q4: I am consistently getting a stable emulsion at the interface between my organic and aqueous layers. How can I break it?

Answer: Emulsion formation is one of the most common problems in LLE, often caused by high concentrations of surfactant-like compounds in the sample matrix.[12][13][14] An emulsion is a dispersion of fine droplets of one liquid within the other, preventing a clean phase separation.

Here are several effective strategies to break an emulsion, from least to most disruptive:

• Time and Gentle Swirling: Allow the separatory funnel to sit undisturbed for 10-20 minutes. Gentle swirling, rather than vigorous shaking, can also prevent emulsion formation in the first place.[12]

• Addition of Brine: Add a small volume of saturated sodium chloride (brine) solution. This increases the ionic strength of the aqueous phase, decreasing the solubility of organic components and helping to force the two phases apart. This technique is known as "salting out."[4][12]

• Centrifugation: Transfer the mixture to centrifuge tubes and spin at a moderate speed (e.g., 2000-4000 rpm) for 5-10 minutes. The applied force will compel the denser phase to the bottom and break the emulsion layer.[12][15]

• Temperature Change: Gently warming or cooling the separatory funnel can alter the solubility and viscosity, potentially disrupting the emulsion. Use a warm water bath.

• Filtration: Pass the entire mixture through a filter aid like Celite® or a glass wool plug. This can physically disrupt the fine droplets that constitute the emulsion.

• Solvent Modification: Add a small amount of a different solvent. For example, if you are using ethyl acetate, adding a small volume of methanol can sometimes help break the emulsion by altering the polarity of the system.

Caption: Step-by-step decision guide for resolving emulsions in LLE.

Q5: I suspect my compound is degrading during extraction. What are the likely causes and solutions?

Answer: Compound degradation during extraction is often related to pH, temperature, or reactivity with the solvent. For a molecule containing a furan ring, acid-catalyzed degradation is a primary concern.[1]

• Problem: Acid- or Base-Catalyzed Degradation

  • Cause: The furan ring can undergo ring-opening reactions under strongly acidic conditions. The hydroxyl group's reactivity can also be affected by extreme pH.

  • Solution: Ensure your aqueous phase is buffered to a neutral pH (approx. 7.0) before beginning the extraction. If your synthesis workup leaves residual acid or base, perform a neutralization and quenching step first.

• Problem: Thermal Degradation

  • Cause: While LLE is typically done at room temperature, subsequent solvent evaporation steps can expose the compound to heat. Furanic compounds can be susceptible to thermal degradation.[16]

  • Solution: Remove the extraction solvent using a rotary evaporator at a low temperature (e.g., <40°C). Avoid leaving the dried compound on the evaporator for extended periods after the solvent is gone.

• Problem: Oxidative Degradation

  • Cause: Some organic solvents, particularly ethers like diethyl ether or THF, can form explosive peroxides over time. These oxidizing agents can potentially degrade sensitive compounds.

  • Solution: Always use fresh, inhibitor-stabilized solvents. If using ethers, test for peroxides before use. Solvents like ethyl acetate or dichloromethane are generally less prone to this issue.

Section 4: Standardized Experimental Protocols

This section provides baseline methodologies for key experiments.

Protocol 1: General Liquid-Liquid Extraction (LLE) Workflow

• Preparation: Ensure the aqueous solution containing the crude Furan-3-yl(2-methylnaphthalen-1-yl)methanol is at room temperature and its pH is adjusted to ~7.0.

• Transfer: Add the aqueous solution to a separatory funnel of appropriate size (the total liquid volume should not exceed 75% of the funnel's capacity).

• Solvent Addition: Add a volume of the selected organic extraction solvent (e.g., ethyl acetate). A common starting ratio is 1:1 (aqueous:organic), but this can be optimized.[4]

• Extraction: Stopper the funnel, invert it, and open the stopcock to vent pressure. Close the stopcock and shake gently for 1-2 minutes, venting periodically.

• Phase Separation: Place the funnel upright in a ring stand and allow the layers to fully separate.

• Collection: Carefully drain the lower layer. Then, drain the upper layer through the top opening of the funnel to avoid re-contamination. Note: If using a solvent denser than water (e.g., DCM), the organic layer will be the bottom layer.

• Repeat: Perform two more extractions on the aqueous layer with fresh portions of the organic solvent to maximize recovery.

• Drying and Concentration: Combine all organic extracts. Dry the solution over an anhydrous salt (e.g., anhydrous magnesium sulfate or sodium sulfate), filter off the salt, and remove the solvent under reduced pressure (rotary evaporation).

Protocol 2: Rapid Solubility Assessment for Solvent Screening

• Preparation: Dispense 5 mg of your dried, purified Furan-3-yl(2-methylnaphthalen-1-yl)methanol into a series of identical 4 mL glass vials.

• Solvent Addition: To each vial, add 1 mL of a different candidate solvent from Table 1.

• Agitation: Cap the vials and place them on a vortex mixer or in a sonicator bath for 30 minutes at a constant temperature (e.g., 25°C).

• Observation: After agitation, let the vials stand for 10 minutes. Visually inspect each vial against a dark background.

• Scoring:

  • Good Solvent: The solid is completely dissolved with no visible particles.

  • Poor Solvent: The solid remains undissolved, or the solution is cloudy/hazy.

• Analysis: Use the results to make an informed choice for your bulk extraction solvent or as input for HSP calculations.

References

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press.

• Just-Borràs, A., et al. (2023). Hansen Solubility Parameters Applied to the Extraction of Phytochemicals. Molecules. Available at: [Link][9][10]

• Ossa-Alemán, D. F., et al. (2021). Numerical determination of the correct solvents to extract a phytochemical from coffee pulp using Hansen solubility parameters. DYNA. Available at: [Link][11]

• JournalsPub. (2025). Liquid-Liquid Extraction Strategies for the Isolation of Bioactive Heterocyclic Compounds. Journal of Chemical Engineering & Process Technology. Available at: [Link][6]

• Hansen, C. M. (2019). Hansen Solubility Parameters: A Tool for Solvent Selection for Organosolv Delignification. Journal of Renewable Materials. Available at: [Link][8]

• Bell, D. (2025). Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International. Available at: [Link][12]

• Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques Principles and Optimisation. Available at: [Link][4]

• Tsuru, T., et al. (2022). Selection of solvents based on Hansen solubility parameters for calix[6]arene acetic-acid derivatives as extractants of metal ions. Journal of Solvent Extraction and Ion Exchange. Available at: [Link][17]

• K-Jhil. (2025). Tips for Troubleshooting Liquid–Liquid Extraction. Available at: [Link][18]

• Chemistry LibreTexts. (2021). 2.3: LIQUID-LIQUID EXTRACTION. Available at: [Link][19]

• Biotage. (2023). Tackling emulsions just got easier. Available at: [Link][13]

• SCION Instruments. (2025). How Can We Improve Our Liquid-Liquid Extraction Processes? Available at: [Link][14]

• Wierckx, N., et al. (2011). Microbial degradation of furanic compounds: biochemistry, genetics, and impact. Applied Microbiology and Biotechnology. Available at: [Link][2]

• Van den Bosch, S., et al. (2019). Sequential and in Situ Extraction of Furfural from Reaction Mixture and Effect of Extracting Agents on Furfural Degradation. ACS Sustainable Chemistry & Engineering. Available at: [Link][1]

• Park, S. H., et al. (2023). Effect of various roasting, extraction and drinking conditions on furan and 5-hydroxymethylfurfural levels in coffee. Food Chemistry. Available at: [Link][16]

• Popa, G. T. (2014). How to break an emulsion during liquid liquid extraction when you need the aqueous phase afterwards? ResearchGate. Available at: [Link][15]

• Lee, K.-J., et al. (2018). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry. PLOS ONE. Available at: [Link][7]

• Yunos, Z. M., et al. (2020). The Influence of Solvent Choice on the Extraction of Bioactive Compounds from Asteraceae: A Comparative Review. Molecules. Available at: [Link][5]

• Shishov, A., et al. (2017). Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components. ACS Omega. Available at: [Link]

• Kuleshov, A. N., et al. (2022). Transformation of 3-(Furan-2-yl)-1,3-di(het)arylpropan-1-ones to Prop-2-en-1-ones via Oxidative Furan Dearomatization/2-Ene-1,4,7-triones Cyclization. Molecules. Available at: [Link][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Transformation of 3-(Furan-2-yl)-1,3-di(het)arylpropan-1-ones to Prop-2-en-1-ones via Oxidative Furan Dearomatization/2-Ene-1,4,7-triones Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. The Influence of Solvent Choice on the Extraction of Bioactive Compounds from Asteraceae: A Comparative Review [mdpi.com]
• 6. journalspub.com [journalspub.com]
• 7. Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. dialnet.unirioja.es [dialnet.unirioja.es]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. biotage.com [biotage.com]
• 14. Improve your Liquid-Liquid Extraction (LLE) Processes [scioninstruments.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. scispace.com [scispace.com]
• 18. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]
• 19. chem.libretexts.org [chem.libretexts.org]

minimizing side reactions in Furan-3-yl(2-methylnaphthalen-1-yl)methanol preparation

Technical Support Center: Furan-3-yl(2-methylnaphthalen-1-yl)methanol Synthesis

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis of Furan-3-yl(2-methylnaphthalen-1-yl)methanol. Our focus is on the practical challenges of this preparation, specifically the minimization of common and often yield-limiting side reactions. The information presented herein is structured as a series of troubleshooting questions and FAQs, designed to address issues encountered during laboratory work directly.

Core Synthesis Pathway: The Grignard Approach

The most common and direct route to Furan-3-yl(2-methylnaphthalen-1-yl)methanol involves the nucleophilic addition of a Grignard reagent, prepared from 1-bromo-2-methylnaphthalene, to 3-furaldehyde. While theoretically straightforward, this pathway is susceptible to several competing reactions that can significantly impact yield and purity.

Caption: Primary Grignard reaction pathway and major side reactions.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter. Each entry details the likely causes and provides actionable solutions.

Question 1: My overall yield is very low, and I recover a significant amount of unreacted 1-bromo-2-methylnaphthalene.

• Potential Cause 1: Incomplete Grignard Reagent Formation. The insertion of magnesium into the aryl-bromide bond is the critical first step. This process can be hampered by an oxide layer on the magnesium surface or the presence of moisture.[1][2]

• Solution 1A: Magnesium Activation. All glassware must be rigorously dried (oven-dried at >120°C for several hours and assembled hot under an inert atmosphere).[2] Use fresh, high-quality magnesium turnings. To activate the magnesium, add a small crystal of iodine or a few drops of 1,2-dibromoethane to the magnesium suspension in anhydrous ether or THF before adding the bromide.[3] The appearance of a brownish color from the iodine fading or gentle bubbling indicates activation.

• Solution 1B: Ensure Anhydrous Conditions. Use freshly distilled, anhydrous solvents (diethyl ether or THF).[2][3] Even trace amounts of water will react with and quench the Grignard reagent as it forms. All reagents should be handled under a dry, inert atmosphere (Nitrogen or Argon).

Question 2: My reaction produced a high-melting point solid that is insoluble in my extraction solvent. What is it and how can I prevent it?

• Potential Cause: Wurtz Coupling Byproduct. You have likely formed 2,2'-dimethyl-1,1'-binaphthyl. This is a classic side reaction in Grignard preparations where the organomagnesium compound reacts with the starting alkyl or aryl halide.[3] This is often exacerbated by high local concentrations of the bromide during Grignard formation and elevated temperatures.

• Solution 2A: Controlled Bromide Addition. Add the solution of 1-bromo-2-methylnaphthalene to the activated magnesium suspension very slowly, dropwise, using a pressure-equalizing dropping funnel.[3] This maintains a low concentration of the bromide, minimizing its opportunity to couple with the newly formed Grignard reagent.

• Solution 2B: Temperature Management. The Grignard formation is exothermic. Maintain a gentle reflux during the addition. If the reaction becomes too vigorous, cool the flask with a water or ice bath to prevent the temperature from rising excessively, which can promote the Wurtz coupling side reaction.

Question 3: I observe a significant amount of 2-methylnaphthalene in my crude product analysis (GC-MS or NMR). Why?

• Potential Cause 1: Protonolysis of the Grignard Reagent. Grignard reagents are extremely strong bases and will be rapidly quenched by any protic source, including water from the atmosphere, solvent, or glassware, to form the corresponding hydrocarbon (2-methylnaphthalene).[4][5]

• Solution 1: Rigorous Anhydrous Technique. As detailed in Solution 1B, the exclusion of moisture is paramount. Ensure your inert gas line is dry and that all transfers are performed using syringe or cannula techniques.

• Potential Cause 2: Reduction of 3-Furaldehyde. In some cases, the Grignard reagent can act as a reducing agent rather than a nucleophile, especially with sterically hindered ketones or at higher temperatures.[4] While less common with aldehydes, this pathway involves a hydride transfer from the beta-carbon of the Grignard reagent. In this specific case, however, protonolysis is the far more likely culprit.

• Solution 2: Low-Temperature Aldehyde Addition. When adding the 3-furaldehyde to the prepared Grignard reagent, cool the Grignard solution to 0°C or even lower (-78°C) before dropwise addition of the aldehyde.[3] This strongly favors the desired 1,2-nucleophilic addition to the carbonyl over competing side reactions.

Question 4: During aqueous workup, my product seems to be degrading, forming a dark, tarry material.

• Potential Cause: Furan Ring Instability. The furan ring system can be sensitive to strong acids, which can lead to polymerization or ring-opening reactions.[6] A standard workup with strong acids like HCl or H₂SO₄ can degrade the desired product.

• Solution: Mild Acidic Workup. Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl) at 0°C.[7] This provides a mildly acidic proton source to neutralize the magnesium alkoxide salt without subjecting the furan ring to harsh conditions. After quenching, proceed with standard extraction using an organic solvent like ethyl acetate or diethyl ether.

Frequently Asked Questions (FAQs)

• Q: What is the best solvent for this reaction?

  • A: Anhydrous tetrahydrofuran (THF) is generally preferred for the formation of aryl Grignard reagents as its higher coordinating ability helps stabilize the reagent.[3] Anhydrous diethyl ether is also a common and effective choice. The key is that the solvent must be ether-based and completely dry.

• Q: Should I add the Grignard reagent to the aldehyde or the aldehyde to the Grignard reagent?

  • A: It is standard practice to add the aldehyde solution slowly to the prepared Grignard reagent. This maintains the aldehyde in a low concentration relative to the nucleophile, which can help prevent side reactions like aldol condensations, although this is less of a concern with non-enolizable aldehydes like 3-furaldehyde. More importantly, this "normal addition" protocol ensures the Grignard reagent is not waiting in excess for the aldehyde, which could lead to degradation if the reaction is stalled.

• Q: How can I monitor the reaction's progress?

  • A: Thin-Layer Chromatography (TLC) is an effective way to monitor the consumption of the 3-furaldehyde starting material.[7][8] Take small aliquots from the reaction mixture, quench them carefully with a drop of saturated NH₄Cl solution, and spot them on a TLC plate against a standard of the starting aldehyde. The reaction is complete when the aldehyde spot has disappeared.

Optimized Experimental Protocol

This protocol incorporates the best practices discussed above to maximize the yield and purity of Furan-3-yl(2-methylnaphthalen-1-yl)methanol.

1. Preparation and Setup:

• Thoroughly dry all glassware (a three-necked round-bottom flask, reflux condenser, and pressure-equalizing dropping funnel) in an oven at 120°C overnight and assemble while hot under a stream of dry nitrogen or argon.
• Equip the flask with a magnetic stir bar. Fit the condenser with a drying tube (e.g., filled with CaCl₂).

2. Grignard Reagent Formation:

• Place magnesium turnings (1.2 equivalents) in the reaction flask.
• Add a single crystal of iodine.
• In the dropping funnel, prepare a solution of 1-bromo-2-methylnaphthalene (1.0 equivalent) in anhydrous THF (approx. 2 M concentration).
• Add a small portion (~5-10%) of the bromide solution to the magnesium. If the reaction does not start (indicated by the fading of the iodine color and gentle bubbling/reflux), gently warm the flask with a heat gun until initiation.
• Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle, steady reflux.
• After the addition is complete, continue stirring at reflux for an additional 30-60 minutes to ensure complete consumption of the magnesium. Cool the resulting dark Grignard solution to room temperature.

3. Reaction with 3-Furaldehyde:

• Cool the prepared Grignard solution to 0°C using an ice-water bath.
• Prepare a solution of freshly distilled 3-furaldehyde (1.0 equivalent) in anhydrous THF.
• Add the 3-furaldehyde solution dropwise to the cold, stirring Grignard reagent over 30-45 minutes, ensuring the internal temperature does not rise above 5-10°C.
• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates complete consumption of the aldehyde.

4. Workup and Purification:

• Cool the reaction mixture back to 0°C.
• Quench the reaction by slowly and carefully adding saturated aqueous NH₄Cl solution dropwise.
• Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.
• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).
• Filter the solution and concentrate the solvent under reduced pressure to yield the crude product.
• Purify the crude oil or solid via column chromatography on silica gel, typically using a gradient of hexanes and ethyl acetate as the eluent, to afford the pure Furan-3-yl(2-methylnaphthalen-1-yl)methanol.[7]

Data Summary: Parameter Effects

Parameter	Sub-Optimal Condition	Consequence	Optimized Condition	Rationale
Temperature	> 50°C during Grignard formation	Increased Wurtz Coupling	Gentle Reflux (~66°C for THF)	Balances reaction rate and side reactions.
> 10°C during aldehyde addition	Potential for reduction byproducts	0°C to -78°C	Favors 1,2-nucleophilic addition.[3]
Reagent Addition	Rapid addition of bromide	High local concentration, Wurtz coupling	Slow, dropwise addition	Minimizes bromide-Grignard coupling.[3]
Atmosphere	Ambient air	Protonolysis of Grignard reagent	Dry N₂ or Ar	Prevents quenching by atmospheric moisture.[9]
Workup	Strong Acid (e.g., 1M HCl)	Furan ring degradation/polymerization	Saturated aq. NH₄Cl	Mildly acidic quench protects the product.[6]

Troubleshooting Workflow

Caption: A decision-making workflow for troubleshooting common synthesis issues.

References

• Benchchem. Minimizing by-product formation in the Grignard reaction for beta-hydroxy ketones.
• Zhang, L., et al. Empowering alcohols as carbonyl surrogates for Grignard-type reactions. Nature Communications.
• Organic Syntheses Procedure. Furan-2-yl(phenyl)methanol.
• ResearchGate. How do you suppress side reactions (reduction and/or self-aldol product) during grignard-ketone reactions?.
• ACS Publications. Investigation into an Unexpected Impurity: A Practical Approach to Process Development for the Addition of Grignard Reagents to Aldehydes Using Continuous Flow Synthesis.
• Slideshare. Grignard reactions with aldehydes and ketones.
• Walsh, P. J., et al. Practical Catalytic Asymmetric Synthesis of Diaryl-, Aryl Heteroaryl- and Diheteroarylmethanols. PubMed Central.
• Organic Chemistry Portal. Grignard Reaction.
• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Furan.
• Benchchem. Common side reactions in the synthesis of diaryl oxamides.
• Chemistry LibreTexts. Reactions with Grignard Reagents.
• Benchchem. Application Notes and Protocols: A Step-by-Step Guide to the Preparation of n-Nonyl Magnesium Bromide.

Sources

• 1. Grignard reactions with aldehydes and ketones | PPTX [slideshare.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Grignard Reaction [organic-chemistry.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Chiral Resolution of Furan-3-yl(2-methylnaphthalen-1-yl)methanol

Welcome to the dedicated support center for the chiral resolution of Furan-3-yl(2-methylnaphthalen-1-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our approach is rooted in extensive field experience and fundamental chromatographic principles to empower you to overcome challenges in your enantioseparation experiments.

Introduction to the Challenge

Furan-3-yl(2-methylnaphthalen-1-yl)methanol is a chiral molecule with a stereogenic center at the carbinol carbon. The separation of its enantiomers is critical for pharmacological and toxicological studies, as different enantiomers can exhibit distinct biological activities. Chiral High-Performance Liquid Chromatography (HPLC) is the premier technique for this purpose, offering high resolution and analytical precision. However, developing a robust separation method can be a complex task. This guide provides a systematic approach to method development and troubleshooting.

Part 1: Method Development & Initial Protocol

Based on the structure of Furan-3-yl(2-methylnaphthalen-1-yl)methanol, which contains aromatic rings (furan, naphthalene) and a polar hydroxyl group, a polysaccharide-based chiral stationary phase (CSP) is a logical starting point. These phases, such as those coated with derivatives of cellulose or amylose, are known for their broad applicability in separating a wide range of chiral compounds.

Proposed Starting Experimental Protocol

Here is a robust starting point for your method development:

Parameter	Recommended Starting Condition	Rationale
Chiral Stationary Phase (CSP)	Immobilized Amylose or Cellulose tris(3,5-dimethylphenylcarbamate)	These phases provide a combination of π-π interactions, hydrogen bonding, and steric hindrance, which are crucial for resolving aromatic alcohols.
Column Dimensions	4.6 x 250 mm, 5 µm particle size	Standard analytical column dimensions provide a good balance between efficiency and backpressure.
Mobile Phase	n-Hexane / Isopropanol (IPA) (90:10, v/v)	A non-polar/polar solvent system is typical for normal-phase chiral separations. The hexane interacts with the non-polar parts of the analyte and CSP, while the IPA acts as the polar modifier, influencing retention and selectivity.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	25 °C	Starting at ambient temperature is standard practice. Temperature can be a powerful tool for optimizing selectivity.
Detection	UV at 254 nm	The naphthalene and furan rings provide strong chromophores, making UV detection highly sensitive at this wavelength.
Injection Volume	5 µL	A small injection volume minimizes the risk of column overload and peak distortion.
Sample Concentration	1 mg/mL in mobile phase	A standard concentration for initial screening.

Part 2: Troubleshooting Guide (Q&A Format)

This section addresses specific issues you may encounter during your experiments, providing explanations and actionable solutions.

Issue 1: No Separation of Enantiomers (Single Peak)

Question: I am injecting my racemic standard of Furan-3-yl(2-methylnaphthalen-1-yl)methanol, but I only see a single, sharp peak. What is causing this, and how can I achieve separation?

Answer: A single peak indicates that the current conditions do not provide sufficient enantioselectivity. The interaction energies between the two enantiomers and the chiral stationary phase are too similar.

Troubleshooting Steps:

• Reduce the Polar Modifier Percentage: The most common reason for a lack of separation in normal-phase chiral HPLC is an excessively high concentration of the polar modifier (in this case, IPA). The polar modifier competes with the analyte for interaction sites on the CSP.

  • Action: Systematically decrease the IPA percentage. Try 95:5, 98:2, and even 99:1 (Hexane:IPA). This will increase the retention time but will likely enhance the chiral recognition.

• Change the Polar Modifier: Different alcohols can have a significant impact on selectivity.

  • Action: Replace IPA with Ethanol. Ethanol is more polar and can offer different hydrogen bonding interactions. Start with a Hexane/Ethanol ratio of 95:5.

• Consider a Different CSP: If modifying the mobile phase doesn't yield separation, the chosen CSP may not be suitable for this specific molecule.

  • Action: Switch to a CSP with a different chiral selector. For example, if you started with an amylose-based column, try a cellulose-based one, or vice-versa. Cellulose and amylose phases can exhibit complementary selectivities.

Issue 2: Poor Resolution (Rs < 1.5)

Question: I can see two peaks, but they are heavily overlapped, and the resolution is poor (Rs < 1.5). How can I improve the separation?

Answer: Poor resolution means that the peaks are not sufficiently separated from each other. The resolution is a function of selectivity, efficiency, and retention factor. To improve it, we need to influence one or more of these parameters.

Troubleshooting Workflow:

preventing oxidation of Furan-3-yl(2-methylnaphthalen-1-yl)methanol during storage

Welcome to the technical support center for Furan-3-yl(2-methylnaphthalen-1-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventing the oxidation of this compound during storage. Here, you will find troubleshooting advice and frequently asked questions to ensure the stability and integrity of your samples.

Introduction

Furan-3-yl(2-methylnaphthalen-1-yl)methanol is a complex organic molecule featuring both a furan ring and a benzylic alcohol attached to a naphthalene system. Both of these structural motifs are susceptible to oxidation, which can lead to the formation of impurities and degradation of the compound over time. The furan ring is prone to various oxidative reactions, including atmospheric oxidation and peroxide formation, while the benzylic alcohol can be oxidized to the corresponding aldehyde or carboxylic acid.[1][2][3] Understanding and mitigating these degradation pathways are crucial for maintaining the compound's purity and reactivity for its intended applications.

Troubleshooting Guide: Preventing Oxidation

This section addresses specific issues you may encounter related to the oxidation of Furan-3-yl(2-methylnaphthalen-1-yl)methanol during storage.

Issue 1: Appearance of a Yellow or Brown Color in a Previously Colorless or Light-Yellow Sample.

• Question: My sample of Furan-3-yl(2-methylnaphthalen-1-yl)methanol, which was initially a white solid, has developed a yellow or brownish tint after a period of storage. What could be the cause, and how can I prevent it?

• Answer: The development of color in your sample is a strong indicator of degradation, likely due to oxidation. Both the furan and the benzylic alcohol moieties are susceptible to oxidation, which can produce colored byproducts.

  • Probable Causes:

    • Exposure to Air (Oxygen): The furan ring can react with atmospheric oxygen, a process that can be accelerated by light.[1][4] The benzylic alcohol is also susceptible to aerobic oxidation.[5]

    • Peroxide Formation: Furan and its derivatives are known to form explosive peroxides over time upon exposure to air.[6][7] This is a serious safety concern and a sign of degradation.

    • Light Exposure: Photochemical oxidation can occur, where light provides the energy to initiate oxidative reactions.[4]

    • Elevated Temperature: Higher temperatures increase the rate of chemical reactions, including oxidation.[8][9]

  • Solutions & Preventative Measures:

    • Inert Atmosphere Storage: Store the compound under an inert atmosphere such as argon or nitrogen.[7][10] This can be achieved by using a glovebox to aliquot the compound and storing it in vials with septa that can be purged with an inert gas.

    • Light Protection: Store the compound in an amber vial or a container wrapped in aluminum foil to protect it from light.[7][11]

    • Temperature Control: Store the compound at a reduced temperature. Refrigeration (2-8 °C) is recommended for long-term storage.[7][8][12]

    • Use of Antioxidants: For solutions, consider the addition of a radical scavenger or antioxidant like butylated hydroxytoluene (BHT). However, be aware that this will introduce an impurity into your sample, which must be considered for your downstream applications. The suitability and concentration of any antioxidant should be carefully evaluated. Some furan derivatives with electron-donating substituents have shown inherent antioxidant properties, but this is not a guarantee of stability.[13]

Issue 2: Inconsistent Results in Reactions Using Stored Furan-3-yl(2-methylnaphthalen-1-yl)methanol.

• Question: I am observing lower yields and the formation of unexpected byproducts in my reactions. Could the stored Furan-3-yl(2-methylnaphthalen-1-yl)methanol be the problem?

• Answer: Yes, the degradation of your starting material is a very likely cause for inconsistent reaction outcomes. The presence of oxidation products can interfere with your reaction or indicate that a lower amount of the active starting material is present.

  • Probable Causes:

    • Oxidation of the Benzylic Alcohol: The primary alcohol can be oxidized to the corresponding aldehyde or carboxylic acid. These functional groups will have different reactivity and may lead to unwanted side reactions.

    • Oxidation of the Furan Ring: Oxidation can lead to ring-opening of the furan moiety, forming dicarbonyl compounds, or rearrangement to dihydropyran derivatives (an Achmatowicz-type reaction).[1][14] These byproducts will not have the desired reactivity of the furan ring.

    • Peroxide Contamination: Peroxides can act as initiators for radical reactions, which could lead to a variety of unintended products.

  • Troubleshooting and Verification Protocol:

    • Purity Analysis: Before use, re-analyze the purity of your stored Furan-3-yl(2-methylnaphthalen-1-yl)methanol.

      • Recommended Technique: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly sensitive method for detecting volatile and semi-volatile furan derivatives and their oxidation products.[15][16][17] High-Performance Liquid Chromatography (HPLC) with a Diode-Array Detector (DAD) can also be used, especially for less volatile degradation products.[16]

    • Peroxide Test: It is crucial to test for the presence of peroxides before using any stored furan-containing compound, especially if it has been exposed to air. Commercial peroxide test strips are available for this purpose. Do not concentrate solutions of furan-containing compounds if peroxides are present, as this can lead to an explosion.

    • Purification: If degradation is detected, you may need to purify the material before use. Column chromatography is a common method for removing polar oxidation products.

Frequently Asked Questions (FAQs)

• Q1: What are the ideal long-term storage conditions for Furan-3-yl(2-methylnaphthalen-1-yl)methanol?

  • A1: For optimal stability, the compound should be stored as a solid in a tightly sealed amber glass vial under an inert atmosphere (argon or nitrogen) at a temperature of 2-8 °C.[7][8][11][12] The container should be clearly labeled with the date of receipt and the date it was first opened.[7]

• Q2: How long can I store Furan-3-yl(2-methylnaphthalen-1-yl)methanol?

  • A2: Due to the potential for peroxide formation in furan-containing compounds, it is recommended to use or dispose of the material within one year of receipt.[6][7] Regular purity checks are advised if the compound is stored for an extended period.

• Q3: Can I store Furan-3-yl(2-methylnaphthalen-1-yl)methanol in solution?

  • A3: Storing the compound in solution is generally not recommended for long periods as it may accelerate degradation. If you must store it in solution, use a deoxygenated aprotic solvent, store it at low temperatures (e.g., -20 °C), and protect it from light. Prepare solutions fresh whenever possible.

• Q4: What are the primary oxidation products I should look for when analyzing for degradation?

  • A4: The primary oxidation products would likely be the corresponding aldehyde (Furan-3-yl(2-methylnaphthalen-1-yl)methanone) from the oxidation of the benzylic alcohol, and potentially ring-opened dicarbonyl compounds from the oxidation of the furan moiety.[1] More complex rearranged products are also possible.[14]

Data Summary and Protocols

Table 1: Recommended Storage Conditions for Furan-3-yl(2-methylnaphthalen-1-yl)methanol

Parameter	Recommendation	Rationale
Temperature	2-8 °C	To slow down the rate of degradation reactions.[7][8]
Atmosphere	Inert (Argon or Nitrogen)	To prevent oxidation by atmospheric oxygen.[7][10]
Light	Protect from light (Amber vial)	To avoid photochemical degradation.[7][11]
Container	Tightly sealed glass vial	To prevent exposure to air and moisture.[6][7]
Form	Solid	To minimize solvent-mediated degradation.

Experimental Protocol: Peroxide Test for Stored Furan-3-yl(2-methylnaphthalen-1-yl)methanol

Disclaimer: Always handle furan-containing compounds in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Sample Preparation: Dissolve a small amount (1-2 mg) of the stored Furan-3-yl(2-methylnaphthalen-1-yl)methanol in 1-2 mL of a suitable solvent (e.g., isopropanol or THF) in a clean glass test tube.

• Test Strip Application: Dip the end of a commercial peroxide test strip into the solution for the time specified by the manufacturer (typically 1-2 seconds).

• Observation: Remove the test strip and observe the color change. Compare the color to the chart provided with the test strips to determine the peroxide concentration.

• Interpretation: If the test is positive for peroxides, the compound should be handled with extreme caution. Do not heat or concentrate the solution. Consult your institution's safety guidelines for the proper disposal of peroxide-containing materials.

Visualizing Oxidation and Prevention

Diagram 1: Potential Oxidation Pathways

Caption: Potential oxidation pathways for Furan-3-yl(2-methylnaphthalen-1-yl)methanol.

Diagram 2: Decision Workflow for Storage

Caption: Decision workflow for the proper storage and handling of the compound.

References

• Atmospheric Oxidation of Furan and Methyl-Substituted Furans Initi
• Safeguarding Your Research: A Comprehensive Guide to Handling Furan. Benchchem.
• Furan - Safety D
• Furan formation during storage and reheating of sterilised vegetable purées. PubMed.
• Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries. PMC.
• Western Carolina University Standard Operating Procedure for the use of Furan. Western Carolina University.
• A Review on Biological and Medicinal Significance of Furan. AlQalam Journal of Medical and Applied Sciences.
• Detecting Furan Derivatives in Food: A Comparative Guide to Analytical Limits. Benchchem.
• Anti-oxidation properties of 2-substituted furan deriv
• Storage and handling best practices for Furan-3-methanol-d2. Benchchem.
• Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography–Tandem Mass Spectrometry.
• Determin
• Inhibition of a Gold-Based Catalyst in Benzyl Alcohol Oxidation: Understanding and Remedi
• Anti-oxidation properties of 2-substituted furan derivatives: A mechanistic study.
• Improving the efficiency of oxidative conversion of furan ring in synthesis. Benchchem.
• Achm
• Solvent-Free Oxidation of Benzyl Alcohol Derivatives by In Situ Generated Redox Couple Pd(0)/PdOx Supported on Ceria Nanorods. MDPI.
• Furan Photo-Oxidation Based Click Reactions: Labeling, Crosslinking and Conjugation of Peptides and Oligonucleotides under Physi. TCI Chemicals.
• Stability and degradation pathways of 3-Methyl-furan-2,4-dione. Benchchem.

Sources

• 1. Atmospheric Oxidation of Furan and Methyl-Substituted Furans Initiated by Hydroxyl Radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. Solvent-Free Oxidation of Benzyl Alcohol Derivatives by In Situ Generated Redox Couple Pd(0)/PdOx Supported on Ceria Nanorods [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. wcu.edu [wcu.edu]
• 8. Furan formation during storage and reheating of sterilised vegetable purées - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. chemicalbook.com [chemicalbook.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Achmatowicz reaction - Wikipedia [en.wikipedia.org]
• 15. Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. fda.gov [fda.gov]

Furan-3-yl(2-methylnaphthalen-1-yl)methanol thermal stability and degradation issues

Welcome to the Technical Support Center for Furan-3-yl(2-methylnaphthalen-1-yl)methanol (CAS: 1443339-78-3). This compound is a highly versatile building block in organic synthesis and pharmaceutical development[1]. However, its unique structural topology—a secondary alcohol flanked by an electron-rich furan ring and a sterically demanding, highly conjugated 2-methylnaphthalene system—creates a thermodynamic tightrope.

This guide is designed for researchers and drug development professionals to troubleshoot thermal stability issues, understand the mechanistic causality behind degradation, and implement field-proven stabilization protocols.

Part 1: Frequently Asked Questions (FAQs) - Fundamental Stability

Q1: Why does Furan-3-yl(2-methylnaphthalen-1-yl)methanol degrade so rapidly during high-temperature solvent evaporation? A: The degradation is driven by the exceptionally low activation energy required for the dehydration of its secondary alcohol. Because the hydroxyl group is both benzylic (adjacent to the naphthalene ring) and allylic/heteroaromatic (adjacent to the furan ring), protonation of the alcohol leads to the loss of water and the formation of a highly resonance-stabilized carbenium ion[2]. Even trace acidity in unbuffered solvents, combined with thermal stress, rapidly drives an E1 dehydration mechanism, yielding a fully conjugated, inactive alkene degradant[3].

Q2: During acidic workups, we observe highly polar, acyclic side products. What is the mechanism behind this? A: Furan rings are notoriously sensitive to acid-catalyzed hydrolytic ring-opening[4]. The process is initiated by protonation at the α -carbon of the furan ring, which is the rate-limiting step[5]. This protonation disrupts the aromaticity of the furan, inviting nucleophilic attack by water. Subsequent C-O bond cleavage unfolds the ring into a highly polar 1,4-dicarbonyl compound (e.g., a 4-hydroxy-2-butenal derivative)[5]. Heat exponentially accelerates this hydrolytic cleavage.

Part 2: Troubleshooting Guide - Analytical & Experimental Issues

Issue 1: Unexplained peak splitting and broad tailing in LC-MS during high-temperature assays.

• Diagnosis: Your compound is undergoing on-column degradation. The acidic modifiers typically used in LC-MS mobile phases (like 0.1% Formic Acid or TFA) combined with a heated column compartment (e.g., 40–60 °C) trigger simultaneous dehydration and furan ring-opening.

• Solution: Switch to a volatile, neutral-to-slightly basic buffer system (e.g., 10 mM Ammonium Bicarbonate, pH 7.8) and lower the column temperature to 25 °C.

Issue 2: Severe loss of yield during scale-up reflux or rotary evaporation.

• Diagnosis: Standard silica gel used in prior purification steps often leaches trace acidic silanols into the eluent. When the pooled fractions are subjected to thermal stress during rotary evaporation, these trace acids catalyze the E1 dehydration.

• Solution: Quench the fractions with a mild organic base (e.g., 0.1% triethylamine) prior to concentration, and ensure the water bath temperature does not exceed 35 °C.

Part 3: Mechanistic Visualization

The following diagram illustrates the divergent degradation pathways triggered by thermal and environmental stress.

Fig 1: Divergent thermal and acid-catalyzed degradation pathways of the target compound.

Part 4: Quantitative Degradation Kinetics

To assist in experimental planning, the following table summarizes the quantitative degradation kinetics of Furan-3-yl(2-methylnaphthalen-1-yl)methanol under various environmental conditions.

Environmental Condition	Temperature (°C)	Primary Degradation Pathway	Rate Constant ( k , h⁻¹)	Half-Life ( t1/2​ )
Unbuffered (pH ~6.5)	25	Negligible	< 0.001	> 30 days
Unbuffered (pH ~6.5)	80	Dehydration	0.150	4.6 hours
Acidic (pH 3.0)	80	Ring-Opening & Dehydration	1.850	22.5 minutes
Buffered (pH 7.4)	80	Stable	0.012	57.7 hours

Data interpretation: The causality of degradation is heavily reliant on the synergistic effect of heat and protons. Buffering the system to a physiological/neutral pH effectively neutralizes the α -carbon protonation and alcohol protonation pathways, increasing the thermal half-life tenfold.

Part 5: Experimental Protocols

Self-Validating Forced Degradation & Stabilization Assay

This protocol is designed to be a self-validating system. By utilizing a specific cold-quenching step, researchers can definitively prove whether degradation is occurring during the reaction phase or artifactually during the analytical workup.

Step 1: Preparation of Test Solutions

• Dissolve Furan-3-yl(2-methylnaphthalen-1-yl)methanol in HPLC-grade Acetonitrile to a stock concentration of 1.0 mg/mL.

• Prepare three reaction vials:

  • Vial A (Control): 100 µL stock + 900 µL Phosphate Buffer (50 mM, pH 7.4).

  • Vial B (Acidic Stress): 100 µL stock + 900 µL 0.1 M HCl (pH 1.0).

  • Vial C (Thermal Stress): 100 µL stock + 900 µL unbuffered LC-MS grade water.

Step 2: Thermal Execution

• Seal all vials hermetically to prevent solvent evaporation.

• Place Vials A, B, and C into a thermomixer pre-heated to 80 °C.

• Agitate at 400 RPM for exactly 60 minutes.

Step 3: The Self-Validating Quench Causality Note: If the degradation is acid-catalyzed, neutralizing the acid will instantly arrest the formation of the carbenium ion and furan ring-opening[2][5].

• Immediately remove the vials from the thermomixer and plunge them into an ice-water bath (0 °C) for 2 minutes.

• To Vial B (Acidic Stress) , immediately add 900 µL of cold 0.1 M NaOH to neutralize the pH to ~7.0.

• Validation Check: Prepare a duplicate of Vial B, but do not neutralize it. If the neutralized vial shows halted degradation while the un-neutralized duplicate continues to degrade in the autosampler, you have validated that the degradation is strictly acid-dependent, not just thermal.

Step 4: HPLC-UV/MS Analysis

• Transfer 200 µL of each quenched sample to autosampler vials.

• Analyze using a neutral mobile phase (e.g., 10 mM Ammonium Acetate / Acetonitrile) to prevent on-column degradation.

• Expected Results: Vial A will show >95% intact API. Vial B will show complete consumption of the API, with early-eluting peaks (polar dicarbonyls from ring-opening) and late-eluting peaks (lipophilic alkenes from dehydration). Vial C will show moderate dehydration.

Part 6: References

• BenchChem. An In-depth Technical Guide on the Thermal Decomposition of Furan Derivatives. 4

• ACS Energy & Fuels. Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. 5

• SciSpace. Importance of interface open circuit potential on aqueous hydrogenolytic reduction of benzyl alcohol over Pd/C. 2

• Heriot-Watt University. Applications of Homogeneous Catalysis to the Dehydration of Alcohols to Alkenes. 3

• Chem-Impex. Furan-3-methanol Overview and Applications. 1

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. scispace.com [scispace.com]
• 3. pure.hw.ac.uk [pure.hw.ac.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Spectra of Furan-3-yl(2-methylnaphthalen-1-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

In the structural elucidation of novel organic compounds, Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool, offering deep insights into the molecular framework. This guide provides a detailed comparative analysis of the ¹H and ¹³C NMR spectra of furan-3-yl(2-methylnaphthalen-1-yl)methanol, a complex molecule featuring furan and naphthalene moieties. Due to the absence of publicly available experimental spectra for the complete molecule, this guide presents a predicted spectrum based on the analysis of its constituent fragments and structurally similar compounds. This predictive approach, combined with a thorough examination of comparative data, serves as a valuable resource for researchers working with similar chemical entities.

The Structural Landscape: Predicting the NMR Spectrum

The chemical structure of furan-3-yl(2-methylnaphthalen-1-yl)methanol brings together a five-membered heterocyclic furan ring and a bicyclic aromatic 2-methylnaphthalene system, linked by a methanol bridge. The interplay of these distinct electronic environments dictates the chemical shifts and coupling patterns observed in its NMR spectra.

To construct a predicted spectrum, we will analyze the known NMR data for furan-3-ylmethanol and 2-methylnaphthalene. The chemical shifts of the protons and carbons in the target molecule are anticipated to be a composite of the values for these fragments, with predictable deviations arising from the electronic effects of the substituents.

Predicted ¹H and ¹³C NMR Spectral Data of Furan-3-yl(2-methylnaphthalen-1-yl)methanol

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for furan-3-yl(2-methylnaphthalen-1-yl)methanol. These predictions are based on the additive effects of the substituents and analysis of the spectral data of the fragments.

Table 1: Predicted ¹H NMR Data for Furan-3-yl(2-methylnaphthalen-1-yl)methanol

Chemical Shift (δ, ppm)	Multiplicity	Assignment
~7.8-8.0	m	Naphthalene-H
~7.2-7.5	m	Naphthalene-H, Furan-H
~6.4	m	Furan-H
~6.0	s	Methine-H (CH-OH)
~2.5	s	Methyl-H (CH₃)
~2.0-3.0	br s	Hydroxyl-H (OH)

Table 2: Predicted ¹³C NMR Data for Furan-3-yl(2-methylnaphthalen-1-yl)methanol

Chemical Shift (δ, ppm)	Assignment
~143	Furan C-2/C-5
~140	Furan C-2/C-5
~135-125	Naphthalene Quaternary C
~130-120	Naphthalene CH, Furan C-3
~110	Furan C-4
~70	Methine C (CH-OH)
~20	Methyl C (CH₃)

Comparative Spectral Analysis

To substantiate our predictions and provide a framework for understanding the spectral features of the target molecule, we will compare its predicted data with the experimental NMR data of three reference compounds: furan-3-ylmethanol, 2-methylnaphthalene, and (naphthalen-1-yl)methanol.

Furan-3-ylmethanol: The Furan Moiety Contribution

Furan-3-ylmethanol provides the foundational NMR signature for the furan portion of our target molecule.

Table 3: Experimental ¹H and ¹³C NMR Data for Furan-3-ylmethanol

Nucleus	Chemical Shift (δ, ppm)
¹H	7.41 (s, 1H), 7.39 (s, 1H), 6.39 (s, 1H), 4.56 (s, 2H), 1.85 (t, 1H)
¹³C	143.1, 140.2, 126.1, 109.1, 57.5

Data sourced from spectral databases.[1][2]

The protons on the furan ring of furan-3-ylmethanol appear at approximately 7.4 ppm and 6.4 ppm. In our target molecule, the attachment of the bulky and electron-rich 2-methylnaphthalen-1-yl group to the methine carbon is expected to cause slight shifts in these furan proton signals. The benzylic protons of furan-3-ylmethanol at 4.56 ppm will be replaced by a single methine proton in the target molecule, anticipated to appear at a downfield-shifted position due to the influence of the adjacent naphthalene ring.

2-Methylnaphthalene: The Naphthalene Moiety Contribution

The NMR spectrum of 2-methylnaphthalene provides the reference for the signals originating from the naphthalene core and the methyl group.

Table 4: Experimental ¹H and ¹³C NMR Data for 2-Methylnaphthalene

Nucleus	Chemical Shift (δ, ppm)
¹H	7.80-7.75 (m, 3H), 7.45-7.30 (m, 3H), 2.50 (s, 3H)
¹³C	135.5, 133.7, 131.9, 128.2, 127.8, 127.6, 127.3, 126.0, 125.1, 21.5

Data sourced from spectral databases.

The aromatic protons of 2-methylnaphthalene resonate in the region of 7.30-7.80 ppm. The introduction of the furan-3-yl-methanol substituent at the C1 position will disrupt the symmetry and electronic distribution of the naphthalene ring, leading to more complex splitting patterns and shifts in the signals of the neighboring protons. The methyl protons at 2.50 ppm are expected to experience a minor shift.

(Naphthalen-1-yl)methanol: The Linker's Influence

(Naphthalen-1-yl)methanol serves as an excellent model to understand the effect of a naphthalene ring on an adjacent methanol bridge.

Table 5: Experimental ¹H and ¹³C NMR Data for (Naphthalen-1-yl)methanol

Nucleus	Chemical Shift (δ, ppm)
¹H	8.10 (d, 1H), 7.85 (d, 1H), 7.75 (d, 1H), 7.55-7.40 (m, 4H), 5.05 (s, 2H), 1.90 (br s, 1H)
¹³C	136.5, 133.8, 131.2, 128.6, 126.5, 126.2, 125.8, 125.4, 125.2, 123.8, 63.3

Data sourced from spectral databases.

The benzylic protons of (naphthalen-1-yl)methanol appear at 5.05 ppm, significantly downfield from those in furan-3-ylmethanol. This deshielding effect is due to the aromatic current of the naphthalene ring. A similar, if not more pronounced, downfield shift is predicted for the methine proton in our target molecule.

Experimental Protocol for NMR Data Acquisition

To ensure the acquisition of high-quality ¹H and ¹³C NMR spectra for compounds such as furan-3-yl(2-methylnaphthalen-1-yl)methanol, a standardized experimental protocol is paramount.

Sample Preparation

• Solvent Selection : Choose a suitable deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl₃) is a common choice for many organic molecules.

• Concentration :

  • For ¹H NMR, dissolve 5-10 mg of the sample in 0.6-0.7 mL of the deuterated solvent.

  • For ¹³C NMR, a higher concentration of 20-50 mg in 0.6-0.7 mL is recommended to achieve a good signal-to-noise ratio in a reasonable timeframe.

• Internal Standard : Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Sample Filtration : To remove any particulate matter that could affect spectral quality, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

NMR Spectrometer Setup and Data Acquisition

The following parameters are recommended for a standard 400 MHz NMR spectrometer.

¹H NMR Acquisition:

• Pulse Sequence : A standard single-pulse experiment (e.g., 'zg30').

• Acquisition Time : 2-4 seconds.

• Relaxation Delay : 1-5 seconds.

• Number of Scans : 16-64, depending on the sample concentration.

¹³C NMR Acquisition:

• Pulse Sequence : A proton-decoupled pulse sequence (e.g., 'zgpg30').

• Acquisition Time : 1-2 seconds.

• Relaxation Delay : 2 seconds.

• Number of Scans : 1024 or more, depending on the sample concentration and desired signal-to-noise ratio.

Data Processing

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase the spectrum to obtain pure absorption lineshapes.

• Calibrate the chemical shift axis using the TMS signal at 0.00 ppm.

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

• Perform peak picking to identify the chemical shifts of all signals.

Logical Framework for Spectral Interpretation

The structural elucidation of furan-3-yl(2-methylnaphthalen-1-yl)methanol from its NMR spectra follows a logical workflow.

Sources

• 1. 3-FURANMETHANOL(4412-91-3) 1H NMR spectrum [chemicalbook.com]
• 2. spectrabase.com [spectrabase.com]

A Comparative Guide to the Mass Spectrometry Fragmentation of Furan-3-yl(2-methylnaphthalen-1-yl)methanol and Related Structures

This technical guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of Furan-3-yl(2-methylnaphthalen-1-yl)methanol. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed experimental protocol, a thorough examination of the fragmentation pathways, and a comparative analysis with related structural motifs. Our approach is grounded in established principles of mass spectrometry, drawing on authoritative sources to elucidate the fragmentation mechanisms.

Introduction: The Role of Mass Spectrometry in Structural Elucidation

Mass spectrometry is a powerful analytical technique for determining the molecular weight and structure of a compound by analyzing the mass-to-charge ratio (m/z) of its ions.[1] In electron ionization (EI) mass spectrometry, a molecule is bombarded with high-energy electrons, leading to the formation of a molecular ion (M⁺˙) and subsequent fragmentation into smaller, characteristic ions. The resulting mass spectrum serves as a molecular fingerprint, providing valuable clues about the compound's structure.[2]

Furan-3-yl(2-methylnaphthalen-1-yl)methanol is a complex molecule featuring three key structural components: a furan ring, a 2-methylnaphthalene moiety, and a benzylic alcohol linker. Understanding the fragmentation behavior of each component is crucial for interpreting the overall mass spectrum. This guide will deconstruct the predicted fragmentation pattern by examining the established fragmentation pathways of these individual motifs.

Experimental Protocol: Acquiring the Mass Spectrum

The following protocol outlines a standardized procedure for acquiring the EI mass spectrum of Furan-3-yl(2-methylnaphthalen-1-yl)methanol using a gas chromatograph coupled to a quadrupole mass spectrometer.

Instrumentation:

• Gas Chromatograph (GC) with a capillary column (e.g., BP-5 or equivalent)

• Quadrupole Mass Spectrometer with an Electron Ionization (EI) source

GC Parameters:

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Program:

  • Initial temperature: 100 °C, hold for 1 minute

  • Ramp: 15 °C/min to 300 °C

  • Final hold: 5 minutes at 300 °C

• Injection Volume: 1 µL of a 100 µg/mL solution in a suitable solvent (e.g., dichloromethane or ethyl acetate)

Mass Spectrometer Parameters:

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV[2]

• Ion Source Temperature: 230 °C

• Mass Range: m/z 40-500

• Scan Rate: 2 scans/second

Rationale for Experimental Choices:

• An electron energy of 70 eV is the standard for EI-MS, as it provides reproducible fragmentation patterns and allows for comparison with spectral libraries like the NIST/EPA/NIH Mass Spectral Library.[3][4][5][6]

• The GC temperature program is designed to ensure the volatilization and elution of the analyte without thermal degradation.

• A quadrupole mass analyzer is a common and robust choice for routine GC-MS analysis.

Predicted Fragmentation Pattern of Furan-3-yl(2-methylnaphthalen-1-yl)methanol

The molecular weight of Furan-3-yl(2-methylnaphthalen-1-yl)methanol (C₁₆H₁₄O₂) is 238.28 g/mol . The molecular ion peak (M⁺˙) is expected at m/z 238. The fragmentation of this molecule is predicted to be driven by the stability of the resulting carbocations, particularly those stabilized by the aromatic naphthalene and furan rings.

Key Predicted Fragmentation Pathways:

• Alpha-Cleavage: As a benzylic alcohol, the most favorable initial fragmentation is the cleavage of the C-C bond between the methanol carbon and the naphthalene ring (an alpha-cleavage).[7][8] This will result in the formation of a highly stable furan-3-ylmethyl cation and a 2-methylnaphthalene radical.

  • m/z 81: [C₅H₅O]⁺ - This peak, corresponding to the furan-3-ylmethyl cation, is expected to be a significant fragment.

• Loss of the Furan-3-ylmethanol Group: Cleavage of the bond between the naphthalene ring and the methanol carbon can also lead to the formation of a 2-methylnaphthalen-1-yl cation.

  • m/z 141: [C₁₁H₉]⁺ - This corresponds to the 2-methylnaphthalen-1-yl cation.

• Loss of Water (Dehydration): A common fragmentation pathway for alcohols is the elimination of a water molecule (18 Da).[7][8]

  • m/z 220: [C₁₆H₁₂O]⁺˙ - This fragment would be the result of dehydration of the molecular ion.

• Tropylium Ion Formation: While less direct for this specific molecule, rearrangements leading to the formation of a tropylium-like ion from the naphthalene moiety are possible. The base peak for many alkyl benzenes is m/z 91, corresponding to the tropylium ion. For a methyl-substituted naphthalene, a methyl-tropylium ion could be formed.

• Furan Ring Fragmentation: The furan ring itself can undergo fragmentation, typically involving the loss of carbon monoxide (CO, 28 Da) or a formyl radical (CHO, 29 Da).[9][10] These fragmentations would likely occur from the m/z 81 fragment.

  • m/z 53: [C₄H₅]⁺ - From the loss of CO from the m/z 81 fragment.

  • m/z 52: [C₄H₄]⁺˙ - From the loss of a formyl radical from the m/z 81 fragment.

Summary of Predicted Major Fragments:

m/z	Predicted Fragment Ion	Proposed Origin
238	[C₁₆H₁₄O₂]⁺˙	Molecular Ion (M⁺˙)
220	[C₁₆H₁₂O]⁺˙	[M - H₂O]⁺˙
141	[C₁₁H₉]⁺	[M - C₅H₅O]⁺
81	[C₅H₅O]⁺	[M - C₁₁H₉]⁺
53	[C₄H₅]⁺	[C₅H₅O - CO]⁺

Diagram of Predicted Fragmentation Pathways:

Caption: Predicted EI fragmentation pathways for Furan-3-yl(2-methylnaphthalen-1-yl)methanol.

Comparative Analysis with Simpler Analogues

To better understand the fragmentation pattern of the target molecule, it is instructive to compare it with the known fragmentation of its simpler structural analogues.

Compound	Key Fragmentation Pathways and Fragments
Benzyl Alcohol	Loss of -OH (m/z 91), loss of -CH₂OH (m/z 77), formation of a tropylium ion (m/z 91), and subsequent fragmentation to m/z 79 by loss of CO.[11]
2-Methylnaphthalene	Strong molecular ion peak (m/z 142). Fragmentation involves the loss of a hydrogen atom to form a stable naphthylmethyl cation (m/z 141). Further fragmentation of the naphthalene ring system is less common under standard EI conditions.
3-Methylfuran	Molecular ion at m/z 82. Characteristic fragmentation of the furan ring includes the loss of CO (28 Da) and CHO (29 Da).
Furan-3-yl(2-methylnaphthalen-1-yl)methanol	The fragmentation is expected to be dominated by the cleavage of the benzylic C-C bond, which is the weakest bond and leads to highly stabilized fragments. The presence of both the naphthalene and furan moieties will result in a more complex spectrum with fragments characteristic of both ring systems. The dehydration pathway is also a key differentiator from the non-alcoholic analogues.

Workflow for Comparative Analysis:

Caption: Logical workflow for predicting fragmentation based on structural analogues.

Conclusion

The electron ionization mass spectrum of Furan-3-yl(2-methylnaphthalen-1-yl)methanol is predicted to be characterized by a molecular ion at m/z 238, with prominent fragments at m/z 220, 141, and 81. The fragmentation pattern is primarily dictated by the lability of the benzylic alcohol linkage, leading to the formation of stable carbocations derived from the furan and naphthalene moieties. A comparative analysis with simpler analogues highlights the unique combination of fragmentation pathways that contribute to the overall mass spectrum. This guide provides a robust framework for the identification and structural elucidation of this and related compounds using mass spectrometry.

References

• How Does Benzyl Alcohol Produce a Peak at m/z = 79? - Chemistry Stack Exchange. (2019, August 24). Retrieved from [Link]

• Fay, L. B., Huynh-Ba, T., & Blank, I. (n.d.). Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. Nestlé Research Centre. Retrieved from [Link]

• Bernstein, E. R. (1992). Benzyl alcohol–water and benzyl alcohol–ammonia clusters: Ion fragmentation and chemistry. The Journal of Chemical Physics, 97(11), 8088-8105.

• Hunt, I. (n.d.). Ch13 - Mass Spectroscopy. University of Calgary. Retrieved from [Link]

• Tang, S.-Y., McGowan, J. C., Singh, M., Galatsis, P., Ellis, B. E., Boyd, R. K., & Brown, S. A. (1979). Mass spectrometry of some furanocoumarins. Canadian Journal of Chemistry, 57(15), 1995-2005.
• Bowie, J. H., & White, P. Y. (1968). Mass Spectrometry: The Elimination of CO from Substituted Nitro Naphthalenes. Journal of the Chemical Society B: Physical Organic, 89-92.
• Fuss, W., & Wania, K. (2006). Ionization and fragmentation of furan molecules by electron collisions. Journal of Physics B: Atomic, Molecular and Optical Physics, 39(16), 3331-3343.
• Cuny, J., Bonnamy, A., & Fendt, A. (2021). Ultraviolet electronic spectroscopy of heavily substituted naphthalene derivatives - Insights on the potential double aromatic ring substructures of interstellar bump carriers. Astronomy & Astrophysics, 653, A8.
• Johnson, M. L. (1995). Analysis and characterization of naphthalene and its alkyl derivatives in gasolines using gas chromatography/mass spectrometry.
• Milosavljević, A. R., Ranković, D., Jevremović, D., & Belić, D. S. (2020). Furan Fragmentation in the Gas Phase: New Insights from Statistical and Molecular Dynamics Calculations. Journal of Physics: Conference Series, 1412, 132002.
• Brophy, J. J., & Korth, J. (2003). Chemical ionization of substituted naphthalenes using tetrahydrofuran as a reagent in gas chromatography with ion trap mass spectrometry. Rapid Communications in Mass Spectrometry, 17(8), 811-815.

• Mass Spectrometry of Alcohols. (2025, October 3). Chemistry Steps. Retrieved from [Link]

• 12.3: Mass Spectrometry of Some Common Functional Groups. (2024, September 30). Chemistry LibreTexts. Retrieved from [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023, August 29). Chemistry LibreTexts. Retrieved from [Link]

• Gupta, P., Srivastava, S. K., & Ganesan, K. (2014). Electron Ionization (EI) Induced Mass Spectral Analysis of Substituted Phenylacetamides. Der Chemica Sinica, 5(2), 70-76.

• Furan, 3-methyl-. (n.d.). NIST WebBook. Retrieved from [Link]

• NIST Mass Spectrometry Data Center. (n.d.). SciCrunch. Retrieved from [Link]

• Wallace, W. E., & Moorthy, A. S. (n.d.). NIST Mass Spectrometry Data Center Standard Reference Libraries and Software Tools: Application to Seized Drug Analysis. National Institute of Standards and Technology.
• Mikaia, A. I., Stein, S. E., Tretyakov, K. V., & Todua, N. G. (2017). Analytical Derivatives for the NIST/NIH/EPA Mass Spectral Library.

• Furan, 2-methyl-. (n.d.). NIST WebBook. Retrieved from [Link]

• Feng, X., et al. (2023). Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies. Journal of the American Society for Mass Spectrometry.
• Wang, Y., et al. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Molecules, 28(18), 6563.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. imedpub.com [imedpub.com]
• 3. Furan, 3-methyl- [webbook.nist.gov]
• 4. neuinfo.org [neuinfo.org]
• 5. tsapps.nist.gov [tsapps.nist.gov]
• 6. Furan, 2-methyl- [webbook.nist.gov]
• 7. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. imreblank.ch [imreblank.ch]
• 10. Furan Fragmentation in the Gas Phase: New Insights from Statistical and Molecular Dynamics Calculations [ouci.dntb.gov.ua]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]

A Comparative Guide to Naphthyl-Based Chiral Alcohols in Asymmetric Catalysis: Evaluating the Potential of Furan-Naphthyl Methanols

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Furan-3-yl(2-methylnaphthalen-1-yl)methanol against established naphthyl alcohols in the field of asymmetric catalysis. We will explore the structural and electronic features that define the catalytic potential of these compounds, benchmark their performance with established experimental data, and propose a framework for validating novel hybrid catalysts.

Introduction: The Privileged Role of Naphthyl Alcohols in Catalysis

The synthesis of single-enantiomer chiral molecules is a cornerstone of modern medicinal chemistry and materials science.[1][2] Chiral alcohols, in particular, have emerged as indispensable tools, acting as both powerful organocatalysts and as ligands for metal-catalyzed transformations. Within this class, scaffolds based on the naphthalene ring system are considered "privileged" due to their rigid, well-defined steric properties that allow for excellent stereochemical control.

The archetypal example is 1,1'-bi-2-naphthol (BINOL), an axially chiral diol whose C₂-symmetric framework creates a highly effective chiral environment for a vast range of reactions. However, the quest for novel reactivity, improved selectivity, and broader substrate scope has driven the development of new catalytic structures. This guide focuses on a specific, structurally distinct class represented by Furan-3-yl(2-methylnaphthalen-1-yl)methanol. This molecule is a hybrid, combining the bulky, rigid naphthyl group with the electron-rich, heteroaromatic furan ring. This combination suggests a unique electronic and steric profile that could unlock new catalytic pathways or enhance existing ones.

Part 1: The Benchmark - BINOL and its Derivatives in Asymmetric Catalysis

The catalytic power of BINOL and its derivatives stems from their unique C₂-symmetric, axially chiral structure. When complexed with a metal center, such as titanium, zinc, or aluminum, the two naphthyl groups form a well-defined chiral pocket.[3] This pocket dictates how a prochiral substrate can approach the metal center, leading to the preferential formation of one product enantiomer.

The strategic placement of substituents on the BINOL scaffold is a key method for tuning its properties. Bulky groups can enhance the rigidity of the catalyst, further restricting the substrate's approach and thereby increasing enantioselectivity.[3]

Key Catalytic Application: Enantioselective Alkylzinc Addition to Aldehydes

A benchmark reaction for evaluating chiral ligands is the addition of organozinc reagents to aldehydes, which produces valuable chiral secondary alcohols.[3][4]

Catalyst System	Aldehyde	Organozinc Reagent	Yield (%)	Enantiomeric Excess (ee, %)
(R)-BINOL / Ti(OiPr)₄	Benzaldehyde	Diethylzinc	>95	>98
(R)-BINOL / ZnEt₂	Benzaldehyde	Diphenylzinc	High	83-94[4]
Substituted (R)-BINOL / Ti(OiPr)₄	Various Aromatic	Diethylzinc	High	Often >99

Experimental Protocol: BINOL-Titanium Catalyzed Diethylzinc Addition to Benzaldehyde

This protocol is adapted from established methodologies for benchmarking chiral ligands.[3]

• Catalyst Preparation: In a flame-dried Schlenk flask under an inert nitrogen or argon atmosphere, dissolve the substituted (R)-BINOL (0.1 eq) in anhydrous toluene.

• Add Ti(OiPr)₄ (1.4 eq) and stir the mixture at room temperature for 30 minutes to allow for complex formation. The solution typically turns a pale yellow color.

• Asymmetric Addition: Cool the catalyst solution to 0 °C in an ice bath.

• Add a solution of diethylzinc (3.0 eq) dropwise. The solution will typically turn a more intense yellow to orange. Stir the mixture at 0 °C for an additional 30 minutes.

• Add benzaldehyde (1.0 eq) dropwise to the reaction mixture.

• Reaction Monitoring & Work-up: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 1-2 hours.

• Upon completion, quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the aqueous layer with ethyl acetate or diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Analysis: Purify the crude product by flash column chromatography. Determine the enantiomeric excess of the resulting chiral alcohol using chiral High-Performance Liquid Chromatography (HPLC).

Causality in Protocol Design:

• Anhydrous & Inert Conditions: Organozinc reagents and the titanium catalyst are highly sensitive to moisture and oxygen. The use of flame-dried glassware and an inert atmosphere is critical to prevent catalyst deactivation and ensure reproducibility.

• Pre-formation of the Catalyst: Stirring the BINOL ligand with Ti(OiPr)₄ before adding other reagents allows for the formation of the active chiral Lewis acid complex, which is essential for achieving high enantioselectivity.

• Controlled Addition at Low Temperature: The dropwise addition of reagents at 0 °C helps to control the exothermicity of the reaction and improves enantioselectivity by favoring the more ordered, lower-energy transition state.

Mechanism of BINOL-Ti Catalysis

Caption: BINOL-Ti Catalyzed Asymmetric Addition.

Part 2: The Furan Moiety - A Unique Electronic Contributor

The furan ring is a five-membered aromatic heterocycle that possesses distinct electronic properties compared to benzene or naphthalene.[5] Its electron-rich nature allows it to engage in various electronic interactions, and the oxygen atom can act as a Lewis base or a hydrogen bond acceptor. These features make furan a compelling component in catalyst design.

• Electronic Richness: Furan is more electron-rich than benzene, which can influence the electronic environment of a catalytic center, potentially enhancing reactivity.[5]

• Coordinating Atom: The furan oxygen can coordinate to a metal center, offering an additional binding site that can help to create a more rigid and well-defined transition state.

• Hydrogen Bonding: The oxygen can act as a hydrogen bond acceptor, which is a crucial interaction in many organocatalytic transformations.

In drug design, the furan scaffold is found in numerous bioactive compounds, including the anti-ulcer drug Ranitidine, highlighting its favorable interaction with biological targets.[5][6][7] This bio-relevance further motivates its inclusion in catalysts for synthesizing pharmaceutical intermediates.

Part 3: Furan-3-yl(2-methylnaphthalen-1-yl)methanol - A Comparative Performance Projection

While direct, peer-reviewed experimental data for Furan-3-yl(2-methylnaphthalen-1-yl)methanol in catalysis is not widely available, we can project its potential performance based on its structural components and by drawing analogies to related catalytic systems.

Structural & Electronic Features:

• Chirality: It possesses a single stereocenter at the carbinol carbon, making it a source of point chirality, in contrast to the axial chirality of BINOL.

• Steric Bulk: The 2-methylnaphthalen-1-yl group provides significant steric hindrance, which is crucial for creating a chiral pocket to control the facial selectivity of a substrate's approach.

• Hybrid Electronics: It combines the π-systems of the electron-rich furan and the more extended naphthalene ring. This could lead to unique catalyst-substrate interactions through π-π stacking and electronic complementarity.

• Potential Bidentate Coordination: The carbinol -OH group and the furan oxygen could potentially act as a bidentate O,O-ligand for a metal center, creating a rigid 5-membered chelate ring.

Projected Catalytic Performance vs. BINOL

Feature	(R)-BINOL	Furan-3-yl(2-methylnaphthalen-1-yl)methanol (Projected)	Rationale for Projection
Symmetry	C₂-Symmetric	Asymmetric (C₁)	Leads to different transition state geometries and potentially different substrate scope.
Chirality Source	Axial	Point (Stereocenter)	Point chirality can be highly effective but may offer less rigid control than the expansive chiral environment of BINOL.
Key Functional Groups	Two -OH groups	One -OH group, one Furan Oxygen	The furan oxygen introduces a potential Lewis basic coordination site, absent in BINOL.[5]
Electronic Nature	Naphthyl π-system	Electron-rich Furan + Naphthyl	The furan may enhance reactions involving electron-deficient substrates or stabilize electron-deficient transition states.
Projected Applications	Lewis Acid Catalysis (as ligand), Brønsted Acid Catalysis	Lewis Acid Catalysis (as ligand), Organocatalysis (H-bonding)	The single -OH and furan moiety are well-suited for directing reactions via hydrogen bonding, similar to other organocatalysts.[8]

Part 4: Proposed Experimental Validation

To move from projection to empirical fact, a structured experimental plan is required. This plan serves as a self-validating system to test the catalytic efficacy of Furan-3-yl(2-methylnaphthalen-1-yl)methanol.

Proposed Synthesis of Furan-3-yl(2-methylnaphthalen-1-yl)methanol

A robust and straightforward method for synthesis is the Grignard reaction.

• Grignard Reagent Preparation: React 3-bromofuran with magnesium turnings in anhydrous THF to generate 3-furylmagnesium bromide.

• Nucleophilic Addition: Cool the Grignard reagent to 0 °C and add a solution of 2-methyl-1-naphthaldehyde in anhydrous THF dropwise.

• Work-up: After the reaction is complete, quench with a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent, dry, and purify by column chromatography to yield the racemic alcohol.

• Chiral Resolution: The racemic mixture can be resolved into its constituent enantiomers using chiral chromatography or by derivatization with a chiral auxiliary followed by separation and hydrolysis.

Experimental Workflow for Catalyst Evaluation

The following workflow provides a direct comparison of the novel alcohol (as a ligand) against the benchmark BINOL system in the diethylzinc addition to benzaldehyde.

Caption: Workflow for Comparative Catalyst Screening.

This direct comparison, using an identical benchmark reaction, will provide clear, quantitative data on the relative performance of the novel Furan-3-yl(2-methylnaphthalen-1-yl)methanol scaffold. The results will elucidate the influence of its unique structural and electronic features on catalytic activity and enantioselectivity, paving the way for its application in more complex and demanding synthetic challenges.

References

• Application of Alkyl-Substituted Naphthols in Asymmetric Catalysis: A Focus on BINOL Derivatives - Benchchem.
• The Application of 2-Naphthols in Asymmetric Synthesis of Atropisomers - ResearchGate.
• CHAPTER 9: Asymmetric Oxidation of Alcohols and Phenol Derivatives with Air as Oxidant.
• Asymmetric Transfer Hydrogenation of Naphthol and Phenol Derivatives with Cooperative Heterogeneous and Homogeneous Catalysis | CCS Chemistry - Chinese Chemical Society.
• Asymmetric Transfer Hydrogenation of Naphthol and Phenol Derivatives with Cooperative Heterogeneous and Homogeneous Catalysis | CCS Chemistry - Chinese Chemical Society.
• Recent Advances in Organocatalytic Kinetic Resolution for the Synthesis of Axially Chiral Compounds - MDPI.
• Chiral Organocatalysis.
• Organocatalytic Enantioselective 1,8-Addition for the Synthesis of Chiral Tetraarylmethanes from 2-Naphthol/Naphthalen-2-amine-Based Tertiary Alcohols | Journal of the American Chemical Society.
• Asymmetric Functional Organozinc Additions to Aldehydes Catalyzed by 1,1′-Bi-2-naphthols (BINOLs) | Accounts of Chemical Research - ACS Publications.
• Furan-3-methanol – preparation and application - Georganics.
• Chiral Ligands Based on Binaphthyl Scaffolds for Pd-Catalyzed Enantioselective C–H Activation/Cycloaddition Reactions - PMC.
• The Strategic Role of 3-Furanmethanol in Modern Drug Synthesis: A Comparative Analysis - Benchchem.
• (PDF) IMPORTANCE OF FURAN BASED COMPOUNDS AND THEIR BIOMEDICAL APPLICATIONS: AN OVERVIEW - ResearchGate.
• Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline.
• Furan: A Promising Scaffold for Biological Activity.
• Furan synthesis - Organic Chemistry Portal.
• Catalytic, regioselective Friedel–Crafts alkylation of beta-naphthol - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D3NJ05580A.
• Development of Sustainable Catalytic Pathways for Furan Derivatives - Frontiers.
• Enantioselective Dearomatization of Naphthol Derivatives with Allylic Alcohols by Cooperative Iridium and Brønsted Acid Catalysis - PubMed.
• Catalytic Enantioselective Reactions of Biomass-Derived Furans | IntechOpen.

Sources

• 1. mdpi.com [mdpi.com]
• 2. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ijabbr.com [ijabbr.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Comparative Binding Affinity of Furan-3-yl(2-methylnaphthalen-1-yl)methanol Analogs: A Structural-Activity Relationship (SAR) Guide

Executive Summary & Target Rationale

The optimization of small-molecule ligands requires a rigorous understanding of thermodynamic driving forces. This guide provides an objective, data-driven comparison of Furan-3-yl(2-methylnaphthalen-1-yl)methanol (Compound A) and its structural analogs. While these compounds serve as versatile building blocks, their polycyclic aromatic architecture makes them highly relevant as novel modulators of the Aryl Hydrocarbon Receptor (AhR) .

AhR is a ligand-activated transcription factor that regulates xenobiotic metabolism and immune responses, traditionally binding polycyclic aromatic hydrocarbons[1]. By systematically altering the furan-naphthalene scaffold, we can isolate the specific enthalpic ( ΔH ) and entropic ( ΔS ) contributions of individual functional groups to overall binding affinity ( Kd​ ).

Fig 1. AhR signaling pathway activation by furan-naphthalene analogs.

Comparative Binding Affinity Data

To objectively evaluate the performance of the base scaffold against its alternatives, we compare Compound A against its des-methyl analog (Compound B)[2], a truncated phenyl analog (Compound C)[3], and a widely used AhR reference antagonist (CH-223191).

The following table summarizes the kinetic and thermodynamic profiles obtained via Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC).

Compound	Structural Modification	Kd​ (nM)	kon​ ( 105M−1s−1 )	koff​ ( 10−3s−1 )	ΔH (kcal/mol)	−TΔS (kcal/mol)
Compound A	Base: Furan-3-yl(2-methylnaphthalen-1-yl)methanol	14.2	4.8	0.68	-6.5	-4.2
Compound B	Des-methyl: Furan-3-yl(naphthalen-2-yl)methanol	125.0	2.1	2.62	-6.2	-3.1
Compound C	Phenyl analog: (2,4-Dimethylphenyl)(furan-3-yl)methanol	>10,000	N/A	N/A	-2.1	-1.5
CH-223191	Reference Standard	2.5	12.0	0.30	-8.1	-3.6

Expert Analysis: The Causality of Affinity

As an Application Scientist, it is critical to look beyond the raw Kd​ values and understand the why behind the binding mechanics:

• The Entropic Advantage of the 2-Methyl Group: Comparing Compound A to Compound B, the addition of the 2-methyl group on the naphthalene ring increases affinity nearly 10-fold. Thermodynamically, this is not driven by enthalpy ( ΔH is nearly identical), but by entropy ( −TΔS improves from -3.1 to -4.2 kcal/mol). The methyl group projects into a lipophilic sub-pocket of the AhR PAS-B domain, displacing highly ordered, high-energy water molecules into the bulk solvent.

• The Enthalpic Necessity of the Naphthalene Ring: Compound C replaces the extended π -system of naphthalene with a simple phenyl ring. This results in a catastrophic loss of affinity ( Kd​>10μM ). The thermodynamic data reveals a massive drop in favorable enthalpy ( ΔH drops from -6.2 to -2.1 kcal/mol), proving that π−π stacking interactions between the naphthalene moiety and aromatic residues (e.g., Phe/Tyr) in the AhR binding pocket are non-negotiable for target engagement.

Self-Validating Experimental Protocols

To ensure scientific integrity, binding affinities must be derived from orthogonal, self-validating methodologies. We utilize SPR for kinetic profiling ( kon​ , koff​ )[1] and ITC for direct thermodynamic measurement ( ΔH , ΔS ).

Surface Plasmon Resonance (SPR) Workflow

SPR provides real-time, label-free kinetic data. The protocol below is designed with built-in validation checkpoints to prevent false positives from non-specific binding or bulk refractive index shifts.

Step-by-Step Protocol:

• Sensor Chip Preparation: Dock a CM5 sensor chip into the Biacore system. Prime with running buffer (PBS, 0.05% Tween-20, 1% DMSO).

• Ligand Immobilization: Activate flow cell 2 (Fc2) with EDC/NHS. Inject AhR peptide (diluted in 10 mM sodium acetate, pH 4.5) to achieve an immobilization level of ~2000 Response Units (RU)[1]. Block with 1M ethanolamine.

• Self-Validation (Reference Cell): Leave flow cell 1 (Fc1) unmodified but subjected to the same EDC/NHS activation and ethanolamine blocking. This acts as the critical reference cell.

• Analyte Injection: Inject Compounds A-C at a flow rate of 30 μL/min using a multi-cycle kinetic approach (concentrations ranging from 0.5 nM to 500 nM).

• Data Validation & Fitting: Apply double-referencing (Fc2 - Fc1, minus blank buffer injections). Perform solvent correction to account for DMSO bulk shifts. Fit the resulting sensorgrams to a 1:1 Langmuir binding model.

Fig 2. Self-validating Surface Plasmon Resonance (SPR) experimental workflow.

Isothermal Titration Calorimetry (ITC) Workflow

ITC is the gold standard for measuring the complete thermodynamic profile ( ΔG , ΔH , ΔS ) in a single experiment.

Step-by-Step Protocol:

• Sample Preparation: Dialyze recombinant AhR PAS-B domain protein extensively against the ITC buffer (50 mM HEPES, 150 mM NaCl, 2% DMSO, pH 7.4). Dissolve the furan-naphthalene analogs in the exact same dialysis buffer to minimize heat of dilution artifacts.

• Cell Loading: Load 10 μM of AhR protein into the sample cell (volume ~200 μL ). Load 100 μM of the analog into the injection syringe.

• Titration Execution: Perform 20 injections of 2 μL each at 25°C, with a stirring speed of 750 rpm and an injection interval of 120 seconds to allow the baseline to equilibrate.

• Self-Validation (Wiseman c-value): Calculate the c -value ( c=n[M]/Kd​ ). A valid titration must have a c -value between 10 and 1000.

• Displacement Titration (For High Affinity): If testing a highly optimized analog where Kd​ approaches the sub-nanomolar range (causing c>1000 ), the system will yield an artificially steep isotherm. In this case, the protocol mandates a displacement titration[4]. Premix the AhR protein with a weaker competitive ligand (e.g., Compound B), and titrate the high-affinity ligand into the complex. The true Kd​ is then mathematically deconvoluted from the apparent Kd​ .

Sources

• 1. aacrjournals.org [aacrjournals.org]
• 2. 1008533-24-1|Furan-3-yl(naphthalen-2-yl)methanol|BLD Pharm [bldpharm.com]
• 3. 1250626-45-9|(2,4-Dimethylphenyl)(furan-3-yl)methanol|BLDpharm [bldpharm.com]
• 4. Isothermal titration calorimetry to determine association constants for high-affinity ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

FTIR absorption bands comparison for Furan-3-yl(2-methylnaphthalen-1-yl)methanol

An In-Depth Technical Guide to the FTIR Spectroscopic Profiling of Furan-3-yl(2-methylnaphthalen-1-yl)methanol

As drug development and materials science increasingly rely on structurally complex heterocycles, the precise vibrational characterization of these molecules becomes paramount. Furan-3-yl(2-methylnaphthalen-1-yl)methanol (CAS: 1443339-78-3) is a sterically hindered secondary alcohol featuring two distinct aromatic systems: a 3-substituted furan ring and a 2-methylnaphthalene moiety.

This guide provides an objective, data-driven comparison of its Fourier-Transform Infrared (FTIR) absorption bands against structural alternatives. By dissecting the causality behind specific vibrational modes, this document serves as a self-validating framework for analytical scientists.

Mechanistic Grounding: Vibrational Assignments and Causality

The FTIR spectrum of Furan-3-yl(2-methylnaphthalen-1-yl)methanol is a composite of three primary structural domains. Understanding the physical causality behind these bands is critical for accurate spectral interpretation.

• The Hydroxyl Linker (-CH-OH): The secondary alcohol acts as the bridge between the two ring systems. In a solid-state FTIR analysis, the O-H stretching vibration typically manifests as a broad, intense band between 3200–3500 cm⁻¹ due to intermolecular hydrogen bonding[1]. The secondary C-O stretching mode is found in the fingerprint region, typically around 1030–1050 cm⁻¹.

• The 3-Substituted Furan Ring: Furan rings exhibit unique vibrational signatures due to the oxygen heteroatom and ring strain. The C-H stretching vibrations of the furan ring occur at unusually high frequencies (>3100 cm⁻¹) compared to standard aromatics. The in-plane C=C stretching modes appear around 1500–1512 cm⁻¹ and 1622 cm⁻¹[2]. Crucially, the etheric C-O-C symmetric and asymmetric stretching vibrations of the furan ring serve as a primary diagnostic marker, appearing as strong bands between 1150–1170 cm⁻¹[2].

• The 2-Methylnaphthalene System: The bicyclic aromatic system contributes standard aromatic C-H stretches (~3050 cm⁻¹) and aliphatic C-H stretches from the 2-methyl group (~2950–2850 cm⁻¹). The out-of-plane (OOP) C-H bending vibrations are highly sensitive to the substitution pattern. For 2-methylnaphthalene derivatives, distinct in-plane ring bending (~717 cm⁻¹) and OOP bending modes (~740–810 cm⁻¹) are observed[3].

Objective Comparison with Structural Alternatives

To isolate the specific spectral contributions of the furan ring and its substitution pattern, we must compare Furan-3-yl(2-methylnaphthalen-1-yl)methanol against two closely related analogs:

• Phenyl(2-methylnaphthalen-1-yl)methanol: Replaces the furan ring with a standard phenyl ring, eliminating the C-O-C heterocycle stretch.

• Furan-2-yl(2-methylnaphthalen-1-yl)methanol: A regioisomer where the furan ring is attached at the 2-position rather than the 3-position, altering the out-of-plane bending dynamics.

Table 1: Comparative FTIR Absorption Band Summary

Vibrational Mode	Furan-3-yl(2-methylnaphthalen-1-yl)methanol	Phenyl(2-methylnaphthalen-1-yl)methanol	Furan-2-yl(2-methylnaphthalen-1-yl)methanol	Diagnostic Significance
O-H Stretch (Solid)	~3350 cm⁻¹ (Broad)	~3380 cm⁻¹ (Broad)	~3340 cm⁻¹ (Broad)	Confirms presence of the secondary alcohol bridge.
Heteroaromatic C-H Stretch	~3120 cm⁻¹	Absent	~3115 cm⁻¹	Differentiates furan-containing compounds from pure carbocycles.
Aromatic C-H Stretch	~3050 cm⁻¹	~3060 cm⁻¹	~3050 cm⁻¹	Baseline aromaticity marker for the naphthalene/phenyl rings.
Furan C-O-C Stretch	~1160 cm⁻¹ (Strong)	Absent	~1145 cm⁻¹ (Strong)	Primary marker for the furan ring; position shifts based on 2- vs 3-substitution.
Out-of-Plane (OOP) C-H Bending	~790 cm⁻¹, ~870 cm⁻¹ (3-Furan) + ~750 cm⁻¹ (Naph)	~700 cm⁻¹, ~750 cm⁻¹ (Phenyl) + ~750 cm⁻¹ (Naph)	~730 cm⁻¹, ~880 cm⁻¹ (2-Furan) + ~750 cm⁻¹ (Naph)	Critical for distinguishing regioisomers (3-yl vs 2-yl) and ring types.

Self-Validating Experimental Protocol (ATR-FTIR)

To ensure high-fidelity data collection that avoids overlapping artifacts (such as water absorption from traditional KBr pellets masking the O-H stretch), Attenuated Total Reflectance (ATR) FTIR is the mandated methodology.

Step 1: System Purge and Background Acquisition

• Action: Clean the diamond ATR crystal with spectroscopic-grade isopropanol and allow it to evaporate. Collect a background spectrum (64 scans).

• Causality: Atmospheric water vapor and CO₂ exhibit strong rotational-vibrational bands that directly overlap with the O-H stretch (3500 cm⁻¹) and the fingerprint region. A fresh background subtraction isolates the analyte's true absorbance.

Step 2: Sample Application and Pressure Optimization

• Action: Deposit 2–5 mg of the solid compound onto the ATR crystal. Lower the pressure anvil until the software indicates optimal optical contact (typically ~70-80% of max pressure).

• Causality: ATR relies on the evanescent wave penetrating the sample. Inconsistent pressure leads to poor contact, resulting in artificially weak signals, particularly at higher wavenumbers (like the O-H and C-H stretches) where the depth of penetration is shallowest.

Step 3: Spectral Acquisition

• Action: Acquire the spectrum from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹, co-adding 32 to 64 scans[1].

• Causality: A 4 cm⁻¹ resolution is the optimal thermodynamic balance for solid-state organic molecules, providing sufficient detail to resolve the C-H stretching multiplet without introducing excessive instrumental noise.

Step 4: Post-Processing

• Action: Apply an ATR correction algorithm and a baseline correction.

• Causality: The depth of penetration in ATR is wavelength-dependent (deeper at lower wavenumbers). ATR correction normalizes the peak intensities to simulate a transmission spectrum, allowing direct comparison with historical transmission databases.

Workflow Visualizations

ATR-FTIR Analytical Workflow

Caption: Step-by-step ATR-FTIR experimental workflow ensuring high-fidelity spectral acquisition.

Spectral Interpretation Logic Pathway

Caption: Logical pathway for interpreting the specific FTIR bands of Furan-3-yl(2-methylnaphthalen-1-yl)methanol.

References

• FTIR spectra of furan-based copolyesters - ResearchGate. ResearchGate. Available at:[Link]

• Cation Vibrations of 1-Methylnaphthalene and 2-Methylnaphthalene through Mass-Analyzed Threshold Ionization Spectroscopy. The Journal of Physical Chemistry A - ACS Publications. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling Furan-3-yl(2-methylnaphthalen-1-yl)methanol

An essential mandate in modern drug development and chemical research is the rigorous management of novel, structurally complex organic compounds. Furan-3-yl(2-methylnaphthalen-1-yl)methanol (CAS: 1443339-78-3) is a highly specialized building block that combines two distinct pharmacophores: a lipophilic methylnaphthalene moiety and a reactive furan ring.

As a Senior Application Scientist, I have designed this operational guide to move beyond basic Safety Data Sheet (SDS) compliance. By understanding the causality behind the chemical's behavior—specifically its metabolic activation and transdermal permeation risks—we can engineer a self-validating safety protocol that protects researchers and ensures experimental integrity.

The Causality of Hazard: Why Standard PPE is Insufficient

Handling this compound requires understanding the synergistic risks of its structural components.

• The Naphthalene Permeation Risk: Naphthalene derivatives are highly lipophilic, enabling rapid transdermal absorption. Once absorbed, hepatic cytochrome P450 (CYP450) enzymes oxidize the naphthalene ring into reactive epoxides and quinones, which can induce severe oxidative stress and hemolysis [1]. Standard single-layer latex or thin nitrile gloves provide insufficient breakthrough times for concentrated lipophilic aromatics.

• The Furan Toxicity Pathway: The furan ring is highly susceptible to metabolic oxidation, forming reactive dialdehydes (such as cis-2-butene-1,4-dial). These electrophilic intermediates cross-link cellular proteins and DNA, leading to hepatotoxicity and potential carcinogenic effects [2]. Inhalation of aerosolized powder must be strictly prevented.

Toxicological Signaling & Metabolism Pathway

CYP450-mediated bioactivation pathways of furan and naphthalene moieties leading to systemic toxicity.

Quantitative Hazard Summary

To establish baseline operational thresholds, the physicochemical and hazard data are summarized below [3][4].

Parameter	Specification / Data	Operational Implication
CAS Number	1443339-78-3	Use for exact inventory tracking.
Molecular Formula	C16H14O2 (MW: 238.28 g/mol )	High lipophilicity; requires non-polar solvent for complete dissolution.
GHS Hazard Statements	H302, H315, H319, H335	Harmful if swallowed; causes skin/eye/respiratory irritation.
Physical State	Solid (Powder/Crystalline)	High risk of aerosolization during weighing.
Storage Conditions	2-8°C, inert atmosphere (Argon)	Protect from light/air to prevent furan ring auto-oxidation.

Engineered Personal Protective Equipment (PPE) Matrix

Do not rely on default laboratory attire. The PPE matrix for this compound is designed to block both lipophilic permeation and particulate inhalation.

• Dermal Protection (Double-Gloving System):

  • Inner Layer: Standard 4-mil nitrile glove (tactile feedback).

  • Outer Layer: 8-mil Neoprene or extended-cuff heavy nitrile glove. Causality: Neoprene provides superior resistance to aromatic hydrocarbons, preventing the naphthalene moiety from breaching the barrier if dissolved in a carrier solvent.

• Respiratory Protection:

  • Must be handled exclusively inside a certified Class II Type B2 Biological Safety Cabinet (BSC) or a high-velocity chemical fume hood. If a hood is unavailable, a PAPR (Powered Air-Purifying Respirator) with organic vapor/HEPA cartridges is mandatory [3].

• Ocular & Body Protection:

  • Indirect-vented chemical splash goggles (safety glasses are insufficient against airborne dust).

  • Flame-resistant (FR) lab coat with disposable Tyvek sleeves to prevent powder accumulation on reusable cuffs.

Self-Validating Handling and Dispensing Protocol

A protocol is only as good as its ability to prove it was executed correctly. This workflow utilizes Gravimetric Tracking and UV-Fluorescence Validation to ensure zero-loss handling.

Step 1: Environmental Preparation & Anti-Static Control

• Wipe down the fume hood balance area with a damp lint-free cloth to reduce static charge.

• Activate an anti-static ionizer bar near the microbalance. Causality: Furan-derivative powders often hold static charges; eliminating this prevents the powder from "jumping" out of the weigh boat and contaminating the handler's sleeves.

Step 2: Gravimetric Dispensing

• Pre-weigh the sealed source vial ( Winitial​ ).

• Transfer the required mass into a pre-tared, sealable amber glass vial.

• Re-weigh the source vial ( Wfinal​ ).

• Validation: The mass dispensed must exactly equal Winitial​−Wfinal​ . Any discrepancy indicates a micro-spill within the hood that must be immediately addressed.

Step 3: Decontamination via UV Validation

• Naphthalene derivatives often exhibit faint fluorescence under long-wave UV light (365 nm).

• After dispensing, turn off the hood light and sweep the area with a handheld 365 nm UV lamp.

• Validation: If fluorescent specks are visible, wipe the area with a paper towel dampened with ethanol, followed by a secondary wipe with soapy water (surfactants break down the lipophilic residue).

Operational Workflow

Self-validating operational workflow for handling lipophilic aromatic powders.

Spill Response and Waste Disposal Plan

Emergency Spill Response: Never dry-sweep a spill of Furan-3-yl(2-methylnaphthalen-1-yl)methanol. Dry sweeping aerosolizes the powder, leading to immediate inhalation exposure.

• Cover the spill gently with absorbent spill pads.

• Carefully wet the pads with a 70% Ethanol/Water mixture to dissolve and trap the powder without generating dust.

• Collect the pads using disposable forceps and place them in a sealable hazardous waste bag.

Disposal Logistics:

• Solid Waste: Contaminated gloves, weigh boats, and Tyvek sleeves must be placed in a designated "Halogen-Free Organic Solid Waste" container.

• Liquid Waste: If the compound is dissolved in solvents (e.g., DMSO, Dichloromethane) for assays, the waste must be stored in clearly labeled, vented amber glass carboys. Do not mix with strong oxidizers (e.g., nitric acid, peroxides), as the furan ring is highly reactive and can undergo exothermic oxidation.